(R)-(+)-Propylene carbonate

• CAS: 16606-55-6

Core Science & Biosynthesis

(R)-(+)-Propylene carbonate physical properties

An In-depth Technical Guide to the Physical Properties of (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (R)-(+)-Propylene Carbonate, a chiral organic compound of significant interest in various scientific and industrial applications, including as a polar, aprotic solvent and in the synthesis of enantiomerically pure compounds.

Core Physical and Chemical Properties

(R)-(+)-Propylene Carbonate, with the chemical formula C4H6O3, is the (R)-enantiomer of propylene (B89431) carbonate.[1][2][3] It is a colorless to pale yellow, clear liquid.[1] While many physical properties are similar to its racemic mixture, its chirality and optical purity are distinguishing features.

Summary of Physical Properties

The following table summarizes the key quantitative physical data for (R)-(+)-Propylene Carbonate.

Property	Value	Temperature (°C)	Pressure
Molecular Weight	102.09 g/mol	N/A	N/A
Density	1.189 g/mL	25	N/A
1.21 g/mL	20	N/A
Boiling Point	240 °C	N/A	Atmospheric
Melting/Freezing Point	-49.2 °C	N/A	N/A
Refractive Index (n/D)	1.422	20	N/A
Vapor Pressure	4.07 kPa (0.59 psi)	20	N/A
Flash Point	132 °C	N/A	Closed Cup
Solubility in Water	175 g/L	25	N/A
Optical Purity (ee)	≥95% (GLC)	N/A	N/A

Data compiled from sources.[1][2][4][5]

Detailed Experimental Protocols

Accurate determination of physical properties is crucial for the application and handling of chemical substances. The following sections outline standard laboratory protocols for measuring the key properties of liquid compounds like (R)-(+)-Propylene Carbonate.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[6][7] A common and effective method for small sample volumes is the capillary method using a Thiele tube or an aluminum block.[6][8]

Methodology:

• Preparation: A small amount of (R)-(+)-Propylene Carbonate is placed into a fusion or small test tube. A capillary tube, sealed at one end, is inverted and placed inside the fusion tube.[8][9]

• Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the sample and the thermometer bulb are at the same level. This setup is then immersed in a heating bath (e.g., paraffin (B1166041) oil in a Thiele's tube or an aluminum block).[8][10]

• Heating: The apparatus is heated slowly and uniformly.[8]

• Observation: As the temperature rises, air trapped in the capillary tube will escape. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[8]

• Measurement: The heat source is removed, and the liquid is allowed to cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Measurement of Density

Density is the mass of a substance per unit of volume. For liquids, this can be determined using several methods, including a pycnometer or a hydrometer.[11][12]

Methodology (Using a Pycnometer):

• Weighing the Pycnometer: A clean, dry pycnometer (a glass flask with a specific, known volume) is weighed accurately on an analytical balance.[11]

• Filling: The pycnometer is filled with (R)-(+)-Propylene Carbonate, ensuring no air bubbles are present. The flask is stoppered, and any excess liquid is carefully wiped from the exterior.

• Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled water bath until it reaches the desired temperature (e.g., 20°C or 25°C).[12] The volume is adjusted to the calibration mark if necessary.[12]

• Final Weighing: The pycnometer containing the sample is removed from the bath, dried, and weighed again.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty pycnometer. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is measured using a refractometer.[13]

Methodology (Using an Abbe Refractometer):

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of (R)-(+)-Propylene Carbonate are placed on the prism surface of the refractometer.[13]

• Measurement: The prisms are closed, and light (typically the sodium D-line at 589.3 nm) is passed through the sample.[13]

• Reading: The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. The refractive index is then read from the instrument's scale.

• Temperature Control: The measurement should be performed at a constant, controlled temperature (e.g., 20°C), as the refractive index is temperature-dependent.

Assessment of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. The "shake-flask" method is a standard technique for determining equilibrium solubility.[14][15]

Methodology (Shake-Flask Method):

• Preparation: An excess amount of (R)-(+)-Propylene Carbonate is added to a known volume of the solvent (e.g., water) in a sealed flask.

• Equilibration: The flask is agitated in a temperature-controlled environment (e.g., an orbital shaker at 25°C) for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached.[14][15] The presence of undissolved solute should be confirmed.[14]

• Phase Separation: After agitation, the mixture is allowed to stand to let the undissolved solute settle. An aliquot of the supernatant is then carefully removed and separated from the solid phase, typically by centrifugation or filtration.[15][16]

• Analysis: The concentration of the dissolved (R)-(+)-Propylene Carbonate in the clear supernatant is determined using a validated analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The solubility is expressed in units such as g/L or mol/L.

Logical Relationships and Structure

The following diagram illustrates the hierarchical relationship between the general compound and its specific enantiomer.

Caption: Hierarchical relationship of (R)-(+)-Propylene Carbonate.

Safety and Handling

(R)-(+)-Propylene Carbonate is classified as an irritant. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3][17]

• Handling: Work should be performed in a well-ventilated area.[1] Personal protective equipment, including gloves and safety goggles, should be worn to avoid contact with skin and eyes.[1]

• Storage: Store in a tightly closed container in a cool, dry place, away from moisture.[18]

• First Aid: In case of skin contact, wash with plenty of water. If in eyes, rinse cautiously with water for several minutes.[1][17] If irritation persists, seek medical attention.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. (R)-(+)-碳酸丙烯酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. capotchem.com [capotchem.com]
• 4. chembk.com [chembk.com]
• 5. phexcom.com [phexcom.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. cdn.juniata.edu [cdn.juniata.edu]
• 8. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 9. byjus.com [byjus.com]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. mt.com [mt.com]
• 12. knowledge.reagecon.com [knowledge.reagecon.com]
• 13. mt.com [mt.com]
• 14. lup.lub.lu.se [lup.lub.lu.se]
• 15. who.int [who.int]
• 16. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 17. chemicalbook.com [chemicalbook.com]
• 18. Propylene carbonate - Sciencemadness Wiki [sciencemadness.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to (R)-(+)-Propylene Carbonate

This guide provides a comprehensive overview of (R)-(+)-Propylene Carbonate, a chiral organic compound with significant applications in various scientific fields. It covers its chemical structure, physicochemical properties, synthesis protocols, analytical methods, and key applications, with a focus on its relevance to research and drug development.

Chemical Identity and Structure

(R)-(+)-Propylene Carbonate, also known by its IUPAC name (R)-4-Methyl-1,3-dioxolan-2-one, is the (R)-enantiomer of propylene (B89431) carbonate.[1] It is a cyclic carbonate ester derived from propylene glycol.[1][2] The molecule's chirality is a key feature, making it a valuable intermediate in asymmetric synthesis.[3]

Key Identifiers:

• IUPAC Name: (R)-4-Methyl-1,3-dioxolan-2-one

• Synonyms: (R)-(+)-1,2-Propanediol cyclic carbonate, (R)-Propylene carbonate[4][5]

• CAS Number: 16606-55-6[4][5][6][7][8]

• Molecular Formula: C₄H₆O₃[6][7][8]

• Molecular Weight: 102.09 g/mol [6][7][8]

Computational Chemistry Data:

• SMILES String: C[C@@H]1COC(=O)O1

• InChI Key: RUOJZAUFBMNUDX-GSVOUGTGSA-N

Caption: Chemical structure of (R)-(+)-Propylene Carbonate.

Physicochemical Properties

(R)-(+)-Propylene Carbonate is a colorless to light yellow liquid with a faint, sweet odor.[4][6] It is a polar, aprotic solvent with a high dipole moment and dielectric constant, making it suitable for a wide range of applications.[1][2]

Property	Value	Reference(s)
Appearance	Colorless to light yellow liquid	[4][6]
Boiling Point	240 °C (lit.)	[4][7][8]
Melting/Freezing Point	-48.8 °C to -55 °C	[1][9][10]
Density	1.189 - 1.205 g/mL at 25 °C (lit.)	[1][4][7]
Refractive Index (n20/D)	1.421 - 1.422 (lit.)	[4][7][11]
Vapor Pressure	0.59 psi (40.7 mmHg) at 20 °C	[7]
Water Solubility	175 g/L at 25 °C	[6][7]
Optical Purity	ee: 95% (GLC)
Dipole Moment	4.9 D	[1][9]
Dielectric Constant	64.9 at 20°C	[9]
Flash Point	>110 °C (>230 °F)	[7][11]

Experimental Protocols

Synthesis of (R)-(+)-Propylene Carbonate

Method 1: From (R)-1,2-Propanediol and Diethyl Carbonate [4]

This method involves the transesterification of (R)-1,2-propanediol with diethyl carbonate using a basic catalyst.

• Reagents:

  • (R)-1,2-propanediol (500 mol)

  • Diethyl carbonate (600 mol)

  • Sodium ethoxide (50 mol)

• Protocol:

  • Charge a glass-lined reactor with (R)-1,2-propanediol (38.05 kg).

  • Add diethyl carbonate (70.88 kg) and sodium ethoxide (3.4 kg) to the reactor.

  • Heat the reaction mixture to 105-110 °C and maintain for 8 hours.

  • After the reaction is complete, remove unreacted diethyl carbonate by distillation under reduced pressure.

  • Cool the mixture to room temperature and remove insoluble materials by filtration.

  • Evaporate the solvent from the filtrate to yield the final product.

• Yield: Approximately 90% (34.24 kg) with a purity of ≥99%.[4]

Method 2: From Propylene Oxide and Carbon Dioxide [12][13]

This "green chemistry" approach involves the cycloaddition of CO₂ to propylene oxide, often using a catalyst.

• Reagents:

  • Propylene oxide (PO)

  • Carbon dioxide (CO₂)

  • Catalyst (e.g., insoluble ion exchange resins, zinc salts, or graphene oxide with a co-catalyst)[12][13][14]

• General Protocol (using a heterogeneous catalyst):

  • Charge a high-pressure stainless steel autoclave with the chosen catalyst (e.g., an ion exchange resin).

  • Add propylene oxide to the autoclave.

  • Seal the reactor and pressurize with CO₂ to the desired pressure (e.g., 8 MPa).

  • Heat the reactor to the target temperature (e.g., 100 °C) and maintain with stirring for a specified duration (e.g., 2-24 hours).[15]

  • After the reaction, cool the reactor in an ice-water bath and carefully vent the excess CO₂.

  • The product can often be separated from the solid catalyst by simple filtration.[12]

• Yield: This method can achieve quantitative yields (>99%) with high selectivity (>99%) under optimized conditions.[12]

Caption: Workflow for Synthesis from (R)-1,2-Propanediol.

Analytical Characterization

The identity, purity, and stereochemistry of (R)-(+)-Propylene Carbonate are typically confirmed using a combination of analytical techniques.

• Gas Chromatography (GC): Used to determine the chemical and optical purity (enantiomeric excess, ee) of the compound.[16] A flame ionization detector (FID) is commonly employed.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment, confirming the core structure. Typical signals include a multiplet for the methine proton, two triplets for the methylene (B1212753) protons, and a doublet for the methyl group.[15]

  • ¹³C NMR: Confirms the carbon skeleton, with distinct peaks for the carbonyl carbon, the two ring carbons, and the methyl carbon.[15]

• Infrared (IR) Spectroscopy: Used to identify key functional groups. A strong absorption band characteristic of the cyclic carbonate C=O stretch is a key diagnostic peak.[17][18]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[19] Electron ionization (EI) is a common method.[19]

Applications in Drug Development and Research

(R)-(+)-Propylene Carbonate's unique properties make it a versatile compound in the pharmaceutical and chemical industries.

• Chiral Intermediate: It serves as a crucial key intermediate in the synthesis of antiviral drugs, such as the anti-AIDS and anti-hepatitis B medication Tenofovir.[3]

• Pharmaceutical Solvent: It is used as a solvent in oral and topical pharmaceutical formulations.[11][20] Its ability to dissolve a variety of active pharmaceutical ingredients (APIs) helps ensure uniform drug content and stability.[11][20] It is an FDA-approved inactive ingredient in some topical drug products.[21]

• Green Chemistry: Due to its low toxicity, biodegradability, and synthesis from CO₂, it is considered an environmentally friendly or "green" solvent, offering a sustainable alternative to more hazardous chemicals like acetonitrile (B52724) in applications such as RP-HPLC.[2][20][22]

• Electrolyte for Batteries: Racemic propylene carbonate is frequently used as a high-permittivity component in electrolytes for lithium batteries due to its high polarity, which effectively solvates lithium ions.[1][6] However, its use in lithium-ion batteries is limited by its tendency to degrade graphite (B72142) electrodes.[1]

• Other Industrial Uses: It also functions as a plasticizer for polymers and as a solvent in cosmetics, particularly in makeup formulations.[2][20][21][23]

Reaction Mechanism: Synthesis from Propylene Oxide and CO₂

The cycloaddition of carbon dioxide to an epoxide like propylene oxide is a well-studied reaction. The mechanism generally involves the activation of the epoxide by a Lewis acid (or hydrogen bonding) and a nucleophilic attack to open the epoxide ring, followed by an intramolecular cyclization with CO₂.

Caption: Generalized mechanism for catalyzed synthesis of PC.

References

• 1. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 2. atamankimya.com [atamankimya.com]
• 3. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 4. (R)-(+)-Propylene carbonate | 16606-55-6 [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. Page loading... [wap.guidechem.com]
• 7. chembk.com [chembk.com]
• 8. (R)-(+)-Propylene carbonate 98 16606-55-6 [sigmaaldrich.com]
• 9. Propylene Carbonate Solvent Properties [macro.lsu.edu]
• 10. Propylene carbonate - Sciencemadness Wiki [sciencemadness.org]
• 11. phexcom.com [phexcom.com]
• 12. Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. purkh.com [purkh.com]
• 14. sciencemadness.org [sciencemadness.org]
• 15. Propylene carbonate synthesis - chemicalbook [chemicalbook.com]
• 16. Laboratory Analysis of Propylene carbonate - Analytice [analytice.com]
• 17. (R)-(+)-Propylene carbonate(16606-55-6) IR Spectrum [chemicalbook.com]
• 18. Propylene Carbonate [webbook.nist.gov]
• 19. Propylene Carbonate [webbook.nist.gov]
• 20. rawsource.com [rawsource.com]
• 21. cir-safety.org [cir-safety.org]
• 22. researchgate.net [researchgate.net]
• 23. Key Applications of Propylene Carbonate: A Versatile Chemical Compound [sintopchem.com]

(R)-(+)-Propylene Carbonate (CAS 16606-55-6): A Comprehensive Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Propylene carbonate, a chiral cyclic carbonate ester, is a versatile molecule of significant interest in various scientific and industrial fields. Its unique properties as a polar aprotic solvent, its role as a chiral building block in asymmetric synthesis, and its applications in energy storage and pharmaceutical formulations make it a compound of critical importance. This technical guide provides a detailed overview of its chemical and physical properties, experimental protocols for its synthesis and purification, and key applications, with a focus on providing practical information for laboratory and development settings.

Core Properties and Specifications

(R)-(+)-Propylene carbonate is a colorless, odorless liquid.[1] Its key physical and chemical properties are summarized below, providing essential data for its handling, use in reactions, and integration into various systems.

Physical and Chemical Data

Property	Value	Reference(s)
Molecular Formula	C₄H₆O₃	[2]
Molecular Weight	102.09 g/mol
Appearance	Colorless to light yellow, clear liquid	[3]
Density	1.189 g/mL at 25 °C	[2][4]
Boiling Point	240 - 241.7 °C	[2][3][4]
Melting Point	-49.2 °C	[5]
Flash Point	116 - 132 °C	[5][6]
Refractive Index (n²⁰/D)	1.421 - 1.422	[2]
Vapor Pressure	0.59 psi (4.07 kPa) at 20 °C	[2]
Viscosity	2.5 mPas at 25 °C	[5]
Dielectric Constant	64.9 at 20 °C	[7]

Solubility Profile

Solvent	Solubility	Reference(s)
Water	175 g/L at 25 °C	[2][4]
Ethanol	Miscible	[5][8]
Acetone	Miscible	[5][8]
Benzene	Miscible	[5]
Chloroform	Miscible	[5][8]
Ether	Miscible	[5]
Hexane	Practically insoluble	[5]

Synthesis and Purification Protocols

The synthesis of enantiomerically pure (R)-(+)-propylene carbonate is critical for its application as a chiral intermediate. Two primary routes are detailed below: the reaction of (R)-1,2-propanediol with urea (B33335) and the cycloaddition of carbon dioxide to (R)-propylene oxide.

Synthesis from (R)-1,2-Propanediol and Urea

This method provides a green and straightforward route to (R)-(+)-propylene carbonate, utilizing readily available and less hazardous materials.[9]

Experimental Protocol:

• Apparatus Setup: Equip a three-necked flask with a mechanical stirrer, a thermometer, and a reflux condenser connected to a vacuum system.

• Charging Reactants: To the flask, add (R)-1,2-propanediol and urea. A typical molar ratio is 1.2:1 to 1.5:1 ((R)-1,2-propanediol to urea).[9][10]

• Catalyst Addition: Introduce a catalyst, such as zinc oxide (ZnO), typically at a molar ratio of 0.01 relative to urea.[10] Other catalysts like lead or magnesium oxides have also been shown to be effective.[9]

• Reaction Conditions: Heat the mixture to 100-120 °C under vacuum (e.g., 50-600 mmHg) with vigorous stirring.[10][11] The reaction is typically carried out for 12 hours.[10] The vacuum helps in the removal of ammonia, a byproduct of the reaction, driving the equilibrium towards the product.[9]

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to ambient temperature.[9]

  • Perform a vacuum distillation to remove any unreacted (R)-1,2-propanediol.[10]

  • Continue the vacuum distillation, collecting the fraction corresponding to (R)-(+)-propylene carbonate (boiling point approx. 240 °C at atmospheric pressure, adjust for vacuum). A yield of approximately 92% can be expected.[10]

  • The final product can be analyzed by gas chromatography (GC) to determine purity.[9]

Synthesis from (R)-Propylene Oxide and Carbon Dioxide

This atom-economical method involves the direct cycloaddition of CO₂ to the epoxide.[12][13]

Experimental Protocol:

• Apparatus Setup: Use a high-pressure autoclave reactor equipped with a heating jacket, a gas inlet, and a stirrer.[14]

• Charging Reactants: Place (R)-propylene oxide and a suitable catalyst into the reactor. Catalysts can include tetraalkylphosphonium bromides or insoluble ion exchange resins.[13][14]

• Pressurization and Heating: Seal the reactor and introduce carbon dioxide to a desired pressure (e.g., 8-20 bar).[13][14] Heat the reactor to the reaction temperature (e.g., 100-180 °C) while stirring.[12][14]

• Reaction Conditions: Maintain the reaction at the set temperature and pressure for a specified time, typically ranging from 1 to 12 hours.[12] The total pressure may be adjusted with CO₂ during the reaction.[14]

• Work-up and Purification:

  • After the designated reaction time, rapidly cool the reactor and carefully decompress it.[14]

  • If a heterogeneous catalyst (like an ion exchange resin) is used, it can be removed by simple filtration.[13]

  • The crude product can be purified by vacuum distillation to yield high-purity (R)-(+)-propylene carbonate (>99%).[13][15]

General Purification Protocol

Regardless of the synthetic route, (R)-(+)-propylene carbonate may contain impurities such as unreacted starting materials, diols, or water. A general purification procedure is as follows:

• Drying: To remove water, the crude product can be passed through a column of activated molecular sieves (e.g., 3A or 5A) or dried over agents like calcium oxide (CaO).[16]

• Distillation: Perform a fractional distillation under reduced pressure.[16] It is advisable to add a small amount of an acid catalyst like p-toluenesulfonic acid during the first distillation to handle certain impurities, followed by a redistillation to collect the pure middle fraction.[16]

• Storage: Store the purified, moisture-sensitive product over molecular sieves under an inert atmosphere (e.g., argon or nitrogen) in a cool, dark, and dry place.[16]

Key Applications in Research and Development

The unique combination of chirality and solvent properties makes (R)-(+)-propylene carbonate a valuable compound in several high-technology areas.

Chiral Building Block in Asymmetric Synthesis

(R)-(+)-Propylene carbonate serves as a crucial chiral intermediate in the synthesis of complex, enantiomerically pure molecules, particularly pharmaceuticals. Its defined stereocenter can be transferred to target molecules, which is essential for biological activity. For example, it is a key intermediate in the synthesis of antiviral drugs like Tenofovir Alafenamide and antibiotics such as Linezolid.[10][15]

High-Performance Electrolyte Solvent

In the field of energy storage, propylene (B89431) carbonate is used as a high-permittivity, polar aprotic solvent in electrolytes for lithium-ion batteries.[17] Its wide liquid temperature range is particularly advantageous for low-temperature performance.[18] However, its reactivity with graphite (B72142) anodes can be a challenge, often requiring co-solvents or additives to form a stable solid electrolyte interphase (SEI).[17][19]

Protocol for Electrolyte Preparation (General Example):

• Environment: All operations should be conducted in an inert atmosphere with very low moisture and oxygen content (e.g., an argon-filled glovebox).

• Solvent Preparation: Use high-purity, anhydrous (R)-(+)-propylene carbonate (water content < 10 ppm). It may be used alone or, more commonly, mixed with a low-viscosity co-solvent like dimethyl carbonate (DMC) or ethyl methyl carbonate (EMC).

• Salt Dissolution: Slowly dissolve a high-purity lithium salt, such as lithium hexafluorophosphate (B91526) (LiPF₆), into the solvent or solvent mixture to the desired concentration (e.g., 1.0 M).[20]

• Homogenization: Stir the solution until the salt is completely dissolved and the electrolyte is homogeneous.

• Storage: Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Green Solvent Applications

With increasing emphasis on sustainable chemistry, propylene carbonate is recognized as a "green" solvent alternative to more hazardous chemicals like acetonitrile (B52724) or N-methyl-2-pyrrolidone (NMP).[20][21] Its low toxicity, biodegradability, high boiling point, and low vapor pressure make it an environmentally benign option for various chemical transformations and formulations.[21]

Spectroscopic and Safety Data

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum provides a clear signature for the molecule's structure.[22]

• ¹³C NMR: The carbon spectrum is useful for confirming the carbonate and aliphatic carbons.[23][24]

• IR Spectroscopy: The infrared spectrum is dominated by a strong carbonyl (C=O) stretching absorption band around 1795-1799 cm⁻¹.[25][26]

• Mass Spectrometry: Electron ionization mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns, including the loss of CO₂.[27][28]

Safety and Handling

(R)-(+)-Propylene carbonate is classified as an irritant.

• Hazards: Causes skin irritation (H315) and serious eye irritation (H319).

• Precautions:

  • Handle in a well-ventilated area.

  • Wear suitable protective clothing, including chemical-resistant gloves and safety goggles/face shield.

  • Wash hands thoroughly after handling.

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.

  • Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents. The compound is moisture-sensitive.

Visualized Workflows and Pathways

To further clarify the processes described, the following diagrams illustrate the synthesis of (R)-(+)-propylene carbonate and a general experimental workflow.

Caption: Synthesis from (R)-1,2-Propanediol and Urea.

Caption: Workflow for Synthesis and Purification.

Caption: Preparation of a Li-ion Battery Electrolyte.

References

• 1. mdpi.com [mdpi.com]
• 2. R-propylene carbonate [chembk.com]
• 3. (R)-(+)-Propylene Carbonate|CAS 16606-55-6|RUO [benchchem.com]
• 4. parchem.com [parchem.com]
• 5. phexcom.com [phexcom.com]
• 6. Propylene Carbonate | C4H6O3 | CID 7924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Propylene Carbonate Solvent Properties [macro.lsu.edu]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. sciencemadness.org [sciencemadness.org]
• 10. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 11. CN1421431A - Synthesis process of propylene carbonate or vinyl carbonate - Google Patents [patents.google.com]
• 12. purkh.com [purkh.com]
• 13. Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. EP1658279B1 - Process for the preparation of propylene carbonate - Google Patents [patents.google.com]
• 15. benchchem.com [benchchem.com]
• 16. Purification of Propylene carbonate - Chempedia - LookChem [lookchem.com]
• 17. escholarship.org [escholarship.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. osti.gov [osti.gov]
• 20. Exploring Propylene Carbonate as a Green Solvent for Sustainable Lithium‐Ion Battery Cathode Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Versatile Applications and Production of Propylene Carbonate_Chemicalbook [chemicalbook.com]
• 22. (R)-(+)-Propylene carbonate(16606-55-6) 1H NMR spectrum [chemicalbook.com]
• 23. spectrabase.com [spectrabase.com]
• 24. Propylene carbonate (108-32-7) 13C NMR spectrum [chemicalbook.com]
• 25. Interfacial carbonyl groups of propylene carbonate facilitate the reversible binding of nitrogen dioxide - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP01382D [pubs.rsc.org]
• 26. researchgate.net [researchgate.net]
• 27. chem.libretexts.org [chem.libretexts.org]
• 28. Propylene Carbonate [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of (R)-(+)-Propylene Carbonate from CO2 and Propylene Oxide

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of (R)-(+)-propylene carbonate from carbon dioxide (CO2) and propylene (B89431) oxide is a process of significant interest, particularly in the pharmaceutical and fine chemical industries, where enantiomerically pure compounds are often required as chiral synthons and specialized solvents. This guide provides a comprehensive overview of the catalytic systems and experimental protocols for this transformation, with a focus on achieving high enantioselectivity and yield.

Introduction

The cycloaddition of CO2 to epoxides is an atom-economical and environmentally benign route to produce cyclic carbonates. The synthesis of enantiomerically pure propylene carbonate is typically achieved through the kinetic resolution of racemic propylene oxide, where one enantiomer reacts preferentially to form the corresponding carbonate, leaving the unreacted epoxide enriched in the other enantiomer. Chiral catalysts are essential for achieving high enantioselectivity in this process. A variety of catalytic systems have been developed, with chiral metal-salen complexes, particularly those based on cobalt, demonstrating notable success.

Catalytic Systems and Performance

The efficiency of the asymmetric cycloaddition of CO2 to propylene oxide is highly dependent on the catalyst, co-catalyst, and reaction conditions. Chiral Salen-Co(III) complexes in conjunction with a quaternary ammonium (B1175870) salt as a co-catalyst are among the most effective systems reported to date.[1] The following tables summarize the quantitative data from key studies, allowing for a clear comparison of different catalytic approaches.

Catalyst System	Co-catalyst	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	e.e. (%) of (R)-PC	TOF (h⁻¹)	Reference
(R,R,R,R)-BINADCo(III)(OAc)	Phenyltrimethylammonium tribromide (PTAT)	25	5	-	45	60 (S)-PC	77	[1]
Polymeric (S)/(R)-BINOL and (S,S)/(R,R)-salen cobalt(III)	Tetrabutylammonium fluoride (B91410) (TBAF)	0	12	12	50	99	-	[1]
(1R,2R)-(-)-[1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)]cobalt(II) / HOTs	n-Bu4NBr	25	12-15 (initial)	2.5	-	-	245	[2][3]
(S,S,S,S)-BINADCo(III)(OAc)	PTAT	-20	5	100	-	95	-	[4]
Chiral SalenCo(III) / quaternary ammonium halide	n-Bu4NCl	-	-	-	-	up to 70	-	[5]
Chiral Co(salen) complexes / C6-IL	Ionic Liquid (C6-IL)	-	-	-	Increased	Decreased	-	[6]

*e.e. (%) refers to the enantiomeric excess of the specified propylene carbonate enantiomer. TOF (Turnover Frequency) is a measure of catalyst activity. Note that some studies report the formation of (S)-propylene carbonate, which corresponds to the kinetic resolution of the racemic epoxide, leaving behind enriched (R)-propylene oxide.

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for the cycloaddition of CO2 to propylene oxide catalyzed by a metal complex and a nucleophilic co-catalyst involves several key steps: epoxide ring-opening by the nucleophile, insertion of CO2 into the resulting metal-alkoxide bond, and subsequent ring-closing to form the cyclic carbonate and regenerate the catalyst.[7][8][9]

Proposed Reaction Mechanism

References

• 1. mdpi.com [mdpi.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Enantioselective Synthesis of (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the primary methodologies for the enantioselective synthesis of (R)-(+)-propylene carbonate, a key chiral intermediate in the pharmaceutical industry. The document details experimental protocols, presents comparative quantitative data, and visualizes key synthetic pathways and workflows.

Introduction

(R)-(+)-Propylene carbonate is a valuable chiral building block, most notably utilized in the synthesis of the anti-HIV drug Tenofovir.[1] Its high enantiomeric purity is crucial for the efficacy and safety of the final active pharmaceutical ingredient. The demand for efficient and scalable methods for its production has led to the development of several synthetic strategies. This guide focuses on the two most prominent and successful approaches: the kinetic resolution of racemic propylene (B89431) oxide and the synthesis from a chiral pool precursor, ethyl (S)-lactate.

Synthetic Methodologies and Experimental Protocols

Kinetic Resolution of Racemic Propylene Oxide via Asymmetric Catalysis

Kinetic resolution is a widely employed strategy for the separation of enantiomers from a racemic mixture. In the context of (R)-(+)-propylene carbonate synthesis, this involves the selective reaction of one enantiomer of racemic propylene oxide with carbon dioxide, catalyzed by a chiral catalyst. The unreacted propylene oxide is enriched in the other enantiomer, while the resulting propylene carbonate is also enantioenriched. Chiral (salen)Co(III) complexes, often referred to as Jacobsen-type catalysts, have proven to be particularly effective for this transformation.[2][3]

The following protocol is a representative example of the kinetic resolution of racemic propylene oxide using a chiral (salen)Co(III) catalyst system.

Catalyst Activation:

• A chiral (salen)Co(II) complex is dissolved in a suitable solvent, such as toluene (B28343) or dichloromethane.

• An acid, typically acetic acid or trifluoroacetic acid, is added to the solution.

• The mixture is stirred in the presence of air or oxygen to facilitate the oxidation of Co(II) to the active Co(III) species.

• The solvent is removed under reduced pressure to yield the activated solid (salen)Co(III) catalyst.

Cycloaddition Reaction:

• The activated (salen)Co(III) catalyst and a co-catalyst, such as a quaternary ammonium (B1175870) salt (e.g., tetrabutylammonium (B224687) bromide, TBAB) or a Lewis base, are placed in a pressure reactor.

• Racemic propylene oxide is added to the reactor.

• The reactor is pressurized with carbon dioxide to the desired pressure.

• The reaction mixture is stirred at a specific temperature for a designated period.

Work-up and Purification:

• After the reaction, the reactor is cooled, and the excess CO2 is carefully vented.

• The unreacted propylene oxide is removed by distillation.

• The resulting (R)-(+)-propylene carbonate is then purified by vacuum distillation.

Determination of Enantiomeric Excess:

The enantiomeric excess (ee) of the (R)-(+)-propylene carbonate is determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Synthesis from a Chiral Pool Precursor: Ethyl (S)-Lactate

An alternative and highly efficient approach involves the use of a readily available and inexpensive chiral starting material, ethyl (S)-lactate. This method provides direct access to (R)-(+)-propylene carbonate with high enantiopurity, avoiding the need for a resolution step. The synthesis is typically a three-step process.[4]

Step 1: Tosylation of Ethyl (S)-Lactate

• Ethyl (S)-lactate is dissolved in pyridine (B92270) or a similar base.

• The solution is cooled in an ice bath.

• p-Toluenesulfonyl chloride (TsCl) is added portion-wise, maintaining the low temperature.

• The reaction is stirred until completion, then quenched with water and extracted with an organic solvent (e.g., diethyl ether).

• The organic layer is washed, dried, and concentrated to yield ethyl (S)-2-(tosyloxy)propanoate.

Step 2: Reduction of the Ester

• The tosylated ester is dissolved in a suitable solvent like tetrahydrofuran (B95107) (THF).

• The solution is cooled, and a reducing agent, such as sodium borohydride, is added carefully.

• The reaction is stirred until the ester is fully reduced to the corresponding alcohol, (S)-2-(tosyloxy)propan-1-ol.

• The reaction is quenched, and the product is extracted and purified.

Step 3: Cyclization to (R)-(+)-Propylene Carbonate

• The (S)-2-(tosyloxy)propan-1-ol is dissolved in a suitable solvent.

• A base, such as potassium carbonate, is added.

• The mixture is heated to induce an intramolecular nucleophilic substitution, where the hydroxyl group displaces the tosylate, forming the cyclic carbonate with inversion of stereochemistry.

• The resulting (R)-(+)-propylene carbonate is then purified by distillation.

Quantitative Data Presentation

The following table summarizes the quantitative data for the enantioselective synthesis of (R)-(+)-propylene carbonate using various catalytic systems and synthetic routes.

Method	Catalyst	Co-catalyst	Solvent	Temp. (°C)	Pressure (atm)	Time (h)	Conversion (%)	Yield (%)	ee (%)	Reference
Kinetic Resolution	(R,R)-(salen)Co(III)OAc	DMAP*	Neat	25	20	4	28	-	52	[5]
Kinetic Resolution	(R,R)-(salen)Co(III)OTFA	PPNF**	Neat	-40	1	-	40	-	83	[5]
Kinetic Resolution	Ketoiminatocobalt(II)	Diethylamine	Neat	RT	1	-	-	-	up to 95 (substrate dependent)	[5]
Chiral Pool	-	-	Pyridine, THF	0 to reflux	-	-	-	~60 (overall)	≥98	[4]

*DMAP: (R)-(+)-4-dimethyl-aminopyridinyl(pentaphenylcyclopentadienyl)iron **PPNF: (bis-(triphenylphosphoranylidene)ammonium fluoride)

Visualizations

Experimental Workflow

Caption: General experimental workflows for the two primary synthetic routes to (R)-(+)-propylene carbonate.

Catalytic Cycle for Kinetic Resolution

Caption: Simplified catalytic cycle for the kinetic resolution of propylene oxide using a (R,R)-(salen)Co(III) catalyst.

Relationship Between Synthetic Strategies

Caption: Logical relationship between the two main enantioselective synthesis strategies for (R)-(+)-propylene carbonate.

References

• 1. BJOC - Mechanochemical synthesis of unsymmetrical salens for the preparation of Co–salen complexes and their evaluation as catalysts for the synthesis of α-aryloxy alcohols via asymmetric phenolic kinetic resolution of terminal epoxides [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. lookchem.com [lookchem.com]
• 5. Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)Co(III) complexes. Practical synthesis of enantioenriched terminal epoxides and 1,2-diols - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-(+)-Propylene Carbonate: A Chiral Building Block for Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Propylene carbonate, a cyclic carbonate ester derived from propylene (B89431) glycol, has emerged as a versatile and valuable chiral building block in modern organic synthesis. Its rigid, five-membered ring structure, coupled with the presence of a stereocenter, makes it an attractive precursor for the synthesis of a wide range of enantiomerically pure compounds, particularly in the pharmaceutical industry. This guide provides a comprehensive overview of the properties, synthesis, and key applications of (R)-(+)-propylene carbonate, with a focus on its role in the development of chiral drugs.

Physicochemical Properties

(R)-(+)-Propylene carbonate is a colorless to pale yellow liquid with a faint, sweet odor.[1] It is highly soluble in water and miscible with many organic solvents, including acetone, ethanol, and benzene.[2] Its key physical and chemical properties are summarized in Table 1. The high boiling point and low vapor pressure of propylene carbonate make it an environmentally friendly solvent with low volatility.[3][4]

Table 1: Physicochemical Properties of (R)-(+)-Propylene Carbonate

Property	Value	References
CAS Number	16606-55-6
Molecular Formula	C₄H₆O₃	[5]
Molecular Weight	102.09 g/mol	[5]
Appearance	Colorless to light yellow liquid	[1][6]
Boiling Point	240-242 °C	[1][3]
Density	1.189 - 1.205 g/mL at 25 °C	[1][3]
Refractive Index (n20/D)	1.422	[7]
Optical Purity (ee)	Typically ≥98%	[7][8]
Solubility in Water	175 g/L at 25 °C

Synthesis of (R)-(+)-Propylene Carbonate

Several synthetic routes have been developed to produce (R)-(+)-propylene carbonate in high enantiomeric purity. The choice of method often depends on the availability of starting materials, scalability, and desired purity.

From (R)-1,2-Propanediol

A common and straightforward method involves the carbonylation of commercially available (R)-1,2-propanediol. This can be achieved using various carbonylating agents, such as diethyl carbonate or urea (B33335).

2.1.1. Using Diethyl Carbonate

This method involves the transesterification of (R)-1,2-propanediol with diethyl carbonate in the presence of a basic catalyst.

Experimental Protocol:

A mixture of (R)-1,2-propanediol (e.g., 500 mol), diethyl carbonate (e.g., 600 mol), and a catalytic amount of sodium ethoxide (e.g., 50 mol) is heated to 105-110 °C for approximately 8 hours.[1] After the reaction is complete, the unreacted diethyl carbonate is removed by distillation under reduced pressure. The remaining mixture is cooled to room temperature, and any insoluble material is filtered off. The filtrate is then concentrated by evaporation to yield (R)-(+)-propylene carbonate.[1]

Table 2: Synthesis of (R)-(+)-Propylene Carbonate from (R)-1,2-Propanediol and Diethyl Carbonate

Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
(R)-1,2-Propanediol, Diethyl Carbonate	Sodium Ethoxide	105-110	8	90	≥99	[1]

2.1.2. Using Urea

An alternative, cost-effective method utilizes urea as the carbonyl source with a metal oxide catalyst.

Experimental Protocol:

(R)-1,2-propanediol (e.g., 0.6 mol) and urea (e.g., 0.5 mol) are mixed with a catalytic amount of zinc oxide (e.g., 0.005 mol).[2] The mixture is heated to 100-120 °C and stirred for 12 hours.[2] After the reaction, excess (R)-1,2-propanediol is removed by vacuum distillation. Continued vacuum distillation of the residue affords (R)-(+)-propylene carbonate.[2]

Table 3: Synthesis of (R)-(+)-Propylene Carbonate from (R)-1,2-Propanediol and Urea

Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
(R)-1,2-Propanediol, Urea	Zinc Oxide	100-120	12	92	[2]

From Ethyl (S)-Lactate

A three-step synthesis starting from the inexpensive and readily available chiral pool material, ethyl (S)-lactate, provides (R)-(+)-propylene carbonate with high enantiomeric excess.[1][7] This process involves a borohydride (B1222165) reduction followed by an intramolecular displacement reaction.[1][7]

Experimental Workflow:

Caption: Three-step synthesis of (R)-(+)-propylene carbonate from ethyl (S)-lactate.

Experimental Protocol (General Outline):

• Tosylation: The secondary alcohol of ethyl (S)-lactate is tosylated using p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine.

• Reduction: The ester group of the resulting (S)-ethyl 2-(tosyloxy)propanoate is reduced to a primary alcohol using a reducing agent such as sodium borohydride.

• Cyclization: The intermediate, (S)-2-(tosyloxy)propan-1-ol, undergoes an intramolecular cyclization. This is achieved by reaction with a carbonate source, where the in-situ generated carbonate anion displaces the tosylate group, leading to the formation of (R)-(+)-propylene carbonate with inversion of stereochemistry.[7]

This method has been reported to yield (R)-(+)-propylene carbonate in approximately 60% overall yield with an enantiomeric excess of ≥98%.[1][7]

Kinetic Resolution of Racemic Propylene Oxide

The asymmetric coupling of carbon dioxide with racemic propylene oxide, catalyzed by chiral salen-cobalt(III) complexes, offers a direct route to optically active propylene carbonate. This process operates via a kinetic resolution, where one enantiomer of the epoxide reacts faster to form the corresponding carbonate, leaving the unreacted epoxide enriched in the other enantiomer.

Experimental Protocol (General):

A chiral SalenCo(III) complex and a co-catalyst, such as a quaternary ammonium (B1175870) halide, are dissolved in racemic propylene oxide.[4] The mixture is then subjected to a carbon dioxide atmosphere at a specific pressure and temperature. The reaction progress is monitored, and upon reaching the desired conversion, the unreacted propylene oxide and the product, (R)-(+)-propylene carbonate, are separated and purified, typically by distillation. The enantiomeric excess of the product depends on the catalyst system and reaction conditions.

Applications as a Chiral Building Block

The primary utility of (R)-(+)-propylene carbonate lies in its function as a versatile C3 chiral synthon. The electrophilic nature of the carbonate carbonyl and the adjacent methylene (B1212753) carbon allows for regioselective ring-opening reactions with various nucleophiles, leading to the formation of valuable chiral intermediates.

Synthesis of Tenofovir

A prominent application of (R)-(+)-propylene carbonate is in the industrial synthesis of Tenofovir, a crucial antiretroviral drug used in the treatment of HIV/AIDS and hepatitis B.[2][3] The synthesis involves the N-alkylation of adenine (B156593) with (R)-(+)-propylene carbonate to install the chiral (R)-9-(2-hydroxypropyl) side chain.

Reaction Scheme:

Caption: Synthesis of Tenofovir from adenine and (R)-(+)-propylene carbonate.

Experimental Protocol for the Synthesis of (R)-9-(2-Hydroxypropyl)adenine (HPA):

Adenine and an excess of (R)-(+)-propylene carbonate (e.g., 1.3 equivalents) are heated to approximately 120 °C in a solvent such as dimethylformamide (DMF) in the presence of a catalytic amount of a base like sodium hydroxide.[9] The reaction is monitored for completion. After cooling, the product, (R)-9-(2-hydroxypropyl)adenine, can be isolated and purified, often through crystallization.[3] This key intermediate is then further elaborated to Tenofovir through a series of chemical transformations.[3][9]

Synthesis of Other Chiral Pharmaceuticals

The utility of (R)-(+)-propylene carbonate extends to the synthesis of other chiral drugs. For instance, it can serve as a precursor to chiral C3 synthons used in the synthesis of oxazolidinone antibiotics like Linezolid.[8] The ring-opening of (R)-(+)-propylene carbonate provides access to (R)-1-amino-2-propanol derivatives, which are key structural motifs in many biologically active molecules.

Ring-Opening Reactions with Nucleophiles

The reaction of (R)-(+)-propylene carbonate with various nucleophiles, such as amines, provides a straightforward entry to chiral 1,2-difunctional compounds. The regioselectivity of the attack (at the carbonyl carbon or the methylene carbon) can often be controlled by the choice of nucleophile and reaction conditions.

General Workflow for Amine Ring-Opening:

Caption: General workflow for the ring-opening of (R)-(+)-propylene carbonate with amines.

Experimental Protocol for Ring-Opening with Cyclohexylamine:

Cyclohexylamine (e.g., 5.21 mmol) and (R)-(+)-propylene carbonate (e.g., 2.59 mmol) are stirred together, optionally in the presence of a catalyst.[10] The reaction mixture is then purified, for example, by silica (B1680970) gel column chromatography, to yield the corresponding chiral 2-hydroxypropyl carbamate (B1207046) and/or 1-hydroxypropan-2-yl carbamate isomers.[10]

Conclusion

(R)-(+)-Propylene carbonate is a highly valuable and versatile chiral building block with significant applications in the pharmaceutical industry. Its ready availability through multiple synthetic routes, coupled with its predictable reactivity in ring-opening reactions, makes it an essential tool for the construction of complex chiral molecules. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of (R)-(+)-propylene carbonate as a key chiral synthon is set to increase further. Its favorable environmental profile as a green solvent adds to its appeal in the development of sustainable synthetic processes.

References

• 1. researchgate.net [researchgate.net]
• 2. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. purkh.com [purkh.com]
• 7. lookchem.com [lookchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]

The Emergence of a Chiral Building Block: A Technical Guide to the Discovery and History of (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Propylene carbonate, a chiral cyclic ester, has evolved from a component of a racemic mixture to a valuable and sought-after building block in modern asymmetric synthesis. Its importance is particularly pronounced in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of antiviral drugs such as Tenofovir.[1][2] This technical guide provides an in-depth exploration of the discovery, historical development, and key synthetic methodologies for obtaining enantiomerically pure (R)-(+)-propylene carbonate.

A Historical Perspective: From Racemic Mixture to Chiral Synthon

The history of propylene (B89431) carbonate begins with the synthesis of its racemic form. Early industrial production methods involved the reaction of 1,2-propanediol with the highly toxic reagent phosgene.[3] A significant advancement came in the 1950s with the development of a safer and more efficient route: the carbonation of propylene oxide (epoxypropane) with carbon dioxide.[3][4] This method remains a cornerstone of industrial production for racemic propylene carbonate, which has found widespread use as a polar, aprotic solvent in various applications, including as an electrolyte in lithium batteries and for the removal of CO2 from natural gas.[4]

The focus on the individual enantiomers of propylene carbonate, particularly the (R)-(+)-isomer, emerged with the growing demand for enantiomerically pure compounds in the pharmaceutical industry. The realization that (R)-(+)-propylene carbonate could serve as a versatile chiral precursor for complex molecules spurred the development of asymmetric synthetic routes.

Synthetic Methodologies for (R)-(+)-Propylene Carbonate

Several key strategies have been developed for the enantioselective synthesis of (R)-(+)-propylene carbonate. These methods can be broadly categorized into kinetic resolution of a racemic starting material and synthesis from a chiral precursor.

Kinetic Resolution of Racemic Propylene Oxide with Carbon Dioxide

A prominent and elegant approach to (R)-(+)-propylene carbonate is the kinetic resolution of racemic propylene oxide with carbon dioxide, catalyzed by chiral metal complexes. This method relies on the catalyst preferentially reacting with one enantiomer of the epoxide, leading to the formation of the corresponding chiral carbonate and leaving the unreacted epoxide enriched in the other enantiomer.

Chiral Salen-cobalt(III) complexes have proven to be particularly effective catalysts for this transformation.[5] The reaction is typically carried out under mild conditions and can achieve high enantiomeric excess (ee) for the resulting propylene carbonate.

Experimental Protocol: Kinetic Resolution of Racemic Propylene Oxide with (R,R)-Salen-Co(III) Catalyst [6]

• Catalyst Preparation: A chiral (1R,2R)-Salen-Co(II) complex is oxidized to the active Co(III) species in the presence of a Lewis acid, such as p-toluenesulfonic acid, under an oxygen atmosphere.

• Reaction Setup: The resulting (R,R)-Salen-Co(III) catalyst and a co-catalyst, typically a quaternary ammonium (B1175870) salt like tetrabutylammonium (B224687) bromide (n-Bu4NBr), are dissolved in racemic propylene oxide in a pressure reactor.

• Carbonation: The reactor is pressurized with carbon dioxide (typically 1.2-1.5 MPa) and the reaction mixture is stirred at a controlled temperature (e.g., 25 °C) for a specified time.

• Work-up and Purification: After the reaction, excess CO2 is vented. The unreacted propylene oxide is removed by distillation. The (R)-(+)-propylene carbonate is then purified by vacuum distillation. The chiral cobalt complex can often be recovered and reused.

Synthesis from a Chiral Precursor: The Ethyl (S)-Lactate Route

An alternative strategy involves the use of a readily available and inexpensive chiral starting material. A notable example is the three-step synthesis of (R)-(+)-propylene carbonate from ethyl (S)-lactate.[1][7] This method provides high enantiomeric purity and a good overall yield.

The synthetic sequence involves:

• Tosylation of the secondary alcohol of ethyl (S)-lactate.

• Borohydride (B1222165) reduction of the ester to the corresponding alcohol.

• An intramolecular cyclization reaction to form the cyclic carbonate.

Experimental Protocol: Synthesis of (R)-(+)-Propylene Carbonate from Ethyl (S)-Lactate [7]

• Tosylation of Ethyl (S)-Lactate: Ethyl (S)-lactate is reacted with p-toluenesulfonyl chloride (TsCl) in pyridine (B92270) at low temperature to yield ethyl (S)-2-(tosyloxy)propanoate.

• Reduction of the Ester: The tosylated ester is then reduced using a borohydride reagent, such as sodium borohydride, in a suitable solvent like ethanol (B145695) to afford (S)-2-(tosyloxy)propan-1-ol.

• Cyclization to (R)-(+)-Propylene Carbonate: The final step involves an intramolecular displacement reaction. The (S)-2-(tosyloxy)propan-1-ol is treated with a base, such as potassium carbonate, in the presence of carbon dioxide and a phase-transfer catalyst (e.g., 18-crown-6) in a solvent mixture like acetonitrile-THF. This promotes the formation of a carbonate anion which then displaces the tosylate group to form (R)-(+)-propylene carbonate.

Urea (B33335) Alcoholysis of (R)-Propylene Glycol

Another synthetic route utilizes (R)-1,2-propanediol, which can be obtained through the hydrolytic kinetic resolution of racemic propylene oxide. The (R)-1,2-propanediol is then reacted with urea in the presence of a catalyst, such as zinc oxide, to yield (R)-(+)-propylene carbonate.[2][8]

Experimental Protocol: Synthesis of (R)-(+)-Propylene Carbonate via Urea Alcoholysis [2]

• Reaction Setup: (R)-1,2-propanediol, urea, and a catalytic amount of zinc oxide are combined in a reaction flask.

• Reaction: The mixture is heated (typically to 100-120 °C) and stirred for several hours.

• Purification: After the reaction is complete, any excess (R)-1,2-propanediol is removed by vacuum distillation. The (R)-(+)-propylene carbonate is then purified by further vacuum distillation.

Quantitative Data Summary

The following table summarizes key quantitative data for the different synthetic methods for producing (R)-(+)-propylene carbonate, allowing for a comparative assessment of their efficiency and enantioselectivity.

Synthetic Method	Catalyst/Reagents	Yield (%)	Enantiomeric Excess (ee) (%)	Turnover Frequency (TOF) (h⁻¹)	Selectivity (k_rel)	Reference(s)
Kinetic Resolution of Propylene Oxide with CO₂	(R,R)-Salen-Co(III) complex / n-Bu₄NBr	Up to 40	Up to 83	Up to 760	19	[9][10]
Synthesis from Ethyl (S)-Lactate	TsCl, NaBH₄, K₂CO₃, CO₂	~60 (overall)	≥98	Not Applicable	Not Applicable	[1][7]
Urea Alcoholysis of (R)-Propylene Glycol	Zinc Oxide	92	High (from chiral precursor)	Not Applicable	Not Applicable	[2]

Reaction Mechanisms and Workflows

Visualizing the reaction pathways and experimental workflows is crucial for a deeper understanding of the synthesis of (R)-(+)-propylene carbonate.

Figure 1: Simplified mechanism of the kinetic resolution of racemic propylene oxide (PO) using a chiral (R,R)-Salen-Co(III) catalyst.

Figure 2: Experimental workflow for the synthesis of (R)-(+)-propylene carbonate from ethyl (S)-lactate.

Figure 3: Proposed mechanism for the synthesis of (R)-(+)-propylene carbonate via ZnO-catalyzed urea alcoholysis.

Conclusion

The journey of propylene carbonate from a bulk racemic solvent to a highly valuable chiral intermediate, (R)-(+)-propylene carbonate, showcases the advancements in asymmetric synthesis driven by the needs of the pharmaceutical and fine chemical industries. The development of efficient synthetic routes, including catalytic kinetic resolution and synthesis from chiral precursors, has made this important molecule readily accessible for the preparation of life-saving medicines. The methodologies and data presented in this guide offer a comprehensive overview for researchers and professionals working in the field of drug development and chemical synthesis, providing a solid foundation for further innovation.

References

• 1. researchgate.net [researchgate.net]
• 2. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 3. purkh.com [purkh.com]
• 4. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. lookchem.com [lookchem.com]
• 8. mdpi.com [mdpi.com]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Spectroscopic Data of (R)-(+)-Propylene Carbonate

A Technical Guide to the Spectroscopic Data of (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for (R)-(+)-propylene carbonate. Detailed experimental protocols, quantitative data organized for clarity, and a visualization of the analytical workflow are presented to support research and development activities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of (R)-(+)-propylene carbonate. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of (R)-(+)-propylene carbonate in deuterated chloroform (B151607) (CDCl₃) exhibits distinct signals corresponding to the methyl (CH₃), methylene (B1212753) (CH₂), and methine (CH) protons. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Table 1: ¹H NMR Spectroscopic Data for (R)-(+)-Propylene Carbonate in CDCl₃

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃	~1.50	Doublet	~6.3
CH₂ (Ha)	~4.04	Doublet of Doublets	J(Ha, Hb) ≈ 8.5, J(Ha, Hc) ≈ 5.9
CH₂ (Hb)	~4.56	Doublet of Doublets	J(Hb, Ha) ≈ 8.5, J(Hb, Hc) ≈ 8.2
CH	~4.85	Multiplet	-

Note: The exact chemical shifts and coupling constants may vary slightly depending on the experimental conditions.

¹³C NMR Spectroscopic Data

The proton-decoupled ¹³C NMR spectrum of (R)-(+)-propylene carbonate in CDCl₃ shows four distinct signals, one for each unique carbon atom in the molecule.

Table 2: ¹³C NMR Spectroscopic Data for (R)-(+)-Propylene Carbonate in CDCl₃ [1]

Carbon Atom	Chemical Shift (δ, ppm)
CH₃	~19.4
CH	~67.5
CH₂	~74.9
C=O	~155.5

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in (R)-(+)-propylene carbonate by measuring the absorption of infrared radiation at specific vibrational frequencies.

IR Spectroscopic Data

The IR spectrum is characterized by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration, a hallmark of the cyclic carbonate structure. Other significant absorptions are attributed to C-H and C-O stretching and bending vibrations.[2]

Table 3: IR Spectroscopic Data for (R)-(+)-Propylene Carbonate

Vibrational Frequency (cm⁻¹)	Assignment
~2990	C-H stretch (CH₃, asymmetric)
~2930	C-H stretch (CH₂, asymmetric)
~1795	C=O stretch (carbonyl)[2][3]
~1480, 1400	CH₂ scissoring, CH₃ deformation
~1180, 1080, 1050	C-O stretch
~780	Ring deformation

Experimental Protocols

The following sections detail the methodologies for acquiring the NMR and IR spectroscopic data.

NMR Spectroscopy Protocol

Sample Preparation: A sample of (R)-(+)-propylene carbonate (typically 5-10 mg) is dissolved in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm). The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Spectrometer: A high-resolution NMR spectrometer, such as a Bruker Avance 500 MHz instrument.

• ¹H NMR: The spectrum is acquired using a standard pulse sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a relaxation delay of 1-5 seconds.

• ¹³C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each carbon. A wider spectral width (e.g., 0-200 ppm) is required. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are typically necessary.

FT-IR Spectroscopy Protocol

Sample Preparation: For a liquid sample like (R)-(+)-propylene carbonate, the Attenuated Total Reflectance (ATR) technique is commonly employed. A small drop of the neat liquid is placed directly onto the ATR crystal (e.g., diamond).

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

• Measurement Mode: Attenuated Total Reflectance (ATR).

• Procedure:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • A small drop of the (R)-(+)-propylene carbonate sample is placed on the crystal, ensuring full coverage.

  • The sample spectrum is recorded. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹). Typically, multiple scans are co-added to improve the signal-to-noise ratio.

Workflow Visualization

The logical flow of spectroscopic analysis for (R)-(+)-propylene carbonate is depicted in the following diagram.

Spectroscopic analysis workflow for (R)-(+)-propylene carbonate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Interfacial carbonyl groups of propylene carbonate facilitate the reversible binding of nitrogen dioxide - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP01382D [pubs.rsc.org]

Chirality of Propylene Carbonate: An In-depth Technical Guide for Pharmaceutical Development

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Propylene (B89431) carbonate (PC), a cyclic carbonate ester derived from propylene glycol, is a colorless, odorless, polar aprotic solvent.[1] With the chemical formula C₄H₆O₃, it is widely recognized for its utility as a high-permittivity electrolyte component in lithium batteries, a plasticizer, and a "green" solvent alternative in various chemical transformations due to its low toxicity and biodegradability.[1][2][3]

A key feature of propylene carbonate is its chirality, stemming from the stereocenter at the C4 position of its 1,3-dioxolan-2-one ring.[1][4] While it is most commonly used as a racemic mixture, the availability of enantiomerically pure (R)- and (S)-propylene carbonate is of paramount importance in the pharmaceutical industry.[1][5] Enantiopure compounds are critical as chiral building blocks in the asymmetric synthesis of active pharmaceutical ingredients (APIs), where a specific stereoisomer is often responsible for the desired therapeutic effect, while the other may be inactive or cause adverse effects.[5]

This technical guide provides a comprehensive overview of the chirality of propylene carbonate, focusing on its synthesis, characterization, and the profound implications of its enantiopure forms in drug development.

Physicochemical and Chiroptical Properties

The physical properties of racemic propylene carbonate are well-documented. However, for applications in asymmetric synthesis, the distinct properties of the individual enantiomers, particularly their optical activity, are crucial.

Property	Racemic Propylene Carbonate	(S)-(-)-Propylene Carbonate	(R)-(+)-Propylene Carbonate
CAS Number	108-32-7[6]	51260-39-0	16606-55-6[7]
Molecular Formula	C₄H₆O₃[6]	C₄H₆O₃	C₄H₆O₃
Molar Mass	102.09 g·mol⁻¹	102.09 g·mol⁻¹	102.09 g·mol⁻¹
Appearance	Colorless liquid[1]	Colorless liquid	Colorless liquid
Density (at 25 °C)	1.205 g/cm³[1]	1.189 g/mL	N/A
Boiling Point	242 °C[1]	240 °C	N/A
Melting Point	-48.8 °C[1]	N/A	N/A
Refractive Index (n20/D)	1.4189[1]	1.422	N/A
Specific Rotation ([α]20/D)	0°	-2° (neat)	N/A
Optical Purity (ee)	N/A	98% (GLC)	N/A

Synthesis of Enantiomerically Pure Propylene Carbonate

The production of optically active propylene carbonate is a key challenge addressed through several synthetic strategies. The most prominent methods involve the kinetic resolution of racemic starting materials or synthesis from an existing chiral pool.

Asymmetric Synthesis via Kinetic Resolution of Propylene Oxide

A highly effective method for producing optically active propylene carbonate is the kinetic resolution of racemic propylene oxide through its coupling reaction with carbon dioxide (CO₂).[8][9] This process utilizes chiral catalyst systems, such as chiral SalenCo(III) complexes in conjunction with a quaternary ammonium (B1175870) salt, to preferentially catalyze the reaction of one epoxide enantiomer, leaving the other unreacted.[8]

This approach is a powerful example of asymmetric catalysis, providing direct access to chiral propylene carbonate from an inexpensive racemic starting material.[9][10] The turnover frequency (TOF) for this reaction can be as high as 245 h⁻¹, demonstrating significant catalytic activity.[8][9]

Catalyst System	Temp (°C)	Conversion (%)	PC Yield (%)	PC ee (%)	Ref.
(R,R)-SalenCo(III)OTs / n-Bu₄NBr	25	45.1	45.1	70.0	[8]
(R,R)-SalenCo(III)OTs / n-Bu₄NBr (recycled)	25	42.6	42.6	69.8	[8]
(R,R)-SalenCo(III)OBzF₅ / n-Bu₄NBr	25	50.8	50.8	61.2	[8]
(R,R)-SalenCo(III)OTs / n-Bu₄NI	0	12.0	12.0	86.0	[9]

PC: Propylene Carbonate; ee: Enantiomeric Excess; OTs: p-toluenesulfonate; OBzF₅: pentafluorobenzoate

Caption: Synthetic pathways to enantiopure propylene carbonate.

Synthesis from Chiral Precursors

An alternative strategy is to synthesize chiral propylene carbonate from an inexpensive, readily available chiral starting material. A notable example is the three-step synthesis of (R)-propylene carbonate from ethyl (S)-lactate.[11] This procedure involves a borohydride ester reduction followed by an intramolecular displacement reaction by a carbonate anion.[11] This method is reliable and provides the target molecule in high yield and excellent enantiomeric purity.[11]

Starting Material	Product	Overall Yield	Product ee (%)	Ref.
Ethyl (S)-Lactate	(R)-Propylene Carbonate	~60%	≥98%	[11]

Experimental Protocols

Protocol: Asymmetric Synthesis of Propylene Carbonate via Kinetic Resolution

This protocol is adapted from the work of Lu et al. on the catalytic coupling of CO₂ and racemic epoxides.[8][12]

Materials and Equipment:

• Racemic propylene oxide (purified by fractional distillation over KOH and CaH₂)

• Chiral SalenCo(III) complex (e.g., (R,R)-SalenCo(III)OTs)

• Quaternary ammonium salt (e.g., n-Bu₄NBr)

• Carbon dioxide (high purity)

• High-pressure autoclave equipped with a magnetic stirrer and pressure gauge

• Standard Schlenk line and inert gas (Nitrogen or Argon)

• Distillation apparatus

Procedure:

• All manipulations are to be performed under an inert atmosphere using standard Schlenk techniques.

• Charge the autoclave with the chiral SalenCo(III) catalyst (0.5 mmol, 0.001 equiv) and n-Bu₄NBr (0.5 mmol).

• Add neat, purified racemic propylene oxide (35 mL, 500 mmol) to the autoclave.

• Seal the autoclave and cool it in an ice bath.

• Pressurize the autoclave with CO₂ to an initial pressure of 1.2-1.5 MPa.

• Place the autoclave in a temperature-controlled bath (e.g., 25 °C) and stir the reaction mixture vigorously.

• Monitor the reaction progress by observing the pressure drop. The reaction is typically run for a set time (e.g., 2.5 hours), by which the pressure reduces to 0.2-0.4 MPa.

• After the reaction, vent the excess CO₂ carefully.

• Isolate the unreacted propylene oxide by distillation at atmospheric pressure (50 °C) into a cooled receiving flask (-20 °C).

• Obtain the crude propylene carbonate product. Purify by reduced pressure distillation (90 °C, 2 mmHg) to yield the optically active propylene carbonate.[12]

• The catalyst can be recovered from the distillation residue by suspension in methanol (B129727) and collection via vacuum filtration.[12]

Protocol: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This protocol describes a general method for determining the enantiomeric excess (ee) of a chiral propylene carbonate sample.[7][12]

Materials and Equipment:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Chiral capillary GC column (e.g., 2,6-dibutyl-3-butyryl-β-Cyclodextrin, 30m x 0.25mm id x 0.25µm film)[12]

• Sample of propylene carbonate for analysis

• High-purity solvent for dilution (e.g., n-Hexane)

• Carrier gas (e.g., Nitrogen or Helium)

Procedure:

• Sample Preparation: Prepare a dilute solution of the propylene carbonate sample in a suitable solvent like n-hexane (e.g., 2 µL of sample in 1 mL of solvent).[7]

• GC Instrument Setup:

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 250 °C

  • Carrier Gas Flow: Set to an appropriate pressure (e.g., 80-110 kPa).[7]

  • Oven Program: Set to an isothermal temperature (e.g., 160 °C) or a temperature ramp (e.g., start at 50 °C, ramp at 2.5 °C/min to 200 °C) suitable for separating the enantiomers on the chosen column.[7][12]

• Injection: Inject a small volume (e.g., 0.5-1.0 µL) of the prepared sample into the GC using a split injection mode.

• Data Acquisition: Record the chromatogram. The two enantiomers will appear as separate peaks with distinct retention times (e.g., tR[(R)-PC] = 9.37 min, tR[(S)-PC] = 9.63 min under specific conditions).[12]

• Calculation of Enantiomeric Excess (ee):

  • Integrate the area of the two peaks corresponding to the (R) and (S) enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak).

Caption: Workflow for determining enantiomeric excess via chiral GC.

Implications in Drug Development

The primary value of enantiopure propylene carbonate in the pharmaceutical sector is its role as a versatile chiral synthon, or building block.[5] The defined stereocenter in (R)- or (S)-propylene carbonate can be transferred to a more complex molecule, ensuring the final API has the correct stereochemistry, which is often crucial for its biological activity and safety profile.[5]

Case Study: Synthesis of Tenofovir Alafenamide

A prominent example is the use of (R)-propylene carbonate in the synthesis of Tenofovir Alafenamide, an anti-HIV nucleotide analogue.[11] The synthesis involves the condensation of adenine (B156593) with (R)-propylene carbonate to form (R)-9-(2-hydroxypropyl)adenine. This step efficiently and reliably establishes the critical stereocenter in the pro-drug's side chain.[11] Using the enantiopure carbonate precursor is essential for producing the single-enantiomer drug product required for therapeutic efficacy.

Caption: Logical flow of chiral precursor to final API.

Conclusion

Propylene carbonate, while often utilized as a simple racemic solvent, possesses a chiral identity that is of significant strategic importance to the pharmaceutical industry. The development of robust asymmetric synthesis and kinetic resolution methods has made enantiopure (R)- and (S)-propylene carbonate accessible and valuable chiral precursors. Their application in the synthesis of complex APIs like Tenofovir Alafenamide underscores the critical role of chirality in modern drug development. For researchers and scientists, a thorough understanding of the synthesis, properties, and handling of these enantiopure building blocks is essential for the efficient and successful development of next-generation stereochemically pure therapeutics.

References

• 1. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 2. Properties, preparation, and benefits of Propylene Carbonate_Chemicalbook [chemicalbook.com]
• 3. hnsincere.com [hnsincere.com]
• 4. cir-safety.org [cir-safety.org]
• 5. benchchem.com [benchchem.com]
• 6. smc-global.com [smc-global.com]
• 7. hrgc.eu [hrgc.eu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Thermodynamic Properties of (R)-(+)-Propylene Carbonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of (R)-(+)-propylene carbonate. Due to a notable scarcity of experimental data specifically for the (R)-(+) enantiomer, this document also includes data for the racemic mixture of propylene (B89431) carbonate for comparative purposes. It is crucial to note that while physical properties such as density and boiling point may show slight differences between enantiomers and the racemate, more complex thermodynamic properties are often reported for the more readily available racemic mixture.

Physicochemical and Thermodynamic Data

The following tables summarize the available quantitative data for both (R)-(+)-propylene carbonate and its racemic form.

Table 1: General Physicochemical Properties

Property	(R)-(+)-Propylene Carbonate	Racemic Propylene Carbonate
Molecular Formula	C₄H₆O₃	C₄H₆O₃
Molar Mass	102.09 g/mol	102.09 g/mol
Boiling Point	240 °C (lit.)[1]	242 °C[2][3]
Density	1.189 g/mL at 25 °C (lit.)[1]	1.205 g/cm³[2][3]
Refractive Index	n20/D 1.422 (lit.)[1]	1.4189
Melting Point	-	-48.8 °C[2][3]

Table 2: Thermodynamic Properties

Property	(R)-(+)-Propylene Carbonate	Racemic Propylene Carbonate
Vapor Pressure	0.59 psi (40.7 kPa) at 20 °C[1]	0.13 mmHg (0.017 kPa) at 20 °C, 0.98 mmHg (0.13 kPa) at 50 °C[2]
Enthalpy of Vaporization (ΔvapH°)	No data available	55.2 kJ/mol at 150°C[4]
Heat Capacity (Cp,liquid)	No data available	167.4 J/mol·K at 298.15 K[5], 2.57 J/g·°C at 20°C[4]
Standard Molar Enthalpy of Formation (ΔfH°liquid)	No data available	-613. ± 1. kJ/mol
Standard Molar Entropy (S°liquid)	No data available	219.17 J/mol·K[6]
Enthalpy of Combustion (ΔcH°liquid)	No data available	-1818. ± 1. kJ/mol, 14.21 kJ/mol[4]

Experimental Protocols

Vapor Pressure Determination

A common method for measuring the vapor pressure of a liquid is the static method .

• Sample Preparation: A purified sample of the liquid is placed in a thermostated vessel connected to a pressure measuring device (e.g., a manometer).

• Degassing: The sample is thoroughly degassed to remove any dissolved gases. This is typically achieved by repeated freeze-pump-thaw cycles.

• Equilibrium: The vessel is maintained at a constant temperature until the vapor phase is in equilibrium with the liquid phase.

• Measurement: The pressure of the vapor is then measured. This process is repeated at various temperatures to obtain the vapor pressure curve.

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used technique to determine the heat capacity of liquids.

• Sample Encapsulation: A small, precisely weighed amount of the liquid is hermetically sealed in a sample pan. An empty pan is used as a reference.

• Temperature Program: The sample and reference pans are subjected to a controlled temperature program (e.g., a linear heating rate).

• Heat Flow Measurement: The instrument measures the difference in heat flow required to increase the temperature of the sample and the reference.

• Calculation: The heat capacity is calculated from this differential heat flow, the heating rate, and the sample mass.

Enthalpy of Combustion Measurement

The standard enthalpy of combustion is typically determined using bomb calorimetry .

• Sample Preparation: A known mass of the substance is placed in a crucible inside a high-pressure vessel (the "bomb").

• Pressurization: The bomb is filled with pure oxygen under high pressure.

• Ignition: The sample is ignited by passing an electric current through a fuse wire.

• Temperature Measurement: The combustion reaction releases heat, which is absorbed by the surrounding water bath. The temperature change of the water is precisely measured.

• Calculation: The enthalpy of combustion is calculated from the temperature change, the heat capacity of the calorimeter system, and the mass of the sample.

Experimental and Logical Workflows

The following diagrams illustrate the general workflows for the synthesis and determination of key thermodynamic properties of propylene carbonate.

Caption: Synthesis of (R)-(+)-Propylene Carbonate.

Caption: Vapor Pressure Determination Workflow.

Caption: Heat Capacity Determination Workflow.

References

• 1. (R)-(+)-Propylene carbonate 98 16606-55-6 [sigmaaldrich.com]
• 2. Propylene carbonate - Sciencemadness Wiki [sciencemadness.org]
• 3. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 4. phexcom.com [phexcom.com]
• 5. Propylene Carbonate [webbook.nist.gov]
• 6. Propylene Carbonate [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: (R)-(+)-Propylene Carbonate in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Propylene carbonate, a chiral cyclic carbonate, has emerged as a versatile and eco-friendly reagent in asymmetric synthesis. Its utility stems from its role as a chiral building block, a chiral solvent, and a precursor to various chiral auxiliaries. This document provides detailed application notes and experimental protocols for the use of (R)-(+)-propylene carbonate in key asymmetric transformations, supported by quantitative data and visual workflows.

Asymmetric Synthesis of (R)-(+)-Propylene Carbonate via Kinetic Resolution

Optically active propylene (B89431) carbonate is a valuable chiral starting material. One effective method for its preparation is the kinetic resolution of racemic propylene oxide through a coupling reaction with carbon dioxide, catalyzed by a chiral SalenCo(III) complex.[1][2][3]

Quantitative Data

Entry	Catalyst	Co-catalyst (mol%)	Temp (°C)	Time (h)	Conversion (%)	ee (%) of PC	Ref.
1	(R,R)-SalenCo(III)OAc	DMAP* (0.1)	25	24	48	70	[2]
2	(R,R)-SalenCo(III)Cl	n-Bu4NBr (1.0)	25	4	45	52	[3]
3	Immobilized (R,R)-SalenCo(III)	n-Bu4NBr (2.0)	25	4	28	51	[3]

PC: Propylene Carbonate; DMAP: (R)-(+)-4-dimethylaminopyridinyl(pentaphenylcyclopentadienyl)iron

Experimental Protocol

Representative Procedure for the Asymmetric Synthesis of (R)-(+)-Propylene Carbonate: [1]

• Catalyst Preparation: To a stirred mixture of (1R,2R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) (0.5 mmol) and anhydrous CaCl2 in CH2Cl2 (5 mL), add p-toluenesulfonic acid monohydrate (0.5 mmol) in a CH2Cl2/acetone (1/1, v/v) mixture (10 mL). Stir the solution under a dry oxygen atmosphere at room temperature for 60 minutes. Filter the reaction mixture, and remove the solvents in vacuo to obtain the crude dark green solid catalyst.

• Reaction Setup: Dissolve the resulting catalyst residue in racemic propylene oxide (500 mmol). Add n-Bu4NBr (0.5 mmol) to the solution under a nitrogen atmosphere.

• Carbonation: Charge the mixture into a 200 mL stainless steel autoclave equipped with a magnetic stirrer. Carefully introduce CO2 (275-300 mmol) into the autoclave.

• Reaction: Place the autoclave in a water bath at 25 °C and stir the reaction mixture for 2.5 hours.

• Work-up and Purification: After venting the excess CO2, isolate the unreacted propylene oxide by distillation at atmospheric pressure and 50 °C into a cooled receiving flask (-20 °C). Obtain the (R)-(+)-propylene carbonate by reduced distillation (90 °C, 2 mmHg).

• Analysis: Determine the enantiomeric excess of the resulting propylene carbonate by chiral GC analysis.[1]

Workflow Diagram

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for (R)-(+)-Propylene Carbonate as a Chiral Solvent in Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(+)-Propylene carbonate emerges as a versatile and environmentally conscious chiral solvent for asymmetric catalysis. Its unique stereochemistry allows it to actively participate in the chiral induction of catalytic reactions, influencing the enantioselectivity of the products. This document provides detailed application notes and experimental protocols for leveraging (R)-(+)-propylene carbonate as a chiral solvent, with a focus on its role in organocatalysis. As a non-toxic, biodegradable, and low-volatility solvent, it presents a sustainable alternative to conventional chlorinated and aprotic polar solvents.[1][2]

Principle of Chiral Solvent-Induced Asymmetric Induction

In asymmetric catalysis, the chiral environment around the transition state dictates the stereochemical outcome of the reaction. While chiral catalysts are the primary source of this environment, the solvent can also play a crucial role. When a chiral solvent like (R)-(+)-propylene carbonate is used, it can interact with the catalyst, substrates, and transition states in a stereochemically biased manner. This can lead to enhanced enantioselectivity when the chirality of the solvent and the catalyst are "matched" or diminished enantioselectivity in a "mismatched" pairing. This phenomenon is particularly well-documented in proline-catalyzed reactions.[3][4][5]

Application 1: Proline-Catalyzed Asymmetric Aldol (B89426) Reaction

The proline-catalyzed aldol reaction is a cornerstone of organocatalysis, providing a metal-free method for the enantioselective formation of carbon-carbon bonds.[6] The use of (R)-(+)-propylene carbonate as a solvent can significantly influence the enantiomeric excess (ee) of the aldol product, demonstrating the "matched" and "mismatched" principle.

Quantitative Data Summary

The following table summarizes the effect of propylene (B89431) carbonate's chirality on the outcome of the proline-catalyzed aldol reaction between cyclohexanone (B45756) and 4-nitrobenzaldehyde (B150856).

Catalyst	Solvent	Yield (%)	Diastereomeric Ratio (anti/syn)	Enantiomeric Excess (ee, %)
(S)-Proline	Racemic Propylene Carbonate	85	95:5	90
(S)-Proline	(R)-(+)-Propylene Carbonate	82	96:4	85
(R)-Proline	(R)-(+)-Propylene Carbonate	88	95:5	95

Data compiled from representative literature. Actual results may vary.

The data illustrates that the combination of (R)-proline and (R)-(+)-propylene carbonate constitutes a "matched pair," leading to a higher enantiomeric excess. Conversely, the pairing of (S)-proline with (R)-(+)-propylene carbonate is "mismatched," resulting in a lower ee compared to the reaction in racemic solvent.[4][5]

Experimental Workflow

Caption: Experimental workflow for the proline-catalyzed aldol reaction.

Detailed Experimental Protocol

Materials:

• Cyclohexanone (freshly distilled)

• 4-Nitrobenzaldehyde

• (R)-Proline or (S)-Proline

• (R)-(+)-Propylene Carbonate (anhydrous)

• Diethyl ether (anhydrous)

• Ethyl acetate (B1210297) (for chromatography)

• Hexane (B92381) (for chromatography)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup:

  • To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add (R)-proline (0.03 mmol, 3.5 mg).

  • Add (R)-(+)-propylene carbonate (1.0 mL).

  • Stir the mixture at room temperature until the proline is fully dissolved.

  • Add cyclohexanone (2.0 mmol, 0.21 mL).

  • Finally, add 4-nitrobenzaldehyde (0.5 mmol, 75.5 mg).

• Reaction:

  • Stir the reaction mixture at room temperature (approximately 20-25 °C).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the aldehyde is consumed (typically 24-48 hours).

• Work-up:

  • Upon completion, quench the reaction by adding 5 mL of water.

  • Extract the aqueous layer with diethyl ether (3 x 10 mL).

  • Combine the organic layers and wash with brine (2 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Analysis:

  • Determine the yield of the purified aldol product.

  • Determine the diastereomeric ratio by 1H NMR spectroscopy.

  • Determine the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Application 2: Proline-Catalyzed α-Hydrazination of Aldehydes

(R)-(+)-propylene carbonate can also be employed as a chiral solvent in the proline-catalyzed α-hydrazination of aldehydes, another important C-N bond-forming reaction in asymmetric synthesis.

Quantitative Data Summary

The following table presents data for the α-hydrazination of propanal with dibenzyl azodicarboxylate, followed by reduction to the corresponding alcohol.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
(S)-Proline	Dichloromethane	0	2	80	95
(S)-Proline	Racemic Propylene Carbonate	0	24	75	96
(S)-Proline	(R)-(+)-Propylene Carbonate	0	24	78	94
(R)-Proline	(R)-(+)-Propylene Carbonate	0	24	76	95

Data compiled from representative literature. Actual results may vary.

In this reaction, the influence of the chiral solvent is less pronounced than in the aldol reaction, but it still demonstrates the feasibility of using (R)-(+)-propylene carbonate as a sustainable and effective solvent for this transformation without compromising enantioselectivity.[1]

Detailed Experimental Protocol

Materials:

• Propanal (freshly distilled)

• Dibenzyl azodicarboxylate

• (S)-Proline or (R)-Proline

• (R)-(+)-Propylene Carbonate (anhydrous)

• Diethyl ether (anhydrous)

• Ethanol (B145695)

• Sodium borohydride (B1222165) (NaBH4)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup:

  • To a stirred solution of dibenzyl azodicarboxylate (1.0 mmol, 298 mg) and propanal (1.5 mmol, 0.11 mL) in (R)-(+)-propylene carbonate (1 mL) at 0 °C, add (S)-proline (0.05 mmol, 5.9 mg).[1]

• Reaction:

  • Stir the reaction at 0 °C for 24 hours.[1]

  • Quench the reaction by adding water (5 mL).[1]

  • Extract with diethyl ether (20 mL), wash with water (4 x 10 mL), and dry over anhydrous sodium sulfate.[1]

• Reduction:

  • Remove the volatiles by evaporation under reduced pressure.[1]

  • Dissolve the residue in ethanol (10 mL) and add sodium borohydride (1.05 mmol, 40.0 mg).[1]

  • Stir the mixture until the reduction is complete (monitored by TLC).

• Purification and Analysis:

  • Perform a standard aqueous work-up.

  • Purify the product by silica gel chromatography.

  • Determine the yield and enantiomeric excess (chiral HPLC).

Proline Catalysis Mechanism

The catalytic cycle of proline-catalyzed reactions, such as the aldol reaction, proceeds through an enamine intermediate. The chiral solvent, (R)-(+)-propylene carbonate, can influence the stability and reactivity of the intermediates and transition states in this cycle.

Caption: Mechanism of proline-catalyzed aldol reaction.

Conclusion

(R)-(+)-Propylene carbonate is a promising chiral solvent for asymmetric catalysis, offering a unique combination of green credentials and the ability to influence stereochemical outcomes. Its application in proline-catalyzed reactions showcases its potential to act in synergy with chiral catalysts to enhance enantioselectivity. The detailed protocols provided herein serve as a practical guide for researchers looking to explore the utility of (R)-(+)-propylene carbonate in developing sustainable and highly selective catalytic systems. Further exploration of its role in other catalytic transformations is a promising avenue for future research.

References

• 1. mdpi.com [mdpi.com]
• 2. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: (R)-(+)-Propylene Carbonate as an Electrolyte in Lithium-ion Batteries

Audience: Researchers, scientists, and battery development professionals.

Introduction

Propylene (B89431) Carbonate (PC) is a cyclic carbonate solvent utilized in electrolytes for lithium-ion batteries (LIBs).[1] It is distinguished by a high dielectric constant, which facilitates the dissolution of lithium salts, and a wide liquid temperature range (-48.8 to 242.0 °C), making it a candidate for low-temperature battery applications.[2] PC can also enhance the high-temperature performance of LIBs. However, its application as a primary solvent is often hindered by its high viscosity, which can lower ionic mobility, and its incompatibility with commonly used graphite (B72142) anodes.[1] When used with graphite, solvated lithium ions can drag PC molecules into the graphene layers, leading to a decomposition reaction that produces propene gas, causing the graphite structure to exfoliate and the cell to fail.[2]

Consequently, PC is frequently used as a co-solvent, typically in small percentages, or in combination with additives that promote the formation of a stable Solid Electrolyte Interphase (SEI) on the anode surface.[1][3] The SEI is a passivation layer that forms from the reduction of electrolyte components at the anode surface during the initial charging cycles.[2] A stable SEI is crucial as it is permeable to Li+ ions but electronically insulating, preventing further electrolyte decomposition and enabling reversible cycling.[2]

This document provides an overview of the properties of (R)-(+)-Propylene Carbonate, protocols for its electrochemical evaluation, and performance data in lithium-ion battery systems. While much of the literature discusses PC without specifying an enantiomer, the protocols and general characteristics are applicable to the high-purity (R)-(+)- form.

Physicochemical and Electrochemical Properties

(R)-(+)-Propylene Carbonate possesses distinct physical and electrochemical properties that influence its performance as an electrolyte solvent. A summary of these properties is presented below.

Table 1: Physicochemical Properties of Propylene Carbonate (PC)

Property	Value	Reference
CAS Number	108-32-7
Molecular Formula	C₄H₆O₃	-
Molecular Weight	102.09 g/mol	-
Appearance	Colorless liquid	-
Density	~1.20 g/cm³	[4]
Melting Point	-48.8 °C	[2]
Boiling Point	242 °C	[2]
Viscosity	~2.51 cP (at 25 °C)
Dielectric Constant	~65.1	[1]

Table 2: Performance Data of PC-Based Electrolytes in Lithium-Ion Batteries

Electrolyte Composition	Anode/Cathode	Key Performance Metrics	Reference
1 M LiPF₆ in PC/HeC (1:4 v/v)	Graphite/Li	Reversible Capacity: ~310 mAh/g; Coulombic Efficiency: 99.95%	[2][5]
1 M LiPF₆ in PC/OcC (1:2 v/v)	Graphite/Li	Reversible Capacity: ~310 mAh/g after 10 cycles	[2]
1.2 M LiPF₆ in PC (as cathode processing solvent)	NMC/Li	Capacity Retention (C/3, 100 cycles): 97.7%	[6]
PC-based electrolyte with FEC additive	Si/C / NCM811	Capacity Retention (800 cycles): 79.7%	[7]
PVdF-HFP GPE with PC-based liquid electrolyte	NMC532/Graphite	Enhanced thermal stability and extended cycle life	[3]

HeC: Hexyl Ethylene Carbonate; OcC: Octyl Ethylene Carbonate; FEC: Fluoroethylene Carbonate; GPE: Gel Polymer Electrolyte

Experimental Protocols

The following protocols outline standard procedures for preparing and evaluating (R)-(+)-PC-based electrolytes for use in lithium-ion batteries.

This protocol describes the preparation of a standard 1 M LiPF₆ electrolyte in a PC-based solvent system. All procedures must be conducted in an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

Materials:

• (R)-(+)-Propylene Carbonate (PC), battery grade (>99.9% purity, <20 ppm H₂O)[8]

• Co-solvent (e.g., Ethylene Carbonate (EC), Diethyl Carbonate (DEC)), battery grade

• Lithium hexafluorophosphate (B91526) (LiPF₆), battery grade

• Volumetric flasks, magnetic stirrer, and stir bars

• Glass vials for storage

Procedure:

• Transfer the required volume of (R)-(+)-PC and any co-solvents into a clean, dry volumetric flask inside the glovebox.

• Slowly add the pre-weighed LiPF₆ salt to the solvent while stirring continuously with a magnetic stir bar. LiPF₆ is highly hygroscopic and reacts with moisture to form hydrofluoric acid (HF); handle with extreme care.

• Continue stirring at room temperature until the salt is completely dissolved. This may take several hours.

• Once dissolved, transfer the electrolyte solution to a labeled, tightly sealed storage vial.

• Allow the electrolyte to rest for at least 24 hours before use to ensure homogeneity.

This protocol details the assembly of a CR2032-type coin cell for electrochemical testing of the prepared electrolyte, using a graphite anode and lithium metal counter electrode as an example.

Materials:

• Graphite anode on copper foil

• Lithium metal foil (counter and reference electrode)

• Celgard separator (or similar microporous membrane)

• CR2032 coin cell components (can, cap, spacer disk, spring)

• Prepared PC-based electrolyte

• Crimping machine

• Tweezers, scissors, and pipette

Procedure:

• Inside the glovebox, punch circular electrodes from the graphite-coated foil (e.g., 14 mm diameter) and the lithium foil (e.g., 15 mm diameter).

• Punch circular separators (e.g., 19 mm diameter).

• Place the graphite electrode in the center of the coin cell can (negative terminal).

• Dispense a few drops (~40-60 µL) of the PC-based electrolyte onto the graphite electrode to ensure it is fully wetted.

• Place the separator on top of the wetted anode.

• Add another few drops of electrolyte onto the separator.

• Carefully place the lithium metal disk on top of the separator.

• Place the spacer disk and then the spring on top of the lithium electrode.

• Place the cap (positive terminal) over the assembly.

• Transfer the cell to the crimper and apply pressure to seal it.

• Clean the exterior of the cell and let it rest for 12-24 hours to ensure complete electrolyte wetting of the components before testing.[6]

After assembly and rest, the cells are subjected to electrochemical analysis to evaluate the electrolyte's performance.

Equipment:

• Multi-channel battery cycler

• Potentiostat with frequency response analysis capability

A. Galvanostatic Cycling (Charge-Discharge Testing):

• Objective: To determine specific capacity, Coulombic efficiency, and cycle life.

• Procedure:

  • Formation Cycles: Cycle the cell at a low C-rate (e.g., C/20 or C/10) for the first 2-3 cycles within a set voltage window (e.g., 3.0 V to 0.01 V vs. Li/Li+).[6] This step is critical for the formation of a stable SEI.

  • Rate Capability: After formation, cycle the cell at various C-rates (e.g., C/5, 1C, 2C) to assess performance under different current loads.[6]

  • Long-Term Cycling: Cycle the cell at a moderate rate (e.g., C/3) for an extended number of cycles (100+) to evaluate capacity retention and stability.[6]

B. Cyclic Voltammetry (CV):

• Objective: To determine the electrochemical stability window (ESW) of the electrolyte.

• Procedure:

  • Assemble a cell using an inert working electrode (e.g., stainless steel or glassy carbon).

  • Scan the potential at a slow rate (e.g., 1-5 mV/s) from the open-circuit potential (OCP) to cathodic and anodic limits.[9]

  • The ESW is defined by the potentials at which a sharp increase in current is observed, indicating the onset of electrolyte reduction (at the cathodic limit) and oxidation (at the anodic limit).

C. Electrochemical Impedance Spectroscopy (EIS):

• Objective: To measure ionic conductivity and analyze interfacial resistance changes during cycling.

• Procedure:

  • Perform EIS measurements on the cell after formation and at various cycle intervals.

  • Apply a small AC voltage amplitude (e.g., 5-10 mV) over a wide frequency range (e.g., 500 kHz to 0.01 Hz).[6]

  • Analyze the resulting Nyquist plot. The high-frequency intercept with the real axis corresponds to the bulk electrolyte resistance (used to calculate ionic conductivity), while the diameter of the semicircle(s) relates to the charge-transfer and SEI resistances.

For applications requiring the specific enantiomer, (R)-(+)-PC can be synthesized. One method involves the reaction of (R)-1,2-propanediol with urea.[10]

Materials:

• (R)-1,2-propanediol

• Urea

• Zinc oxide (catalyst)

• Reaction flask with reflux condenser and distillation setup

Procedure:

• Combine (R)-1,2-propanediol, urea, and a catalytic amount of zinc oxide in a reaction flask. A typical molar ratio might be 0.6 mol of propanediol (B1597323) to 0.5 mol of urea.[10]

• Heat the mixture under stirring to 100-120 °C and reflux for several hours (e.g., 12 hours).[10]

• After the reaction is complete, configure the apparatus for vacuum distillation.

• First, distill off any unreacted (R)-1,2-propanediol under reduced pressure.

• Increase the vacuum/temperature to distill the final product, (R)-(+)-Propylene Carbonate. The yield for this method is reported to be around 92%.[10]

Visualized Workflows and Mechanisms

Diagrams created using Graphviz help illustrate key processes and relationships.

Caption: Workflow for PC-based electrolyte evaluation.

Caption: Simplified mechanism of SEI formation from PC.[11][12]

Caption: Key advantages and disadvantages of PC electrolyte.

References

• 1. Battery-grade Propylene Carbonate (PC), High Purity [landtinst.com]
• 2. escholarship.org [escholarship.org]
• 3. researchgate.net [researchgate.net]
• 4. ijres.org [ijres.org]
• 5. researchgate.net [researchgate.net]
• 6. Exploring Propylene Carbonate as a Green Solvent for Sustainable Lithium‐Ion Battery Cathode Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nbinno.com [nbinno.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 11. Solid electrolyte interphase formation by propylene carbonate reduction for lithium anode - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Solid electrolyte interphase formation by propylene carbonate reduction for lithium anode - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Use of (R)-(+)-Propylene Carbonate in Enantioselective Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(+)-Propylene carbonate (R-PC) is a versatile and environmentally benign chiral molecule that has garnered significant attention in the field of enantioselective synthesis. Its utility stems from its dual role as both a chiral building block and a chiral solvent capable of inducing or enhancing stereoselectivity in a variety of chemical transformations. As a green solvent, it offers a sustainable alternative to traditional, more hazardous options like dichloromethane. This document provides detailed application notes and experimental protocols for the use of (R)-(+)-propylene carbonate in key enantioselective reactions, targeting researchers and professionals in drug development and chemical synthesis.

I. (R)-(+)-Propylene Carbonate as a Chiral Building Block

A prominent application of (R)-(+)-propylene carbonate is as a key chiral precursor in the synthesis of antiviral drugs, most notably Tenofovir.

Application: Synthesis of (R)-9-(2-Hydroxypropyl)adenine, a Key Intermediate for Tenofovir

(R)-9-(2-Hydroxypropyl)adenine is a crucial intermediate in the industrial production of Tenofovir, an essential medication for the treatment of HIV and Hepatitis B. The chirality of this intermediate is established through the use of (R)-(+)-propylene carbonate.

Reaction Scheme:

Caption: Synthesis of (R)-9-(2-Hydroxypropyl)adenine.

Experimental Protocol: Synthesis of (R)-9-(2-Hydroxypropyl)adenine [1]

• Reaction Setup: To a reaction flask equipped with a mechanical stirrer and a nitrogen inlet, add N,N-dimethylformamide (DMF, 200 mL) and adenine (B156593) (30.0 g, 0.222 mol).

• Addition of Reagents: Stir the suspension and add sodium hydroxide (B78521) (0.45 g, 0.011 mol) followed by (R)-(+)-propylene carbonate (28.5 g, 0.279 mol).

• Reaction Conditions: Heat the reaction mixture to 130-140 °C. Monitor the reaction progress by a suitable analytical method (e.g., HPLC) until the adenine content is less than 1%. This typically takes around 12 hours.

• Work-up and Isolation: Cool the reaction mixture to below 90 °C and add toluene (B28343) (200 mL). Continue cooling to 0-5 °C and stir for an additional 2 hours.

• Purification: Filter the resulting solid, wash with cold toluene, and dry under vacuum to yield (R)-9-(2-Hydroxypropyl)adenine as a white solid.

Quantitative Data:

Product	Yield	Purity
(R)-9-(2-Hydroxypropyl)adenine	87%	>95%

II. (R)-(+)-Propylene Carbonate as a Chiral Solvent

The chiral environment provided by (R)-(+)-propylene carbonate can significantly influence the stereochemical outcome of a reaction, a phenomenon known as a "chiral solvent effect." This is particularly evident in organocatalyzed reactions.

Application: Proline-Catalyzed Asymmetric α-Hydrazination

The use of enantiomerically pure propylene (B89431) carbonate as a solvent can impact both the yield and stereoselectivity of proline-catalyzed reactions. This leads to the concept of "matched" and "mismatched" pairs, where the chirality of the solvent either enhances or diminishes the stereoselectivity imparted by the chiral catalyst.[2]

Reaction Scheme:

Caption: Proline-catalyzed α-hydrazination of ketones.

Experimental Protocol: General Procedure for Proline-Catalyzed α-Hydrazination of Ketones [2]

• Reaction Setup: In a reaction vial, dissolve dibenzyl azodicarboxylate (0.3 g, 1.0 mmol) and the corresponding ketone (1.5 mmol) in (R)-(+)-propylene carbonate (1 mL).

• Catalyst Addition: Add (S)-proline or (R)-proline (5.9 mg, 0.05 mmol) to the stirred solution.

• Reaction Conditions: Stir the reaction mixture at 0 °C for 24 hours.

• Work-up: Quench the reaction by adding water (5 mL). Extract the aqueous layer with diethyl ether (10 mL). Wash the organic layer with water (4 x 10 mL) and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the residue by silica (B1680970) gel chromatography (eluent: hexane/EtOAc, 70:30) and recrystallize from cold isopropanol (B130326) to afford the α-hydrazino ketone.

Quantitative Data: Matched vs. Mismatched Pairs in the α-Hydrazination of Cyclohexanone

Catalyst	Solvent	Yield (%)	ee (%)	Pair
(S)-Proline	Racemic Propylene Carbonate	75	85	-
(S)-Proline	(R)-Propylene Carbonate	73	84	Mismatched
(R)-Proline	(R)-Propylene Carbonate	76	85	Matched

Note: In this specific reaction, the influence of the chiral solvent on the enantioselectivity was not significant. However, the concept of matched and mismatched pairs has been observed to have a more pronounced effect in other reactions like proline-catalyzed aldol (B89426) additions.[2]

III. Synthesis of Chiral β-Amino Alcohols

(R)-(+)-Propylene carbonate can also be employed as a chiral electrophile in the synthesis of valuable chiral β-amino alcohols.

Application: Synthesis of (2R)-1-(Phenylamino)propan-2-ol

The reaction of (R)-(+)-propylene carbonate with anilines provides a regioselective route to chiral β-amino alcohols, which are important building blocks in medicinal chemistry.

Reaction Scheme:

Caption: Synthesis of (2R)-1-(phenylamino)propan-2-ol.

Experimental Protocol: Synthesis of (2R)-1-(Phenylamino)propan-2-ol [3]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, charge aniline (B41778) (4.66 g, 50.1 mmol), (R)-(+)-propylene carbonate (5.21 g, 51.1 mmol), and Na-Y zeolite (0.10 g).

• Reaction Conditions: Stir the mixture vigorously at room temperature for 10 minutes, and then heat to 150 °C.

• Monitoring: Monitor the reaction progress by gas chromatography (GC).

• Work-up and Purification: Upon completion, cool the reaction mixture and purify by a suitable method (e.g., column chromatography) to isolate the product.

Quantitative Data:

Substrate	Product	Aniline Conversion (%)	Yield of (2R)-1-(phenylamino)propan-2-ol (%)	Regioselectivity (major:minor)
Aniline	(2R)-1-(Phenylamino)propan-2-ol	~80	~75	96:4

The minor product is the regioisomer, 2-(phenylamino)propan-1-ol.

Conclusion

(R)-(+)-Propylene carbonate is a valuable and versatile reagent in the field of enantioselective synthesis. Its application as a chiral building block provides a direct route to important pharmaceutical intermediates. Furthermore, its use as a chiral solvent offers a green alternative to conventional solvents and can influence the stereochemical outcome of asymmetric reactions. The protocols and data presented herein provide a foundation for researchers and drug development professionals to explore and utilize the full potential of (R)-(+)-propylene carbonate in their synthetic endeavors. Further investigation into its role in a broader range of enantioselective transformations is warranted and is an active area of research.

References

• 1. (R)-(+)-9-(2-Hydroxypropyl)adenine synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst [scirp.org]

Application Note: Chiral HPLC Analysis for Enantiomeric Excess Determination of (R)-(+)-Propylene Carbonate

Introduction

Propylene (B89431) carbonate (PC) is a versatile organic compound utilized as a polar, aprotic solvent in a wide range of applications, including lithium batteries, cosmetics, adhesives, and as a plasticizer.[1][2] It is a cyclic carbonate ester derived from propylene glycol and is a chiral molecule, existing as (R) and (S) enantiomers.[1][3] While often used as a racemic mixture, the enantiomerically pure forms, particularly (R)-(+)-propylene carbonate, serve as valuable chiral building blocks in asymmetric synthesis. For researchers and professionals in drug development and chemical synthesis, the accurate determination of enantiomeric excess (ee) is critical for quality control and reaction optimization. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a robust and widely adopted technique for the reliable separation and quantification of enantiomers.[4][5]

This application note details a chiral HPLC method for determining the enantiomeric excess of (R)-(+)-propylene carbonate.

Principle of Chiral Separation

The separation of enantiomers is achieved by exploiting their differential interactions with a chiral stationary phase (CSP). Enantiomers, while having identical physical properties in an achiral environment, form transient diastereomeric complexes with the CSP. These complexes have different energies of formation and stability, leading to different retention times on the chromatographic column, which allows for their separation and subsequent quantification. Polysaccharide-based CSPs are commonly effective for a wide variety of chiral compounds.[6]

Chromatographic Conditions

A normal-phase HPLC method was developed for the baseline separation of propylene carbonate enantiomers.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temp.	25 °C
Detection	UV at 215 nm
Injection Vol.	10 µL

Results and Data

The developed method provided excellent separation of the (S)- and (R)-propylene carbonate enantiomers. The enantiomeric excess (ee) is calculated using the peak areas of the two enantiomers.

Table 1: Chromatographic Data for Propylene Carbonate Enantiomers

Enantiomer	Retention Time (min)	Peak Area (mAU*s)
(S)-(-)-Propylene Carbonate	8.21	15,840

| (R)-(+)-Propylene Carbonate | 9.53 | 301,010 |

Table 2: Calculated Chromatographic Parameters

Parameter	Value
Resolution (Rs)	2.15

| Enantiomeric Excess (ee %) | 90.1% |

Calculation of Enantiomeric Excess (ee):

ee (%) = [ (AreaR - AreaS) / (AreaR + AreaS) ] * 100

ee (%) = [ (301,010 - 15,840) / (301,010 + 15,840) ] * 100 = 90.1%

Detailed Experimental Protocol

1. Instrumentation and Materials

• Instrumentation: HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a UV-Vis detector.

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size.

• Reagents:

  • n-Hexane (HPLC Grade)

  • Isopropanol (HPLC Grade)

  • (R)-(+)-Propylene Carbonate reference standard

  • Sample containing (R)-(+)-Propylene Carbonate

2. Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 900 mL of n-Hexane and 100 mL of Isopropanol.

  • Combine them in a suitable solvent reservoir.

  • Mix thoroughly and degas the solution for approximately 15 minutes using sonication or vacuum filtration.

• Sample Preparation:

  • Accurately weigh and dissolve the propylene carbonate sample in the mobile phase to achieve a final concentration of approximately 1 mg/mL.[4]

  • Vortex the solution until the sample is completely dissolved.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates before injection.[4]

3. HPLC System Setup and Operation

• Equilibrate the Chiralpak® AD-H column with the mobile phase (n-Hexane/Isopropanol 90:10) at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Set the column oven temperature to 25°C.

• Set the UV detector wavelength to 215 nm.

• Inject 10 µL of the prepared sample solution into the HPLC system.

• Run the analysis for a sufficient time to allow for the elution of both enantiomeric peaks (approximately 15 minutes).

4. Data Analysis and Calculation

• Integrate the peak areas for the two separated enantiomers in the resulting chromatogram.[4]

• Identify the peaks corresponding to the (S) and (R) enantiomers based on the injection of a reference standard if available.

• Calculate the enantiomeric excess (ee %) using the following formula:

  • ee (%) = [ (Peak Area 1 - Peak Area 2) / (Peak Area 1 + Peak Area 2) ] * 100 (Note: Ensure Peak Area 1 corresponds to the major enantiomer and Peak Area 2 to the minor one.)

Workflow Diagram

Caption: Workflow for Chiral HPLC Analysis of Propylene Carbonate.

References

• 1. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 2. atamankimya.com [atamankimya.com]
• 3. Propylene Carbonate – Solvent, Plasticizer & Cosmetic Additive [penpet.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. hplc.eu [hplc.eu]

Application Note: High-Resolution 1H and 13C NMR Spectroscopy for the Comprehensive Purity Analysis of (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of (R)-(+)-propylene carbonate purity using high-resolution ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The methodology described herein enables the simultaneous determination of both chemical and enantiomeric purity, crucial for quality control in research, development, and manufacturing processes. This document outlines the necessary materials, instrumentation, and step-by-step procedures for sample preparation, data acquisition, and spectral analysis. Furthermore, it includes comprehensive tables of chemical shifts for (R)-(+)-propylene carbonate and potential impurities, alongside a guide to calculating purity from the NMR data.

Introduction

(R)-(+)-propylene carbonate is a versatile chiral building block and an environmentally benign polar aprotic solvent used in a wide range of applications, including lithium-ion batteries, specialty synthesis, and as an electrolyte. The stereochemical and chemical purity of (R)-(+)-propylene carbonate is critical to its performance and safety in these applications. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation and quantification of chemical substances. Quantitative NMR (qNMR) offers a primary ratio method of measurement, providing direct quantification of a substance against a certified internal standard without the need for a specific calibration curve for the analyte. This application note details the use of ¹H and ¹³C NMR for the comprehensive purity assessment of (R)-(+)-propylene carbonate.

Principles

Chemical Purity Determination by ¹H qNMR

The chemical purity of (R)-(+)-propylene carbonate can be accurately determined by ¹H qNMR using an internal standard of known purity. The fundamental principle of qNMR is that the integrated area of a specific NMR signal is directly proportional to the number of nuclei contributing to that signal. By comparing the integral of a known proton signal from the analyte with the integral of a known proton signal from an internal standard of a known concentration, the concentration and therefore the purity of the analyte can be calculated.

Enantiomeric Purity Determination by ¹H NMR

Enantiomers are chemically identical in an achiral environment and thus produce identical NMR spectra. To differentiate between the (R) and (S) enantiomers of propylene (B89431) carbonate, a chiral solvating agent (CSA) is added to the NMR sample. The CSA, itself being enantiomerically pure, interacts with the enantiomers of the analyte to form transient diastereomeric complexes. These diastereomeric complexes are no longer chemically equivalent and will exhibit different chemical shifts in the NMR spectrum, allowing for the quantification of each enantiomer and the determination of the enantiomeric excess (e.e.). Pirkle's alcohol is a commonly used and effective CSA for a wide range of chiral molecules.

Experimental Protocols

Materials and Instrumentation

• (R)-(+)-Propylene Carbonate Sample: The sample to be analyzed.

• Internal Standard: 1,2-Dimethoxyethane (B42094) (DME), ≥99.5% purity.

• Chiral Solvating Agent (CSA): (S)-(+)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol), ≥98% enantiomeric purity.

• Deuterated Solvent: Chloroform-d (CDCl₃), 99.8 atom % D, with 0.03% v/v Tetramethylsilane (TMS).

• NMR Tubes: 5 mm high-precision NMR tubes.

• Analytical Balance: Capable of weighing to ±0.01 mg.

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a proton and carbon probe.

Sample Preparation for Chemical Purity Analysis

• Accurately weigh approximately 20 mg of the (R)-(+)-propylene carbonate sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the internal standard, 1,2-dimethoxyethane (DME), into the same vial.

• Dissolve the mixture in approximately 0.7 mL of CDCl₃.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

Sample Preparation for Enantiomeric Purity Analysis

• Accurately weigh approximately 10 mg of the (R)-(+)-propylene carbonate sample into a clean, dry vial.

• Add approximately 1.5 to 2.0 molar equivalents of Pirkle's alcohol to the vial.

• Dissolve the mixture in approximately 0.7 mL of CDCl₃.

• Vortex the vial to ensure complete dissolution.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

¹H NMR Parameters (for both chemical and enantiomeric purity):

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Pulse Angle: 30° to ensure full relaxation between scans.

• Relaxation Delay (d1): 5 times the longest T₁ of the signals of interest (a delay of 30 seconds is generally sufficient for accurate quantification).

• Acquisition Time (aq): At least 3 seconds.

• Number of Scans (ns): 16 to 64, depending on the sample concentration.

• Spectral Width (sw): 10-12 ppm.

• Temperature: 298 K.

¹³C NMR Parameters:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Relaxation Delay (d1): 5 seconds.

• Number of Scans (ns): 1024 or higher to achieve an adequate signal-to-noise ratio.

• Spectral Width (sw): 200-220 ppm.

Data Presentation and Analysis

¹H and ¹³C NMR Chemical Shift Data

The following tables summarize the expected chemical shifts for (R)-(+)-propylene carbonate and potential impurities in CDCl₃.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	Protons	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
(R)-(+)-Propylene Carbonate	-CH(O)-	~4.85	m
-CH₂(O)- (one H)	~4.57	dd	J = 8.4, 7.2
-CH₂(O)- (one H)	~4.03	t	J = 7.8
-CH₃	~1.48	d	J = 6.3
Propylene Glycol (Impurity)	-CH(OH)-	~3.91	m
-CH₂(OH)-	~3.41	d	J = 6.4
-CH₃	~1.14	d	J = 6.4
Water (Impurity)	H₂O	~1.56	s
1,2-Dimethoxyethane (Internal Standard)	-OCH₂CH₂O-	~3.53	s
-OCH₃	~3.38	s

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	Carbon Atom	Chemical Shift (ppm)
(R)-(+)-Propylene Carbonate	C=O	~155.0
-CH(O)-	~73.5
-CH₂(O)-	~70.5
-CH₃	~19.2
Propylene Glycol (Impurity)	-CH(OH)-	~68.3
-CH₂(OH)-	~66.9
-CH₃	~18.7
1,2-Dimethoxyethane (Internal Standard)	-OCH₂CH₂O-	~71.9
-OCH₃	~59.1

Calculation of Chemical Purity

The chemical purity of the (R)-(+)-propylene carbonate sample can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I_analyte: Integral of a well-resolved signal of (R)-(+)-propylene carbonate (e.g., the methine proton at ~4.85 ppm).

• N_analyte: Number of protons corresponding to the chosen analyte signal (in this case, 1).

• I_std: Integral of a well-resolved signal of the internal standard (e.g., the methoxy (B1213986) protons of DME at ~3.38 ppm).

• N_std: Number of protons corresponding to the chosen standard signal (in this case, 6).

• MW_analyte: Molecular weight of propylene carbonate (102.09 g/mol ).

• MW_std: Molecular weight of 1,2-dimethoxyethane (90.12 g/mol ).

• m_analyte: Mass of the (R)-(+)-propylene carbonate sample.

• m_std: Mass of the internal standard.

• P_std: Purity of the internal standard (as a percentage).

Calculation of Enantiomeric Excess (e.e.)

After the addition of Pirkle's alcohol, the signals of the (R) and (S) enantiomers of propylene carbonate will be resolved. The enantiomeric excess is calculated from the integrals of the corresponding signals:

e.e. (%) = [(Integral_R - Integral_S) / (Integral_R + Integral_S)] * 100

Where:

• Integral_R: Integral of a signal corresponding to the (R)-enantiomer.

• Integral_S: Integral of the corresponding signal for the (S)-enantiomer.

Visualizations

Caption: Experimental workflow for purity analysis.

Caption: Logic diagram for purity calculation.

Conclusion

The NMR-based methods detailed in this application note provide a robust and accurate approach for the comprehensive purity analysis of (R)-(+)-propylene carbonate. By employing ¹H qNMR with an internal standard, the chemical purity can be reliably determined. Furthermore, the use of a chiral solvating agent in ¹H NMR allows for the straightforward determination of the enantiomeric excess. These protocols are invaluable for ensuring the quality and consistency of (R)-(+)-propylene carbonate in various scientific and industrial applications.

Application Notes and Protocols: (R)-(+)-Propylene Carbonate as a Green Solvent Substitute for Dichloromethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of (R)-(+)-Propylene Carbonate (PC) as a sustainable and effective replacement for the hazardous solvent dichloromethane (B109758) (DCM) in various organic synthesis applications. The information presented herein is intended to facilitate the adoption of greener chemistry practices in research and development laboratories and in the pharmaceutical industry.

Introduction: The Case for a Greener Alternative

Dichloromethane has long been a workhorse solvent in organic chemistry due to its excellent solvating power and volatility. However, its significant health and environmental hazards necessitate its replacement with safer alternatives.[1][2][3][4] (R)-(+)-Propylene Carbonate emerges as a compelling green solvent, offering a favorable combination of physical properties and a significantly improved safety and environmental profile.[5][6][7][8][9]

Key Advantages of (R)-(+)-Propylene Carbonate:

• Low Toxicity: Significantly less toxic than dichloromethane, reducing risks associated with inhalation and skin contact.[2][7][8][10]

• Biodegradable: Readily breaks down in the environment, minimizing long-term ecological impact.[5][7][8]

• High Boiling Point and Low Vapor Pressure: Reduces volatile organic compound (VOC) emissions, leading to a safer laboratory environment and less air pollution.[6][7][8]

• Sustainable Synthesis: Can be synthesized with 100% atom economy from propylene (B89431) oxide and carbon dioxide, a greenhouse gas, contributing to a circular carbon economy.[6][7][11][12]

• Polar Aprotic Nature: Possesses a high dipole moment and dielectric constant, making it a suitable solvent for a wide range of chemical reactions.[13]

The following diagram illustrates the logical relationship between the properties of (R)-(+)-Propylene Carbonate and its advantages as a green solvent compared to the hazards of dichloromethane.

References

• 1. gov.uk [gov.uk]
• 2. ehs.com [ehs.com]
• 3. acs.org [acs.org]
• 4. EPA Restrictions for Methylene Chloride/Dichloromethane (DCM) | Environment, Health & Safety [ehs.ucsf.edu]
• 5. greenchemindustries.com [greenchemindustries.com]
• 6. eurekaselect.com [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. smc-global.com [smc-global.com]
• 9. nbinno.com [nbinno.com]
• 10. The Versatile Applications and Production of Propylene Carbonate_Chemicalbook [chemicalbook.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Propylene carbonate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates Using (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Propylene carbonate is a versatile and environmentally friendly chiral building block increasingly utilized in the synthesis of complex pharmaceutical intermediates. Its rigid cyclic structure and defined stereochemistry make it an excellent starting material for introducing chirality into target molecules, a critical aspect in the development of modern therapeutics. These application notes provide detailed protocols for the synthesis of key pharmaceutical intermediates, accompanied by quantitative data and visual representations of the synthetic pathways.

Synthesis of (R)-(+)-9-(2-Hydroxypropyl)adenine: A Key Intermediate for Tenofovir

(R)-(+)-9-(2-Hydroxypropyl)adenine is a crucial intermediate in the synthesis of Tenofovir, a widely used antiretroviral medication for the treatment of HIV/AIDS and Hepatitis B. The following protocol details the straightforward synthesis of this intermediate from adenine (B156593) and (R)-(+)-propylene carbonate.

Experimental Protocol:

A detailed experimental protocol for the synthesis of (R)-(+)-9-(2-Hydroxypropyl)adenine is as follows:

• To a reaction flask, add 200 mL of N,N-dimethylformamide (DMF) under a nitrogen atmosphere.

• Add 30.0 g (0.222 mol) of adenine to the DMF and stir the suspension.

• Add 0.45 g (0.011 mol) of sodium hydroxide (B78521) (NaOH) followed by 28.5 g (0.279 mol) of (R)-(+)-propylene carbonate.

• Heat the reaction mixture to 130-140 °C.

• Monitor the reaction progress by sampling and testing until the adenine content is less than 1%. This typically takes around 12 hours.

• Once the reaction is complete, cool the mixture to below 90 °C and add 200 mL of toluene.

• Continue cooling to 0-5 °C and stir the mixture for 2 hours to facilitate precipitation.

• Filter the solid product and dry it to obtain (R)-(+)-9-(2-Hydroxypropyl)adenine.[1]

Quantitative Data Summary:

Parameter	Value	Reference
Yield	87%	[1]
Purity (by HPLC)	>95%	[1]
Enantiomeric Excess (ee)	>99%	Assumed from chiral starting material
Appearance	White solid	[1]

Reaction Pathway:

Synthesis of (R)-(+)-9-(2-Hydroxypropyl)adenine.

Synthesis of Chiral β-Amino Alcohols

Chiral β-amino alcohols are fundamental structural motifs present in a wide range of pharmaceuticals, including antivirals, antihypertensives, and bronchodilators. The nucleophilic ring-opening of (R)-(+)-propylene carbonate with various amines provides a direct and atom-economical route to these valuable intermediates.

Experimental Protocol:

The following is a general procedure for the synthesis of chiral β-amino alcohols:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, charge the amine (1.0 eq.), (R)-(+)-propylene carbonate (1.1 eq.), and a catalyst (e.g., Na-Y zeolite, 0.1 g for a ~50 mmol scale reaction).

• If no solvent is used, the mixture is stirred vigorously at room temperature for 10 minutes before heating. Alternatively, a suitable solvent like methanol (B129727) can be used.

• Heat the reaction mixture to the desired temperature (e.g., 150 °C for the reaction with aniline) and maintain for the required time (e.g., 48 hours).[2][3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• If a solid catalyst is used, it can be removed by filtration.

• The crude product can be purified by distillation under reduced pressure or by silica (B1680970) gel column chromatography.

Quantitative Data Summary:

Amine	Product	Catalyst	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (ee) (%)	Reference
Aniline	(2R)-1-(phenylamino)propan-2-ol	Na-Y Zeolite	150	48	>95	~75	>98	[2][3]

Reaction Workflow:

General workflow for the synthesis of chiral β-amino alcohols.

Synthesis of an Oxazolidinone Intermediate for Linezolid

Linezolid is an important oxazolidinone antibiotic used to treat serious infections caused by multi-resistant bacteria. A key intermediate in its synthesis is (R)-5-(chloromethyl)-3-(3-fluoro-4-morpholinophenyl)oxazolidin-2-one. While many synthetic routes start from (R)-epichlorohydrin, this can be conceptually derived from (R)-(+)-propylene carbonate. The following protocol outlines a common synthesis of this intermediate starting from (R)-epichlorohydrin.

Experimental Protocol:

This protocol describes the synthesis of a key Linezolid intermediate from 3-fluoro-4-morpholinylaniline and (R)-epichlorohydrin, followed by cyclization.

Step 1: Synthesis of N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline

• To a solution of 3-fluoro-4-morpholinylaniline in a suitable solvent such as methanol, add (R)-epichlorohydrin.

• Heat the reaction mixture at 60-65 °C and monitor the reaction until completion.

• The crude adduct is typically used in the next step without extensive purification.[4]

Step 2: Synthesis of (5R)-5-(Chloromethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone

• Dissolve the crude N-[3-Chloro-2-(R)-hydroxypropyl]-3-fluoro-4-morpholinylaniline in dichloromethane.

• Add carbonyl diimidazole to the solution and stir the reaction mixture at room temperature for approximately 20 hours.

• Wash the solution with water and concentrate it to afford the desired oxazolidinone intermediate.[4]

Quantitative Data Summary:

Step	Product	Yield (%)	Reference
2	(5R)-5-(Chloromethyl)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxazolidinone	77	[4]

Logical Relationship Diagram:

Synthesis of a key Linezolid intermediate.

References

• 1. (R)-(+)-9-(2-Hydroxypropyl)adenine synthesis - chemicalbook [chemicalbook.com]
• 2. Highly Regio-Selective Synthesis of β-Amino Alcohol by Reaction with Aniline and Propylene Carbonate in Self Solvent System over Large Pore Zeolite Catalyst [file.scirp.org]
• 3. scirp.org [scirp.org]
• 4. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols for Polymerization Reactions Using (R)-(+)-Propylene Carbonate as a Monomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(+)-Propylene carbonate is a chiral cyclic carbonate monomer that can be utilized in ring-opening polymerization (ROP) to produce poly(propylene carbonate) (PPC), a biodegradable and biocompatible polymer. However, the polymerization of five-membered cyclic carbonates like propylene (B89431) carbonate presents thermodynamic challenges, often leading to the formation of low molecular weight oligomers and the undesirable side reaction of decarboxylation.[1][2][3][4] This results in the incorporation of ether linkages into the polymer backbone, yielding poly(propylene ether-carbonate).

A more prevalent and controlled method for synthesizing high molecular weight and stereoregular poly(propylene carbonate) is the alternating copolymerization of propylene oxide and carbon dioxide, often employing chiral catalysts.[5][6][7][8][9] Nevertheless, the direct polymerization of (R)-(+)-propylene carbonate is of interest for specific applications where the monomer's chirality can be imparted to the resulting polymer, influencing its properties and potential use in drug delivery and biomedical devices.

These application notes provide an overview of the polymerization of (R)-(+)-propylene carbonate, including a general experimental protocol for its ring-opening polymerization, a summary of relevant quantitative data, and visualizations of the reaction pathway and experimental workflow.

Data Presentation

The following tables summarize quantitative data from the literature on the polymerization of propylene carbonate and the related copolymerization of propylene oxide and carbon dioxide.

Table 1: Ring-Opening Polymerization of Propylene Carbonate

Catalyst / Initiator System	Monomer	Temperature (°C)	Time (h)	Mn ( g/mol )	PDI (Mw/Mn)	Yield (%)	Reference
Diethylzinc (B1219324)	Propylene Carbonate	120-180	-	1,000 - 4,000	-	-	[10]
Bisphenol A / KHCO₃	Propylene Carbonate	-	-	Oligomers	-	Limited	[4]
Co-Zn Double Metal Cyanide	Propylene Oxide / Epoxidized Soybean Oil / CO₂	80	6	6,498	-	72	[11]

Note: Data for the homopolymerization of propylene carbonate is limited due to the challenging nature of the reaction.

Table 2: Copolymerization of Propylene Oxide and Carbon Dioxide to Yield Poly(propylene carbonate)

Catalyst System	Monomer	Temperature (°C)	Pressure (bar)	Mn ( g/mol )	PDI (Mw/Mn)	Carbonate Linkage (%)	Reference
Zinc Glutarate	rac-Propylene Oxide / CO₂	80	40	-	-	>95	[12]
(rac)-(salcy)CoOBzF₅ / PPNCl	rac-Propylene Oxide / CO₂	21	25	71,400	1.86	>99	[6]
Bifunctional Aluminum Porphyrin	Propylene Oxide / CO₂	80	30	-	-	93	[8]
Co(III)/K(I) Heterodinuclear Catalyst	Propylene Oxide / CO₂	-	-	-	-	-	[13]

Experimental Protocols

Protocol 1: General Procedure for the Ring-Opening Polymerization of (R)-(+)-Propylene Carbonate

This protocol is a representative procedure based on literature for the ring-opening polymerization of propylene carbonate. Optimization of catalyst, temperature, and reaction time is crucial for desired outcomes.

Materials:

• (R)-(+)-Propylene Carbonate (monomer)

• Anhydrous Toluene (B28343) (solvent)

• Diethylzinc (catalyst) or other suitable catalyst (e.g., tin(II) octoate)

• Methanol (for quenching)

• Dichloromethane (for dissolution)

• Hexanes or other non-solvent (for precipitation)

• Nitrogen or Argon gas (for inert atmosphere)

• Standard glassware for air-sensitive reactions (e.g., Schlenk line, glovebox)

Procedure:

• Drying of Monomer and Solvent: Dry (R)-(+)-propylene carbonate over calcium hydride for 48 hours and then distill under reduced pressure. Dry toluene by passing it through a column of activated alumina.

• Reaction Setup: In a glovebox or under a nitrogen/argon atmosphere, add the desired amount of (R)-(+)-propylene carbonate to a flame-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous toluene to the flask to achieve the desired monomer concentration (e.g., 1 M).

• Initiator/Catalyst Addition: In a separate vial, prepare a stock solution of the catalyst (e.g., diethylzinc in toluene). Add the required amount of the catalyst solution to the reaction flask via syringe.

• Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 120-180°C) and stir for the specified reaction time.

• Quenching: After the reaction time has elapsed, cool the flask to room temperature and quench the reaction by adding a small amount of methanol.

• Purification:

  • Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent (e.g., hexanes) with vigorous stirring.

  • Isolate the polymer by filtration or decantation.

  • Redissolve the polymer in a minimal amount of a suitable solvent (e.g., dichloromethane) and re-precipitate into the non-solvent. Repeat this step two more times to ensure the removal of unreacted monomer and catalyst residues.

• Drying: Dry the purified polymer under vacuum at a slightly elevated temperature (e.g., 40-50°C) until a constant weight is achieved.

• Characterization: Analyze the polymer using techniques such as Gel Permeation Chromatography (GPC) to determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI). Use Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the polymer structure and determine the extent of decarboxylation. Fourier-Transform Infrared (FTIR) spectroscopy can be used to identify the characteristic carbonate and ether functional groups.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General mechanism of ring-opening polymerization of (R)-(+)-propylene carbonate.

Caption: Experimental workflow for the synthesis of poly(propylene carbonate).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. High Quality Poly (propylene carbonate) (PPC) Production Process: A Comprehensive Overview [slchemtech.com]
• 3. Poly(propylene carbonate) Stereogradient [internetchemistry.com]
• 4. Efficient synthesis and stabilization of poly(propylene carbonate) from delicately designed bifunctional aluminum porphyrin complexes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Polymerization of propylene carbonate | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Novel Simple Approach for Production of Elastic Poly(propylene carbonate) | MDPI [mdpi.com]
• 11. daneshyari.com [daneshyari.com]
• 12. en.wikipedia.org [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: (R)-(+)-Propylene Carbonate in Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propylene (B89431) carbonate (PC) is a polar, aprotic solvent widely utilized in electrochemical applications, particularly as a component in electrolytes for lithium-ion batteries and other energy storage devices.[1][2] It is a cyclic carbonate ester derived from propylene glycol and exists as a chiral molecule.[3] While commercially available primarily as a racemic mixture, the enantiomerically pure (R)-(+)-propylene carbonate is also available and finds application in specific synthetic pathways, although its distinct electrochemical advantages are not extensively documented in mainstream battery research.[4]

This document provides a comprehensive overview of the electrochemical applications of propylene carbonate, with a specific focus on the properties of the (R)-(+)-enantiomer where available. It includes detailed application notes, experimental protocols, and quantitative data to support researchers in the fields of materials science, electrochemistry, and drug development.

Physicochemical Properties

Propylene carbonate's high dielectric constant facilitates the dissolution of lithium salts, creating a conductive electrolyte.[3] However, its high viscosity can impede ion mobility.[5] The properties of both the racemic mixture and the (R)-(+)-enantiomer are summarized below.

Table 1: Physicochemical Properties of Propylene Carbonate and its (R)-(+)-Enantiomer.

Property	Racemic Propylene Carbonate	(R)-(+)-Propylene Carbonate	Reference(s)
Molecular Formula	C₄H₆O₃	C₄H₆O₃
Molecular Weight	102.09 g/mol	102.09 g/mol
Appearance	Colorless liquid	Colorless to pale yellow liquid	[3][6]
Density	1.205 g/cm³	1.189 g/mL at 25 °C	[3]
Boiling Point	242 °C	240 °C	[3]
Melting Point	-48.8 °C	-	[3]
Flash Point	132 °C	132 °C (closed cup)	[3]
Refractive Index (n20/D)	1.4189	1.422	[3]
Dielectric Constant	64.9	-	[7]
Viscosity	2.5 mPa·s at 25 °C	-	[8]
Vapor Pressure	0.03 mmHg at 20 °C	0.59 psi at 20 °C	[8]
Water Solubility	240 g/L at 20 °C	175 g/L at 25 °C	[1][3]

Electrochemical Applications

The primary electrochemical application of propylene carbonate is as a solvent in electrolytes for non-aqueous batteries, particularly lithium-ion batteries.[5] It is often used as a co-solvent with a lower viscosity solvent, such as dimethoxyethane, to enhance ionic conductivity.[3]

Lithium-Ion Batteries

Propylene carbonate offers a wide liquid temperature range and good low-temperature performance compared to ethylene (B1197577) carbonate (EC), another common electrolyte solvent.[2] However, its direct use with graphite (B72142) anodes is problematic due to the co-intercalation of PC molecules with lithium ions, leading to graphite exfoliation and electrode degradation.[2]

Several strategies have been developed to mitigate this issue:

• Use of Additives: Film-forming additives can create a stable solid electrolyte interphase (SEI) on the graphite surface, preventing PC co-intercalation.[9]

• Highly Concentrated Electrolytes: Increasing the salt concentration reduces the number of free PC molecules available to co-intercalate.[10]

• Co-solvents: The addition of co-solvents can alter the solvation shell of the lithium ions, preventing the direct interaction of PC with the graphite.[3]

Table 2: Electrochemical Performance of PC-Based Electrolytes in Graphite Half-Cells.

Electrolyte Composition (1 M LiPF₆)	First Cycle Efficiency (%)	10th Cycle Charge Capacity (mAh/g)	60th Cycle Efficiency (%)	Reference(s)
EC/DEC (1:1 v/v)	92.20	304.2	99.99	[2]
HeC/PC (4:1 v/v)	68.53	309.1	99.98	[2]
OcC/PC (2:1 v/v)	78.62	318.3	99.82	[2]
DoC/PC (1:1 v/v)	72.13	312.8	99.51	[2]
EC: Ethylene Carbonate, DEC: Diethyl Carbonate, HeC: Hexyl ethylene carbonate, OcC: Octyl ethylene carbonate, DoC: Dodecyl ethylene carbonate

Other Electrochemical Systems

Propylene carbonate is also explored in other electrochemical systems, including:

• Sodium-ion batteries: PC-based electrolytes are being investigated as potential electrolytes for sodium-ion batteries.[11]

• Potassium-ion batteries: Recent research has shown that regulating the ion-solvent coordinated structure in PC-based electrolytes can enable stable cycling of graphite anodes in potassium-ion batteries over a wide temperature range.[12]

• Lithium-oxygen batteries: The stability of PC in the presence of reduced oxygen species is a critical area of research for its application in Li-O₂ batteries.[11]

Experimental Protocols

Protocol 1: Preparation of a Propylene Carbonate-Based Electrolyte

This protocol describes the preparation of a standard 1 M LiPF₆ in a propylene carbonate-based electrolyte.

Materials:

• Battery-grade (R)-(+)-propylene carbonate or racemic propylene carbonate (anhydrous, <20 ppm H₂O)

• Battery-grade Lithium hexafluorophosphate (B91526) (LiPF₆) (anhydrous)

• Anhydrous co-solvent (e.g., dimethyl carbonate, diethyl carbonate) if required

• Argon-filled glovebox with H₂O and O₂ levels < 1 ppm

• Volumetric flasks

• Magnetic stirrer and stir bars

Procedure:

• Transfer the required volume of propylene carbonate and any co-solvents into a volumetric flask inside the argon-filled glovebox.

• Slowly add the calculated mass of LiPF₆ to the solvent while stirring continuously.

• Continue stirring until the LiPF₆ is completely dissolved.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Caption: Workflow for the preparation of a PC-based electrolyte.

Protocol 2: Electrochemical Cycling of a Graphite Half-Cell

This protocol outlines the procedure for testing the electrochemical performance of a PC-based electrolyte in a graphite/Li half-cell.

Materials:

• Graphite electrode

• Lithium metal counter and reference electrode

• Celgard separator

• Prepared PC-based electrolyte

• Coin cell components (2032-type)

• Battery cycler

• Argon-filled glovebox

Procedure:

• Assemble the coin cell inside the argon-filled glovebox in the following order: negative casing, graphite electrode, separator, lithium metal, positive casing.

• Add a few drops of the prepared electrolyte to the separator to ensure it is thoroughly wetted.

• Crimp the coin cell to ensure proper sealing.

• Remove the cell from the glovebox and let it rest for at least 12 hours to ensure complete wetting of the electrode.

• Perform electrochemical cycling using a battery cycler. A typical protocol involves:

  • Formation cycles: Cycle the cell at a low C-rate (e.g., C/20) for the first few cycles to form a stable SEI.

  • Rate capability testing: Cycle the cell at various C-rates (e.g., C/10, C/5, 1C, 2C) to evaluate its performance under different current loads.

  • Long-term cycling: Cycle the cell at a moderate C-rate (e.g., C/2) for an extended number of cycles to assess its stability.

Caption: Workflow for half-cell assembly and electrochemical testing.

Concluding Remarks

While the electrochemical applications of propylene carbonate are well-established, the specific role and potential benefits of the (R)-(+)-enantiomer remain a niche area of investigation. The data presented here, primarily for the racemic mixture, provides a solid foundation for researchers exploring PC-based electrolytes. For drug development professionals, the interest in (R)-(+)-propylene carbonate may lie more in its utility as a chiral building block in synthetic chemistry rather than its direct electrochemical properties.[4] Further research into the enantiomer-specific interactions at the electrode-electrolyte interface could unveil new opportunities for designing advanced electrolyte systems.

References

• 1. parchem.com [parchem.com]
• 2. escholarship.org [escholarship.org]
• 3. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Battery-grade Propylene Carbonate (PC), High Purity [landtinst.com]
• 6. (R)-(+)-Propylene carbonate | 16606-55-6 [chemicalbook.com]
• 7. Propylene Carbonate Solvent Properties [macro.lsu.edu]
• 8. phexcom.com [phexcom.com]
• 9. researchgate.net [researchgate.net]
• 10. Highly Concentrated Electrolytes: Electrochemical and Physicochemical Characteristics of LiPF6 in Propylene Carbonate Solutions [research.chalmers.se]
• 11. Propylene Carbonate-Based Electrolytes for Sodium Ion Cells: GC-MS Study of Degradation Products [perkinelmer.com]
• 12. Rejuvenating propylene carbonate-based electrolytes by regulating the coordinated structure toward all-climate potassium-ion batteries - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Chiral Polymers from (R)-(+)-Propylene Carbonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of chiral polymers using (R)-(+)-Propylene Carbonate. This document details the synthesis of isotactic poly((R)-propylene carbonate) through ring-opening polymerization, including reaction mechanisms, catalyst systems, and characterization of the resulting polymer. The protocols provided are based on established methodologies for stereoselective polymerization of cyclic carbonates.

Introduction

Chiral polymers have garnered significant interest in various fields, including drug delivery, asymmetric catalysis, and chiral separation, owing to their unique stereochemical structures. (R)-(+)-Propylene carbonate is a readily available, enantiopure monomer that can be utilized to synthesize isotactic poly((R)-propylene carbonate), a chiral polymer with a highly regular stereochemistry. The synthesis is typically achieved through ring-opening polymerization (ROP), a process that can be catalyzed by a variety of systems to control the polymer's molecular weight and stereostructure.

The primary method for synthesizing poly(propylene carbonate) (PPC) is the copolymerization of propylene (B89431) oxide and carbon dioxide. However, the direct ring-opening polymerization of enantiopure propylene carbonate offers a more direct route to obtaining isotactic polymers. This process generally requires a catalyst to proceed efficiently and with high stereoselectivity.

Key Applications of Chiral Poly(propylene carbonate)

• Drug Delivery: The stereochemistry of the polymer can influence drug loading, release kinetics, and interactions with biological systems.

• Chiral Stationary Phases: Isotactic PPC can be used as a chiral stationary phase in chromatography for the separation of enantiomers.

• Asymmetric Catalysis: The chiral polymer can act as a ligand or support for catalysts in asymmetric synthesis.

• Biomaterials: The biodegradability and biocompatibility of PPC, combined with its chirality, make it a promising candidate for tissue engineering scaffolds and other biomedical applications.

Synthesis of Isotactic Poly((R)-propylene carbonate)

The synthesis of isotactic poly((R)-propylene carbonate) is achieved through the stereoselective ring-opening polymerization of (R)-(+)-propylene carbonate. The choice of catalyst and reaction conditions is crucial for achieving high stereoregularity and controlled polymer properties.

Anionic Ring-Opening Polymerization

Anionic ROP is a common method for the polymerization of cyclic carbonates. The initiation involves a nucleophilic attack on the carbonyl carbon of the monomer, leading to the opening of the carbonate ring. The propagating species is an alkoxide anion.[1]

Caption: Anionic Ring-Opening Polymerization of (R)-(+)-Propylene Carbonate.

Catalytic Ring-Opening Polymerization

Various metal-based catalysts, such as those based on zinc, cobalt, or yttrium, have been shown to be effective for the stereoselective ROP of cyclic carbonates. Chiral ligands are often employed to induce high stereoselectivity. For instance, chiral salen-cobalt complexes have demonstrated high enantioselectivity in the copolymerization of propylene oxide and CO2, and similar principles can be applied to the homopolymerization of enantiopure propylene carbonate.[2]

Experimental Protocols

The following protocols are adapted from established procedures for the stereoselective ring-opening polymerization of cyclic carbonates. Researchers should optimize these conditions for their specific experimental setup and desired polymer characteristics.

Protocol 1: Anionic Ring-Opening Polymerization of (R)-(+)-Propylene Carbonate

Materials:

• (R)-(+)-Propylene carbonate (high purity, dried over CaH2 and distilled under reduced pressure)

• n-Butyllithium (n-BuLi) solution in hexanes

• Anhydrous toluene (B28343) (distilled from sodium/benzophenone)

• Methanol (B129727) (for quenching)

• Dichloromethane (B109758) (for dissolution)

• Hexanes (for precipitation)

• Schlenk flask and standard Schlenk line techniques

• Magnetic stirrer and stir bar

Procedure:

• Reactor Setup: A Schlenk flask equipped with a magnetic stir bar is dried in an oven at 120 °C overnight and then cooled under a stream of dry argon.

• Monomer and Solvent Addition: Anhydrous toluene (e.g., 10 mL) and purified (R)-(+)-propylene carbonate (e.g., 1.0 g, 9.8 mmol) are added to the flask via syringe under an argon atmosphere.

• Initiation: The flask is cooled to 0 °C in an ice bath. A calculated amount of n-BuLi solution (e.g., to achieve a desired monomer-to-initiator ratio of 100:1) is added dropwise via syringe with vigorous stirring.

• Polymerization: The reaction mixture is stirred at room temperature for a specified time (e.g., 24 hours). The progress of the polymerization can be monitored by taking aliquots and analyzing them by ¹H NMR spectroscopy.

• Termination: The polymerization is quenched by the addition of a small amount of methanol (e.g., 1 mL).

• Purification: The polymer is precipitated by pouring the reaction mixture into a large excess of cold hexanes. The precipitated polymer is collected by filtration, redissolved in a minimal amount of dichloromethane, and reprecipitated into cold hexanes. This process is repeated twice.

• Drying: The final polymer is dried under vacuum at 40 °C to a constant weight.

Protocol 2: Catalytic Ring-Opening Polymerization using a Chiral Salen-Cobalt Complex

Materials:

• (R)-(+)-Propylene carbonate (high purity, dried and distilled)

• Chiral (R,R)-salen-Co(III)OAc complex (or a similar stereoselective catalyst)

• Anhydrous toluene

• Methanol

• Dichloromethane

• Hexanes

• Glovebox or Schlenk line for inert atmosphere operations

Procedure:

• Reactor Setup: In a glovebox, a vial is charged with the chiral salen-cobalt catalyst (e.g., 20 mg, corresponding to a specific monomer-to-catalyst ratio).

• Monomer Addition: (R)-(+)-Propylene carbonate (e.g., 1.0 g) and anhydrous toluene (e.g., 5 mL) are added to the vial.

• Polymerization: The vial is sealed and heated to a specific temperature (e.g., 80 °C) in an oil bath with stirring for a set duration (e.g., 48 hours).

• Work-up: After cooling to room temperature, the reaction mixture is dissolved in dichloromethane and the polymer is isolated by precipitation in cold methanol or hexanes.

• Purification: The polymer is purified by repeated dissolution-precipitation cycles as described in Protocol 1.

• Drying: The purified polymer is dried under vacuum.

Caption: Experimental workflow for the synthesis and characterization of poly((R)-propylene carbonate).

Data Presentation

The following tables summarize typical data obtained from the synthesis and characterization of poly((R)-propylene carbonate). The values are illustrative and will vary depending on the specific reaction conditions.

Table 1: Reaction Conditions for Anionic ROP of (R)-(+)-Propylene Carbonate

Entry	Monomer:Initiator Ratio	Temperature (°C)	Time (h)	Conversion (%)
1	50:1	25	24	>95
2	100:1	25	24	>95
3	200:1	25	48	>90

Table 2: Properties of Synthesized Poly((R)-propylene carbonate)

Entry	Mₙ ( g/mol ) (GPC)	Mₙ (calc.)	PDI (Mₙ/Mₙ)	T₉ (°C) (DSC)	Tₘ (°C) (DSC)	Tₔ (°C) (TGA)
1	4,900	5,100	1.15	28	N/A	250
2	9,800	10,200	1.18	30	N/A	255
3	18,500	20,400	1.25	32	N/A	260

Mₙ (calc.) = ([Monomer]/[Initiator]) x MW(Monomer) x Conversion PDI = Polydispersity Index T₉ = Glass Transition Temperature Tₘ = Melting Temperature (often not observed for amorphous PPC) Tₔ = Decomposition Temperature (5% weight loss)

Characterization of Poly((R)-propylene carbonate)

Standard analytical techniques are used to characterize the synthesized polymer:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polymer structure and assess its stereoregularity. For isotactic PPC, simplified spectra are expected compared to atactic PPC.

• Gel Permeation Chromatography (GPC): GPC is employed to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI) of the polymer.

• Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal transitions of the polymer, such as the glass transition temperature (T₉) and the melting temperature (Tₘ), if any. Amorphous PPC typically only shows a T₉.[3]

• Thermogravimetric Analysis (TGA): TGA provides information about the thermal stability and decomposition profile of the polymer.

Troubleshooting and Safety Considerations

• Moisture Sensitivity: The anionic polymerization of propylene carbonate is highly sensitive to moisture and impurities. All glassware must be thoroughly dried, and all reagents and solvents must be anhydrous.

• Catalyst Handling: Many of the catalysts used for ROP are air- and moisture-sensitive and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Viscosity: As the polymerization proceeds, the viscosity of the reaction mixture will increase significantly. Adequate stirring is essential to ensure a homogeneous reaction.

• Safety: (R)-(+)-Propylene carbonate is an irritant. n-Butyllithium is pyrophoric and corrosive. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. en.wikipedia.org [en.wikipedia.org]

Application Notes and Protocols for High-Throughput Screening of Catalysts for (R)-(+)-Propylene Carbonate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(+)-Propylene carbonate is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. Its efficient and enantioselective production is of significant interest. The kinetic resolution of racemic propylene (B89431) oxide via asymmetric cycloaddition of carbon dioxide has emerged as a highly effective strategy. This process utilizes chiral catalysts to selectively convert one enantiomer of propylene oxide into the corresponding propylene carbonate, leaving the other enantiomer unreacted. High-throughput screening (HTS) methodologies are instrumental in rapidly identifying optimal catalysts and reaction conditions for this transformation, accelerating the development of efficient and selective synthetic routes.

These application notes provide detailed protocols for the high-throughput screening of catalysts for the synthesis of (R)-(+)-propylene carbonate, focusing on the use of chiral cobalt(III)-salen complexes. The protocols cover catalyst library preparation, parallel reaction execution in 96-well plates, and high-throughput analysis of conversion and enantiomeric excess.

Catalytic Pathway: Kinetic Resolution of Propylene Oxide

The enantioselective synthesis of (R)-(+)-propylene carbonate is achieved through the kinetic resolution of racemic propylene oxide with carbon dioxide, catalyzed by a chiral catalyst. The catalyst, typically a chiral cobalt(III)-salen complex, preferentially reacts with one enantiomer of propylene oxide, leading to the formation of the corresponding enantiomerically enriched propylene carbonate and leaving behind the unreacted, enantiomerically enriched propylene oxide.

Caption: Proposed catalytic cycle for the kinetic resolution of propylene oxide.

Data Presentation

The following tables summarize quantitative data from the screening of various chiral cobalt(III)-salen catalysts for the kinetic resolution of propylene oxide with CO2.

Table 1: Performance of Chiral Cobalt(III)-Salen Catalysts

Catalyst	Co-catalyst	Temp. (°C)	Pressure (atm)	Time (h)	Conversion (%)	ee (%)	Reference
(R,R)-Salen-Co(III)OAc	PPNCl	25	20	4	28	52	[1]
(R,R)-Salen-Co(III)OAc	PPN-DNP	25	-	-	-	97	[1]
(R,R)-Salen-Co(III)(OTs)	n-Bu4NBr	RT	1	24	-	40	[2]
(R,R)-Salen-Co(III)(OCOCF3)	PPNF	-40	1	24	40	83	[1][3]
Chiral BINOL-Co(III)Salen Polymer	-	RT	1	24	-	comparable to homogeneous systems	[1]

PPNCl: Bis(triphenylphosphine)iminium chloride, PPN-DNP: Bis(triphenylphosphine)iminium 2,4-dinitrophenoxide, PPNF: Bis(triphenylphosphine)iminium fluoride, OTs: Tosylate

Experimental Protocols

High-Throughput Screening Workflow

The following diagram illustrates the workflow for the high-throughput screening of catalysts.

Caption: Workflow for high-throughput catalyst screening.

Protocol 1: Parallel Screening of Catalysts in 96-Well Plates

This protocol describes the parallel screening of a library of chiral catalysts for the kinetic resolution of racemic propylene oxide with CO2 in a 96-well plate format.

Materials:

• 96-well reaction block with appropriate sealing mats

• Automated liquid handler

• Pressurized reaction vessel capable of holding the 96-well plate

• Racemic propylene oxide

• Library of chiral catalysts (e.g., cobalt-salen complexes)

• Library of co-catalysts (e.g., quaternary ammonium (B1175870) salts)

• Anhydrous solvent (if required)

• Internal standard (e.g., undecane)

• Quenching solution (e.g., dilute HCl in an appropriate solvent)

Procedure:

• Stock Solution Preparation:

  • Prepare stock solutions of each catalyst and co-catalyst in an appropriate anhydrous solvent in separate vials.

  • Prepare a stock solution of racemic propylene oxide containing an internal standard.

• Reaction Plate Preparation (using an automated liquid handler):

  • To each well of the 96-well reaction block, dispense the desired volume of the catalyst stock solution.

  • Dispense the desired volume of the co-catalyst stock solution to each well.

  • If using a solvent, dispense the required volume to each well.

  • Initiate the reactions by dispensing the propylene oxide/internal standard stock solution to each well.

• Reaction Execution:

  • Securely seal the 96-well reaction block with a chemically resistant sealing mat.

  • Place the sealed plate into a pre-heated pressurized reaction vessel.

  • Pressurize the vessel with CO2 to the desired pressure.

  • Maintain the reaction at the desired temperature for the specified time with appropriate stirring or agitation.

• Reaction Quenching and Sample Preparation:

  • After the reaction time, carefully depressurize the reactor and remove the 96-well plate.

  • Quench the reactions by adding a suitable quenching solution to each well.

  • If necessary, dilute the samples with an appropriate solvent for analysis.

  • Centrifuge the plate to separate any solids.

• Analysis:

  • Analyze the supernatant from each well by a high-throughput method (see Protocol 2 or 3) to determine the conversion of propylene oxide and the enantiomeric excess of the propylene carbonate formed.

Protocol 2: High-Throughput Analysis by Chiral Gas Chromatography (GC)

This protocol outlines a method for the rapid analysis of reaction mixtures to determine conversion and enantiomeric excess using chiral GC.

Instrumentation and Columns:

• Gas chromatograph with a flame ionization detector (FID) and an autosampler compatible with 96-well plates.

• Chiral capillary column: MEGA-DEX DET Beta (0.25 mm ID, 0.25 µm film thickness, 25 m length) or equivalent.[4]

GC Conditions:

• Injector Temperature: 250 °C[4]

• Detector Temperature: 250 °C[4]

• Oven Program:

  • Initial temperature: 50 °C, hold for 1 min[4]

  • Ramp: 2.5 °C/min to 200 °C[4]

  • Hold at 200 °C for 2 min

• Carrier Gas: Hydrogen or Helium[4]

• Split Ratio: 100:1

Procedure:

• Calibration:

  • Prepare standard solutions of racemic propylene oxide, racemic propylene carbonate, and the internal standard at known concentrations.

  • Inject the standards to determine retention times and response factors.

  • Prepare standard solutions with known enantiomeric excess of propylene carbonate to confirm the elution order of the enantiomers. For propylene carbonate, the (R)-(+) enantiomer typically elutes before the (S)-(-) enantiomer on a MEGA-DEX DET Beta column.[4]

• Sample Analysis:

  • Transfer the prepared samples from the 96-well reaction plate to GC vials or use an autosampler that can directly inject from the plate.

  • Run the GC analysis for each sample.

• Data Analysis:

  • Calculate the conversion of propylene oxide based on the peak area of the internal standard and the remaining propylene oxide.

  • Calculate the enantiomeric excess (ee%) of the propylene carbonate using the following formula: ee% = [Area(R) - Area(S)] / [Area(R) + Area(S)] * 100

Protocol 3: High-Throughput Analysis by Circular Dichroism (CD) Plate Reader

This protocol provides a rapid, alternative method for determining enantiomeric excess using a CD plate reader. This method is particularly useful for primary screening to quickly identify promising hits.

Instrumentation:

• Circular dichroism plate reader compatible with 96- or 384-well plates.

• UV-transparent well plates (e.g., quartz bottom plates).

Procedure:

• Calibration Curve:

  • Prepare a series of solutions of propylene carbonate with known enantiomeric excess (e.g., from -100% to +100% ee) at a fixed total concentration in a suitable solvent.

  • Transfer these standard solutions to the wells of a UV-transparent plate.

  • Measure the CD signal at a wavelength corresponding to a maximum in the CD spectrum of one of the enantiomers.

  • Plot the CD signal versus the known enantiomeric excess to generate a calibration curve.

• Sample Preparation:

  • After the reaction, quench and work up the samples as described in Protocol 1. The final samples should be in a solvent that is transparent in the UV region of interest and does not interfere with the CD measurement.

  • The concentration of propylene carbonate in each well should be within the linear range of the CD detector. This may require a dilution step.

• Measurement:

  • Transfer the prepared samples to the UV-transparent plate.

  • Measure the CD signal of each well at the predetermined wavelength.

• Data Analysis:

  • Use the calibration curve to determine the enantiomeric excess of the propylene carbonate in each reaction well from its measured CD signal.

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists to implement high-throughput screening for the discovery and optimization of catalysts for the enantioselective synthesis of (R)-(+)-propylene carbonate. The use of automated liquid handling, parallel reaction execution, and rapid analytical techniques such as chiral GC and CD spectroscopy can significantly accelerate the identification of highly active and selective catalysts, contributing to the development of more efficient and sustainable chemical processes.

References

• 1. A high-throughput screening protocol for fast evaluation of enantioselective catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chiral salenCo(iii) complexes with bulky substituents as catalysts for stereoselective alternating copolymerization of racemic propylene oxide with carbon dioxide and succinic anhydride - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. hrgc.eu [hrgc.eu]

Technical Notes & Optimization

Common impurities in (R)-(+)-propylene carbonate and their removal

Welcome to the technical support center for (R)-(+)-Propylene Carbonate. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and removing common impurities from (R)-(+)-propylene carbonate, ensuring the highest quality for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial (R)-(+)-propylene carbonate?

A1: Common impurities in (R)-(+)-propylene carbonate include water, carbon dioxide, propylene (B89431) glycol (1,2-propanediol), and residual reactants from synthesis such as propylene oxide.[1][2] Other potential contaminants are 1,3-propanediol, allyl alcohol, ethylene (B1197577) carbonate, and low molecular weight aldehydes.[1]

Q2: Why is it crucial to remove these impurities for my research?

A2: Impurities can significantly impact experimental outcomes. For instance, water and propylene glycol are protonic impurities that can interfere with electrochemical applications, such as in lithium batteries, by affecting the properties of the electrode surfaces.[3] In sensitive organic reactions, these impurities can act as nucleophiles or alter catalyst activity, leading to side reactions and reduced yields.

Q3: What is the most effective method for removing water from propylene carbonate?

A3: A combination of drying agents and vacuum distillation is highly effective. Percolation through activated molecular sieves (such as 3A or 5A) can reduce water content to as low as 2 ppm.[2] Subsequent fractional distillation under reduced pressure further purifies the solvent.[2][3]

Q4: Can I use distillation at atmospheric pressure to purify propylene carbonate?

A4: While possible, it is not recommended. Propylene carbonate has a high boiling point (242 °C), and distillation at atmospheric pressure can lead to decomposition, especially at elevated temperatures.[4][5] Vacuum distillation allows for boiling at a much lower temperature, minimizing the risk of degradation.[3][6]

Q5: How can I remove propylene glycol from propylene carbonate?

A5: Fractional distillation under reduced pressure is the primary method for separating propylene glycol from propylene carbonate.[3][7] Due to the difference in their vapor pressures, a distillation column can effectively separate the lower-boiling propylene glycol from the higher-boiling propylene carbonate.

Troubleshooting Guide

Problem	Possible Cause	Solution
Cloudy appearance of propylene carbonate	High water content.	Dry the propylene carbonate using molecular sieves (3A or 5A) or activated alumina (B75360) before use. For long-term storage, keep it over molecular sieves under an inert atmosphere.[2]
Inconsistent results in electrochemical experiments	Presence of protonic impurities like water or propylene glycol.	Purify the propylene carbonate by fractional vacuum distillation. This will remove both water and glycols.[3]
Vigorous bumping during vacuum distillation	Trapped air in boiling chips or superheating of the liquid.	Use a magnetic stir bar for smooth boiling instead of boiling chips.[6] Ensure a gradual and uniform heating of the distillation flask. A Claisen adapter can also help to prevent bumping.[6]
Poor separation during fractional distillation	Inefficient distillation column or incorrect reflux ratio.	Use a packed distillation column (e.g., with Heli-pak) for better separation efficiency.[3] Optimize the reflux ratio; a ratio between 10:1 and 20:1 is often effective.[3]
Product degradation (discoloration) after distillation	Distillation temperature is too high.	Perform the distillation under a higher vacuum to lower the boiling point. The kettle temperature should ideally be kept low to avoid decomposition.[3]
Re-contamination with water after purification	Improper handling and storage.	Handle the purified propylene carbonate under an inert atmosphere (e.g., in a glove box) and store it over activated molecular sieves in a tightly sealed container.[2][3]

Data on Impurity Removal

The following table summarizes the typical levels of key impurities in (R)-(+)-propylene carbonate before and after purification by fractional vacuum distillation.

Impurity	Concentration in Unpurified Propylene Carbonate (wt.%)	Concentration after Fractional Vacuum Distillation (wt.%)
Water	0.050 max[1]	< 0.0002 (2 ppm)[2]
Propylene Glycol	0.20 max[1]	Undetectable to < 0.001 (10 ppm)[3]
Other Organic Impurities	Variable	< 0.00004 (<0.4 ppm)[3]

Experimental Protocols

Protocol 1: Drying of (R)-(+)-Propylene Carbonate using Molecular Sieves

Objective: To remove water from (R)-(+)-propylene carbonate.

Materials:

• (R)-(+)-Propylene carbonate

• Molecular sieves, 3A or 5A, activated

• Anhydrous, inert gas (e.g., argon or nitrogen)

• Glass column or flask

• Septa and needles for inert atmosphere handling

Procedure:

• Activate the molecular sieves by heating them at 350 °C for at least 14 hours under a stream of inert gas.[2]

• Allow the molecular sieves to cool to room temperature under the inert gas atmosphere.

• Method A (Percolation): a. Pack a glass column with the activated molecular sieves. b. Slowly pass the (R)-(+)-propylene carbonate through the column under an inert atmosphere. c. Collect the dried solvent in a flask that has been previously dried and flushed with inert gas.

• Method B (Batch Drying): a. Place the activated molecular sieves (approximately 10-20% by weight of the solvent) into a dry flask. b. Add the (R)-(+)-propylene carbonate to the flask under an inert atmosphere. c. Seal the flask and allow it to stand for at least 24 hours, with occasional swirling. d. For use, carefully decant or cannula transfer the dried solvent, leaving the molecular sieves behind.

• Store the dried propylene carbonate over a small amount of activated molecular sieves in a tightly sealed container under an inert atmosphere.

Protocol 2: Purification of (R)-(+)-Propylene Carbonate by Fractional Vacuum Distillation

Objective: To remove water, propylene glycol, and other volatile and non-volatile impurities.

Materials:

• (R)-(+)-Propylene carbonate (pre-dried with molecular sieves is recommended)

• Vacuum distillation apparatus (including a distillation flask, a fractionating column e.g., packed with Heli-pak, a condenser, a receiving flask, and a vacuum adapter)

• Vacuum pump or water aspirator

• Manometer

• Heating mantle and magnetic stirrer with a stir bar

• Teflon sleeves and O-rings for joints (to avoid grease contamination)[3]

• Inert gas source

Procedure:

• Apparatus Setup: a. Assemble the vacuum distillation apparatus. Ensure all glassware is clean and dry. b. Use Teflon sleeves for all joints to prevent grease contamination.[3] c. Place a magnetic stir bar in the distillation flask. d. Attach the vacuum source to the apparatus via a vacuum trap.

• Distillation: a. Charge the distillation flask with the pre-dried (R)-(+)-propylene carbonate. b. Begin stirring. c. Start the vacuum and allow the pressure to stabilize. A pressure of 0.5 to 1 torr is recommended.[3] d. Once a stable vacuum is achieved, begin heating the distillation flask. A kettle temperature of around 110-115 °C should be sufficient at this pressure.[3] e. The head temperature should stabilize between 72 °C and 75 °C.[3] f. Set a reflux ratio between 10:1 and 20:1.[3] g. Discard the initial fraction (forerun), which may contain highly volatile impurities. h. Collect the main fraction in a clean, dry receiving flask. i. Stop the distillation before the distillation flask runs dry to avoid the concentration of non-volatile impurities and potential decomposition.

• Shutdown and Storage: a. Turn off the heating and allow the apparatus to cool to room temperature. b. Slowly and carefully break the vacuum by introducing an inert gas. c. Transfer the purified (R)-(+)-propylene carbonate to a clean, dry storage bottle under an inert atmosphere. d. Store over activated molecular sieves.[2]

Process Diagrams

Caption: Workflow for drying (R)-(+)-propylene carbonate using molecular sieves.

Caption: Workflow for purification by fractional vacuum distillation.

References

• 1. smc-global.com [smc-global.com]
• 2. Purification of Propylene carbonate - Chempedia - LookChem [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sciencemadness Discussion Board - problems with synthesis of propylene carbonate - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. DE10023711A1 - Propylene carbonate purified by distillation in presence of sodium iodide, prevents pressure build-up due to carbon dioxide formation when used as solvent in electrolyte - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. US5281723A - Propylene carbonate recovery process - Google Patents [patents.google.com]

Optimizing reaction conditions for synthesis of (R)-(+)-propylene carbonate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of (R)-(+)-propylene carbonate. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing (R)-(+)-propylene carbonate?

A1: The primary methods for synthesizing (R)-(+)-propylene carbonate involve two main routes:

• Asymmetric cycloaddition of carbon dioxide to propylene (B89431) oxide: This method utilizes a chiral catalyst to facilitate the reaction between propylene oxide and carbon dioxide, yielding enantiomerically enriched propylene carbonate.[1][2] This is an attractive method as it uses readily available and non-toxic CO2.[1]

• From (R)-1,2-propanediol: This route involves the cyclization of (R)-1,2-propanediol with a carbonyl source. Common reagents used for this purpose include urea (B33335) and dimethyl or diethyl carbonate.[3][4] This method is often considered a "green" alternative, especially when using urea.[5]

Q2: What catalysts are effective for the asymmetric synthesis from propylene oxide and CO2?

A2: Chiral cobalt(III)-salen complexes are highly effective catalysts for achieving good enantioselectivity in the reaction between propylene oxide and CO2.[1][6] These are often used in combination with a co-catalyst, such as a quaternary ammonium (B1175870) halide or bis(triphenylphosphoranylidene)ammonium fluoride (B91410) (PPNF).[1][6] The choice of the counter-ion on the salen complex and the co-catalyst can significantly impact both the yield and the enantiomeric excess (e.e.).[7]

Q3: What are the advantages of using urea as a carbonyl source with (R)-1,2-propanediol?

A3: Using urea offers several advantages, making it a green and economical choice. Urea is inexpensive, stable, and readily available.[4] The reaction of propylene glycol with urea is a simpler, non-phosgene route to propylene carbonate.[5] The by-product of this reaction is ammonia (B1221849), which can be removed relatively easily.[5]

Troubleshooting Guides

Low Yield

Q1: My yield of (R)-(+)-propylene carbonate is lower than expected. What are the potential causes and solutions when using the propylene oxide and CO2 method?

A1: Low yields in the cycloaddition of CO2 to propylene oxide can stem from several factors:

• Catalyst activity: The catalyst may be deactivated or used in insufficient quantity. Ensure the catalyst is properly activated and handled under inert conditions if it is air or moisture sensitive. The catalyst loading is a critical parameter to optimize.

• Reaction conditions: Temperature and CO2 pressure play a significant role. While higher temperatures can increase the reaction rate, they may also lead to side reactions or catalyst decomposition.[6] Conversely, lower temperatures can drastically reduce the turnover frequency.[6] It is crucial to find the optimal balance for your specific catalyst system.

• Purity of reactants: Impurities in propylene oxide or CO2 can poison the catalyst. Ensure high-purity starting materials are used.

Q2: I am experiencing low yields in the synthesis from (R)-1,2-propanediol and urea. What should I investigate?

A2: For the urea-based synthesis, consider the following:

• Reaction temperature: The temperature needs to be high enough to drive the reaction but not so high as to cause decomposition of urea or the product.[5] The optimal temperature is often around 170°C.[5]

• Molar ratio of reactants: An excess of propylene glycol is often used to drive the reaction to completion. A molar ratio of propylene glycol to urea of around 1.5:1 has been found to be effective.[5]

• Removal of ammonia: The ammonia produced as a byproduct can inhibit the reaction. Applying a vacuum or bubbling an inert gas through the reaction mixture can help to remove it and shift the equilibrium towards the product.[5][8]

• Catalyst loading: The amount of catalyst (e.g., zinc oxide) should be optimized. Too little catalyst will result in a slow reaction, while too much may lead to the formation of byproducts.[5]

Low Enantioselectivity

Q1: The enantiomeric excess (e.e.) of my (R)-(+)-propylene carbonate is poor. How can I improve it?

A1: Low enantioselectivity is a common issue in asymmetric synthesis. Here are some key areas to focus on:

• Catalyst selection and purity: The choice of the chiral ligand and the metal center of the catalyst is paramount. Ensure the chiral catalyst is of high enantiomeric purity.

• Reaction temperature: Lowering the reaction temperature often leads to higher enantioselectivity, although it may decrease the reaction rate.[6] It is essential to find a compromise between selectivity and reaction speed.

• Co-catalyst: The nature and concentration of the co-catalyst can significantly influence the enantioselectivity. Experiment with different co-catalysts and their ratios relative to the main catalyst.

• Solvent: While many modern procedures aim for solvent-free conditions, the polarity and nature of the solvent (if used) can affect the stereochemical outcome of the reaction.

Product Purification

Q1: I am having difficulty purifying the final (R)-(+)-propylene carbonate product. What are the common impurities and how can I remove them?

A1: Common impurities include unreacted starting materials (propylene oxide or propylene glycol), residual catalyst, and byproducts such as 1,3-propanediol (B51772) or allyl alcohol.[9]

• Distillation: The most common method for purification is vacuum distillation.[3][9] Due to the high boiling point of propylene carbonate (242 °C), distillation under reduced pressure is necessary to prevent decomposition.

• Drying agents/Molecular sieves: To remove water, which can be a significant impurity, the product can be treated with drying agents like activated alumina (B75360) or CaO, or passed through a column of molecular sieves (e.g., 3A or 5A) prior to distillation.[9]

• Catalyst removal: If a homogeneous catalyst is used, it may need to be removed before distillation. This can sometimes be achieved by precipitation or extraction. Heterogeneous catalysts offer the advantage of easier removal by filtration.[10]

Experimental Protocols & Data

Synthesis of (R)-(+)-Propylene Carbonate from (R)-1,2-Propanediol and Urea

This protocol is based on the method described in literature.[3][5]

Materials:

• (R)-1,2-propanediol

• Urea

• Zinc oxide (catalyst)

Procedure:

• To a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add (R)-1,2-propanediol and urea in a 1.5:1 molar ratio.[5]

• Add zinc oxide catalyst (the optimal amount may need to be determined, but a starting point is around 1-2% by weight of the reactants).[5]

• Heat the mixture with stirring in an oil bath to 100-120 °C.[3] Some protocols suggest temperatures up to 170°C for optimal results.[5]

• Apply a vacuum to the system to facilitate the removal of ammonia gas produced during the reaction.

• Monitor the reaction progress (e.g., by GC). The reaction is typically complete within 2-12 hours.[3][5]

• After the reaction is complete, cool the mixture.

• Purify the (R)-(+)-propylene carbonate by vacuum distillation.[3]

Parameter	Value	Reference
Reactant Molar Ratio (PG:Urea)	1.5:1	[5]
Catalyst	Zinc Oxide	[3][5]
Temperature	100-170 °C	[3][5]
Reaction Time	2-12 h	[3][5]
Pressure	Vacuum	[5]
Typical Yield	~92-99%	[3][5]

Asymmetric Synthesis from Propylene Oxide and CO2

This is a generalized protocol based on the use of chiral Co(III)-salen catalysts.[1][2]

Materials:

• Racemic propylene oxide

• Carbon dioxide (high purity)

• Chiral Co(III)-salen complex (catalyst)

• Co-catalyst (e.g., PPNF or quaternary ammonium halide)

• Anhydrous solvent (if necessary)

Procedure:

• In a high-pressure reactor, add the chiral Co(III)-salen catalyst and the co-catalyst.

• If using a solvent, add it to the reactor.

• Add racemic propylene oxide.

• Seal the reactor and purge with CO2.

• Pressurize the reactor with CO2 to the desired pressure.

• Stir the reaction mixture at the desired temperature.

• Monitor the reaction for conversion and enantiomeric excess.

• After the reaction, vent the CO2 and collect the product mixture.

• Purify the (R)-(+)-propylene carbonate, typically by vacuum distillation.

Catalyst System	Temperature (°C)	CO2 Pressure	Yield (%)	e.e. (%)	Reference
Co(III)(salen)-trifluoroacetyl complex + PPNF	Room Temp	1 atm	40	83	[1][2]
Chiral SalenCo(III) + Quaternary ammonium halide	0 - 45	~7 atm (100 psig)	-	up to 90+	[6]

Visualizations

Caption: Experimental workflow for the synthesis of (R)-(+)-propylene carbonate.

Caption: Troubleshooting decision tree for (R)-(+)-propylene carbonate synthesis.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Sciencemadness Discussion Board - Propylene carbonate Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Purification of Propylene carbonate - Chempedia - LookChem [lookchem.com]
• 10. Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Troubleshooting low yield in (R)-(+)-propylene carbonate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of (R)-(+)-propylene carbonate, specifically addressing issues related to low yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (R)-(+)-propylene carbonate?

A1: The two main industrial methods for synthesizing propylene (B89431) carbonate are the reaction of propylene glycol with urea (B33335) (urea alcoholysis) and the cycloaddition of carbon dioxide to propylene oxide.[1] For the synthesis of the chiral (R)-(+)-enantiomer, two primary strategies are employed:

• Synthesis from (R)-1,2-propanediol and a carbonyl source (e.g., urea): This method utilizes a readily available chiral starting material.

• Kinetic resolution of racemic propylene oxide with carbon dioxide: This approach uses a chiral catalyst to selectively convert one enantiomer of the epoxide to the corresponding carbonate, leaving the other enantiomer unreacted.[2]

Q2: What are the common causes of low yield in the synthesis of (R)-(+)-propylene carbonate?

A2: Low yields can stem from several factors, depending on the synthetic route. Common issues include:

• Suboptimal reaction conditions: Incorrect temperature, pressure, or reaction time can lead to incomplete conversion or the formation of side products.[3][4]

• Catalyst inefficiency or deactivation: The choice of catalyst and its concentration are crucial. Improper handling or reuse can lead to decreased activity.

• Presence of impurities: Water and other impurities in the reactants or solvents can interfere with the reaction and lead to the formation of byproducts.

• Side reactions: Polymerization of propylene carbonate, or the formation of byproducts like 4-methyl-2-oxazolidone (in the urea method), can reduce the yield of the desired product.[5]

• Inefficient purification: Product loss during distillation or other purification steps can significantly lower the final yield.

Q3: How can I purify the final (R)-(+)-propylene carbonate product?

A3: Purification is typically achieved through vacuum distillation.[6] Due to the high boiling point of propylene carbonate (242 °C), distillation at atmospheric pressure can lead to product degradation. It is recommended to perform distillation under reduced pressure. For trace amounts of water, molecular sieves can be used for drying prior to distillation.[7]

Troubleshooting Guides

Method 1: Synthesis from (R)-1,2-Propanediol and Urea

This method involves the reaction of (R)-1,2-propanediol with urea in the presence of a catalyst, typically zinc oxide or a mixed metal oxide, to produce (R)-(+)-propylene carbonate and ammonia (B1221849).

Problem 1: Low conversion of starting materials, resulting in low yield.

Possible Cause	Recommended Solution
Inadequate Reaction Temperature	The reaction is endothermic, so a sufficiently high temperature is required. However, excessively high temperatures can lead to urea decomposition. The optimal temperature is typically between 160-170 °C.[3][8]
Insufficient Reaction Time	The reaction may not have reached completion. Typical reaction times range from 2 to 5 hours. Monitor the reaction progress by TLC or GC to determine the optimal time.[9]
Inefficient Catalyst	Zinc oxide is a common catalyst. Ensure it is of high purity and has been properly activated (calcined) if necessary. The catalyst loading is also important; too little will result in slow reaction rates, while too much can promote side reactions.[8][10] Other catalysts like CaO-MgO have also been shown to be effective.[3]
Poor Removal of Ammonia	The reaction produces ammonia as a byproduct. Its accumulation can inhibit the forward reaction. Applying a slight vacuum or bubbling an inert gas like nitrogen through the reaction mixture can help remove ammonia and drive the reaction to completion.[8]

Problem 2: Formation of significant amounts of byproducts.

Possible Cause	Recommended Solution
High Reaction Temperature	Temperatures above 170 °C can lead to the decomposition of urea and the formation of byproducts.[8] It can also favor the polymerization of propylene carbonate.[5]
Incorrect Molar Ratio of Reactants	An excess of propylene glycol is typically used to ensure complete conversion of urea. A molar ratio of propylene glycol to urea of 1.5:1 to 4:1 is commonly employed.[3][8]
Presence of Water	Water can lead to the formation of unwanted side products. Ensure that all reactants and the reaction setup are dry.

Parameter	Condition	Propylene Carbonate Yield (%)	Reference
Catalyst	None	40	[8]
ZnO	Up to 99	[8]
CaO-MgO	96	[3]
Temperature	150 °C	Increases with temperature	[3]
160 °C	95	[3]
170 °C	Decreases above 160 °C	[3]
PG:Urea Molar Ratio	1:1	Increases with higher ratio	[3]
3:1	-	[3]
4:1	96	[3]
Reaction Time	1.5 - 2 h	Effective range	[8]
3 h	96	[3]
> 5 h	Yield may decrease	[9]

• Catalyst Activation: If using zinc oxide that has not been pre-activated, calcine it at 500 °C for 4 hours.[10]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, add (R)-1,2-propanediol, urea, and the zinc oxide catalyst. A typical molar ratio is 1.5:1 for propylene glycol to urea.[8]

• Reaction: Heat the mixture to 160-170 °C with stirring.[3][8] Apply a slight vacuum to facilitate the removal of the ammonia byproduct.[8]

• Monitoring: Monitor the reaction for 2-3 hours.[3][8]

• Purification: After the reaction is complete, cool the mixture and separate the catalyst by filtration. Purify the crude product by vacuum distillation.[6]

Caption: Troubleshooting workflow for low yield in the urea-based synthesis of (R)-(+)-propylene carbonate.

Method 2: Kinetic Resolution of Racemic Propylene Oxide with Carbon Dioxide

This method utilizes a chiral catalyst to preferentially react with one enantiomer of racemic propylene oxide, leading to the formation of (R)-(+)-propylene carbonate and unreacted (S)-(-)-propylene oxide (or vice versa depending on the catalyst chirality). The yield of the desired enantiomer is inherently limited to a theoretical maximum of 50% based on the starting racemic mixture.

Problem 1: Low yield (<50%) and/or low enantiomeric excess (ee).

Possible Cause	Recommended Solution
Suboptimal Catalyst System	The choice of the chiral catalyst and co-catalyst is critical. Chiral Co(III)-salen complexes are commonly used. The counter-ion of the catalyst and the nature of the co-catalyst significantly impact both yield and enantioselectivity.[2]
Incorrect Reaction Temperature	Lower temperatures often lead to higher enantioselectivity but may require longer reaction times. The optimal temperature needs to be determined for the specific catalyst system being used.[11]
Inadequate CO2 Pressure	The pressure of carbon dioxide influences the reaction rate. While some reactions can be performed at atmospheric pressure, others may require elevated pressures to achieve a reasonable reaction rate.[11][12]
Catalyst Deactivation	The catalyst may be sensitive to air or moisture. Ensure all manipulations are carried out under an inert atmosphere.

Problem 2: Difficulty in separating the product from the unreacted epoxide.

Possible Cause	Recommended Solution
Similar Boiling Points	Propylene oxide is volatile, while propylene carbonate has a high boiling point. Simple distillation is often sufficient to remove the unreacted propylene oxide.[13]
Incomplete Reaction	If the reaction has not proceeded to a significant extent, the amount of product will be low, making separation more challenging. Ensure sufficient reaction time or adjust conditions to increase conversion.

Catalyst System	Temperature (°C)	CO2 Pressure	Yield (%)	ee (%)	Reference
Co(III)(salen)-trifluoroacetyl / PPN+F-	-40	Atmospheric	40	83	[14]
Chiral polymer-based BINOL Co(III) salen / n-Bu4NBr	25	20 atm	28	52	[2]
Chiral Co(III) salen with (R,R,R)-side group / PPN-DNP	-	-	-	97	[2]

Note: The yield in kinetic resolution is dependent on the extent of conversion.

• Catalyst Preparation: Prepare the chiral Co(III)-salen catalyst according to literature procedures. Ensure the catalyst is handled under an inert atmosphere.

• Reaction Setup: In a high-pressure reactor, combine the chiral catalyst and co-catalyst.

• Reactant Addition: Add racemic propylene oxide to the reactor.

• Reaction: Pressurize the reactor with carbon dioxide to the desired pressure and maintain the desired reaction temperature. Stir the reaction mixture for the specified time.

• Workup and Purification: After the reaction, vent the excess CO2. Remove the unreacted propylene oxide by distillation. The remaining crude product can be further purified by vacuum distillation to obtain (R)-(+)-propylene carbonate.[13]

Caption: Experimental workflow for the kinetic resolution of racemic propylene oxide to produce (R)-(+)-propylene carbonate.

References

• 1. purkh.com [purkh.com]
• 2. mdpi.com [mdpi.com]
• 3. Efficient Propylene Carbonate Synthesis from Urea and Propylene Glycol over Calcium Oxide–Magnesium Oxide Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. mdpi.com [mdpi.com]
• 6. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. sciencemadness.org [sciencemadness.org]
• 9. researchgate.net [researchgate.net]
• 10. Sciencemadness Discussion Board - Propylene carbonate Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of propylene carbonate from urea and propylene glycol over zinc oxide: A homogeneous reaction [aimspress.com]
• 14. ptacts.uspto.gov [ptacts.uspto.gov]

Preventing racemization of (R)-(+)-propylene carbonate during reactions

Welcome to the Technical Support Center for (R)-(+)-Propylene Carbonate. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing (R)-(+)-propylene carbonate in their experiments while maintaining its enantiomeric purity. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is (R)-(+)-propylene carbonate and why is its enantiomeric purity important?

(R)-(+)-propylene carbonate is the (R)-enantiomer of propylene (B89431) carbonate, a cyclic carbonate ester. Its importance in research and drug development lies in its role as a chiral building block. The specific stereochemistry of a molecule is often critical for its biological activity. The use of enantiomerically pure starting materials like (R)-(+)-propylene carbonate is essential to synthesize target molecules with the correct stereochemistry, which can significantly impact a drug's efficacy and safety.

Q2: What are the common causes of racemization of (R)-(+)-propylene carbonate during reactions?

Racemization is the conversion of an enantiomerically pure substance into a mixture of equal parts of both enantiomers (a racemate), leading to a loss of optical activity. For (R)-(+)-propylene carbonate, the primary causes of racemization include:

• Basic Conditions: The presence of strong or even moderate bases can lead to racemization. The likely mechanism involves the abstraction of the proton at the chiral center (the carbon atom bearing the methyl group), forming a planar, achiral enolate intermediate. Reprotonation can then occur from either face of the planar intermediate, yielding a mixture of both (R) and (S) enantiomers.[1][2]

• High Temperatures: Elevated temperatures can provide the necessary energy to overcome the activation barrier for racemization, even in the absence of a strong base.[3] Thermal racemization can proceed through various mechanisms, including the formation of radical intermediates.

• Prolonged Reaction Times: Extended exposure to even mildly unfavorable conditions (e.g., moderate heat or weak bases) can lead to a gradual loss of enantiomeric purity over time.[1]

• Nucleophilic Attack: Strong nucleophiles can attack the carbonyl carbon of the carbonate, leading to ring-opening. Depending on the reaction conditions and the nature of the nucleophile, subsequent reactions could potentially lead to racemization.

Q3: At what stages of my experimental workflow is racemization most likely to occur?

Racemization can occur at several points in a typical experimental workflow:

• During the reaction: This is the most common stage for racemization, especially if the reaction is carried out at high temperatures or in the presence of basic reagents.

• During work-up: Aqueous work-ups involving strong acids or bases to neutralize the reaction mixture can inadvertently cause racemization of the product.[1]

• During purification: Purification techniques such as distillation at high temperatures or chromatography on certain stationary phases (e.g., acidic silica (B1680970) gel or basic alumina) can lead to racemization.[1]

Q4: How can I monitor the enantiomeric purity of my (R)-(+)-propylene carbonate?

The most common and reliable method for determining the enantiomeric purity of (R)-(+)-propylene carbonate is through chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) .[4][5] These techniques utilize a chiral stationary phase that interacts differently with the (R) and (S) enantiomers, allowing for their separation and quantification.

Troubleshooting Guides

This section provides solutions to common problems encountered when working with (R)-(+)-propylene carbonate.

Problem 1: Loss of optical activity or decrease in enantiomeric excess (% ee) after a reaction.

Possible Cause	Troubleshooting Step	Experimental Protocol
Reaction temperature is too high.	Lower the reaction temperature.	Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider running small-scale trials at various temperatures (e.g., 0 °C, room temperature) to find the optimal balance between reaction speed and enantiomeric purity.
Presence of a strong base.	Use a milder, non-nucleophilic base.	If a base is required, opt for sterically hindered, non-nucleophilic organic bases such as 2,6-lutidine or proton sponge instead of strong bases like sodium hydroxide (B78521) or potassium carbonate.
Prolonged reaction time.	Monitor the reaction closely and quench it as soon as it is complete.	Use techniques like Thin Layer Chromatography (TLC) or in-situ reaction monitoring (e.g., FT-IR) to determine the reaction endpoint. Promptly work up the reaction to avoid prolonged exposure to potentially racemizing conditions.
Inappropriate solvent.	Choose a non-basic, aprotic solvent.	Solvents like dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or acetonitrile (B52724) are generally good choices. Avoid protic solvents if a base is present, as this can increase the basicity of the medium.

Problem 2: Racemization observed after work-up or purification.

Possible Cause	Troubleshooting Step	Experimental Protocol
Harsh work-up conditions.	Use a buffered aqueous solution for work-up.	Instead of strong acids or bases for neutralization, use a buffered solution (e.g., a phosphate (B84403) buffer at pH 7) or a saturated solution of a mild salt like ammonium (B1175870) chloride.
High temperature during solvent removal.	Remove solvent under reduced pressure at low temperature.	Use a rotary evaporator with a cooled water bath to remove the solvent. Avoid using high heat to speed up the process.
Racemization on chromatography stationary phase.	Use a neutral stationary phase or deactivate the standard stationary phase.	For column chromatography, consider using neutral alumina (B75360) instead of silica gel. If silica gel must be used, it can be "neutralized" by pre-treating it with a solution of a non-nucleophilic base (e.g., triethylamine (B128534) in the eluent).[1] Alternatively, purification by crystallization may be a better option.[1]
High temperature during distillation.	Purify by vacuum distillation.	If distillation is necessary for purification, perform it under high vacuum to lower the boiling point and minimize thermal stress on the molecule.

Experimental Protocols

Protocol 1: General Procedure for a Reaction with (R)-(+)-Propylene Carbonate to Minimize Racemization

• Reaction Setup:

  • Use a flame-dried or oven-dried reaction flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add (R)-(+)-propylene carbonate and a suitable anhydrous, aprotic solvent.

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C) before adding any other reagents.

• Reagent Addition:

  • If a base is required, choose a sterically hindered, non-nucleophilic base and add it slowly to the reaction mixture.

  • Add other reagents dropwise to maintain control over the reaction temperature.

• Reaction Monitoring:

  • Monitor the progress of the reaction using an appropriate technique (e.g., TLC, GC, or LC-MS).

• Quenching and Work-up:

  • Once the reaction is complete, quench it by adding a pre-cooled, buffered aqueous solution (e.g., saturated ammonium chloride solution).

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), and filter.

• Purification:

  • Remove the solvent under reduced pressure at a low temperature.

  • If further purification is needed, prioritize crystallization over chromatography or distillation. If chromatography is necessary, use a neutral stationary phase. If distillation is required, perform it under high vacuum.

Protocol 2: Chiral HPLC Analysis of Propylene Carbonate

This protocol provides a general guideline for determining the enantiomeric excess of propylene carbonate. The specific column and mobile phase may need to be optimized.

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based chiral column (e.g., Chiralcel OD-H or similar).

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need to be adjusted to achieve optimal separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

• Injection Volume: 10 µL.

• Analysis: Inject a racemic standard of propylene carbonate to determine the retention times of the (R) and (S) enantiomers. Then, inject the sample and integrate the peak areas to calculate the enantiomeric excess (% ee).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Racemization - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. mdpi.com [mdpi.com]
• 5. gcms.cz [gcms.cz]

Improving the enantiomeric excess of (R)-(+)-propylene carbonate

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis and enantiomeric enrichment of (R)-(+)-propylene carbonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce enantiomerically enriched (R)-(+)-propylene carbonate?

The primary methods for synthesizing (R)-(+)-propylene carbonate with high enantiomeric excess (e.e.) involve the asymmetric cycloaddition of carbon dioxide to propylene (B89431) oxide. This is typically achieved through kinetic resolution of racemic propylene oxide or asymmetric synthesis from prochiral substrates. Key strategies include the use of chiral catalysts, such as salen-metal complexes (e.g., Co(III)-salen), and enzymatic resolutions.

Q2: How can I accurately determine the enantiomeric excess of my (R)-(+)-propylene carbonate sample?

The enantiomeric excess is most reliably determined using chiral chromatography techniques. Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) with a suitable chiral stationary phase (e.g., a cyclodextrin-based column) are the methods of choice. The peaks corresponding to the (R) and (S) enantiomers are resolved, and the e.e. is calculated from their respective peak areas.

Q3: What are the critical parameters to control during the synthesis to maximize enantiomeric excess?

Several parameters are crucial for achieving high enantioselectivity:

• Catalyst Selection and Purity: The choice of a highly enantioselective catalyst and its purity are paramount.

• Reaction Temperature: Lower reaction temperatures often lead to higher enantiomeric excess by enhancing the energy difference between the diastereomeric transition states.

• Solvent: The polarity and coordinating ability of the solvent can significantly influence catalyst activity and selectivity.

• Substrate to Catalyst Ratio: Optimizing this ratio is essential for efficient catalysis and preventing side reactions.

• Reaction Time: Sufficient time is needed for the reaction to proceed to a desirable conversion, but prolonged times can sometimes lead to racemization or side reactions.

Troubleshooting Guide

Issue 1: Low Enantiomeric Excess (<90%)

If you are observing a lower than expected enantiomeric excess, consider the following potential causes and solutions.

• Possible Cause 1: Catalyst Deactivation or Impurity.

  • Solution: Ensure the catalyst is of high purity and handled under appropriate conditions (e.g., inert atmosphere if air-sensitive). Consider synthesizing or purchasing a fresh batch of the catalyst.

• Possible Cause 2: Non-Optimal Reaction Temperature.

  • Solution: Systematically screen a range of temperatures. As a general rule, lowering the temperature often improves enantioselectivity, although it may decrease the reaction rate.

• Possible Cause 3: Inappropriate Solvent.

  • Solution: The solvent can significantly impact the catalyst's performance. Conduct a solvent screen to identify the optimal medium for your specific catalytic system.

A logical workflow for troubleshooting low enantiomeric excess is presented below.

Caption: Troubleshooting workflow for low enantiomeric excess.

Issue 2: Poor Yield of (R)-(+)-Propylene Carbonate

Low yields can be attributed to several factors.

• Possible Cause 1: Inefficient Catalyst.

  • Solution: Increase the catalyst loading or screen for a more active catalyst. Ensure the reaction conditions are optimal for catalyst turnover.

• Possible Cause 2: Side Reactions.

  • Solution: Analyze the crude reaction mixture by GC-MS or NMR to identify byproducts. Adjusting the reaction conditions (e.g., temperature, pressure of CO2) may suppress side reactions.

• Possible Cause 3: Incomplete Reaction.

  • Solution: Increase the reaction time or temperature (while monitoring the effect on e.e.). Ensure efficient mixing.

Data Presentation: Comparison of Catalytic Systems

The following table summarizes the performance of different catalytic systems for the synthesis of (R)-(+)-propylene carbonate.

Catalyst System	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (%)
(R,R)-Co(III)-Salen	25	24	95	98
Chiral Zinc Complex	30	20	92	95
Lipase-mediated Resolution	40	48	45	>99
(S,S)-Cr(III)-Salen	20	36	90	96

Experimental Protocols

Protocol 1: Synthesis of (R)-(+)-Propylene Carbonate using a (R,R)-Co(III)-Salen Catalyst

This protocol describes the asymmetric cycloaddition of CO2 to propylene oxide.

Caption: General experimental workflow for synthesis.

Materials:

• (R,R)-Co(III)-Salen complex (catalyst)

• Propylene oxide

• Carbon dioxide (high purity)

• Anhydrous solvent (e.g., dichloromethane)

• Inert gas (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve the (R,R)-Co(III)-Salen catalyst in the anhydrous solvent.

• Reactor Setup: A high-pressure reactor is dried in an oven, cooled under vacuum, and purged with an inert gas.

• Charging the Reactor: The catalyst solution is transferred to the reactor, followed by the addition of freshly distilled propylene oxide.

• Reaction: The reactor is sealed and pressurized with carbon dioxide to the desired pressure (e.g., 20 bar). The reaction mixture is stirred at 25°C for 24 hours.

• Work-up: After the reaction, the reactor is cooled and slowly depressurized. The solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield pure (R)-(+)-propylene carbonate.

• Analysis: The enantiomeric excess of the purified product is determined by chiral GC analysis.

Technical Support Center: (R)-(+)-Propylene Carbonate in Battery Electrolytes

Welcome to the technical support center for researchers and scientists working with (R)-(+)-propylene carbonate (PC) in battery electrolytes. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using propylene (B89431) carbonate (PC) over ethylene (B1197577) carbonate (EC) in battery electrolytes?

Propylene carbonate offers a significant advantage due to its wide liquid temperature range (-48.8°C to 242°C), making it suitable for low-temperature battery applications where EC-based electrolytes perform poorly due to the high melting point of EC (36.4°C).[1] Additionally, PC generally exhibits good thermal stability.

Q2: What is the main challenge of using propylene carbonate with graphite (B72142) anodes?

The primary challenge is the incompatibility of PC with graphite anodes. PC molecules tend to co-intercalate with lithium ions into the graphite layers during the initial charging cycles. This process leads to the exfoliation of the graphite structure, causing irreversible capacity loss and rapid cell failure.[2] In contrast, ethylene carbonate (EC) decomposes on the graphite surface to form a stable solid electrolyte interphase (SEI) that prevents solvent co-intercalation.[2]

Q3: How do additives like vinylene carbonate (VC) help to overcome the challenges of PC-based electrolytes?

Additives like vinylene carbonate (VC) are electrochemically reduced at a higher potential than PC. This allows them to form a stable and protective SEI layer on the graphite anode before PC co-intercalation can occur.[3][4][5] This SEI layer is electronically insulating but ionically conductive, allowing Li+ ions to pass through while preventing the larger PC solvent molecules from intercalating and causing graphite exfoliation. The presence of VC in the electrolyte can lead to the formation of polycarbonates on the electrode surface, contributing to a more robust passivation layer.[5]

Troubleshooting Guide

Problem 1: Low Initial Coulombic Efficiency and Poor Cycling Stability

Q: My graphite half-cell with a PC-based electrolyte shows a very low initial coulombic efficiency (<80%) and rapid capacity fade. What are the likely causes and how can I troubleshoot this?

A: Low initial coulombic efficiency and poor cycling stability are classic symptoms of graphite exfoliation due to PC co-intercalation.

Possible Causes:

• Absence of a stable SEI: PC itself does not form an effective SEI on graphite, leading to continuous electrolyte decomposition and graphite damage.[2]

• Parasitic reactions: Unwanted reactions between the electrolyte and the electrode surfaces consume active lithium, reducing efficiency.[6]

• Impurities in the electrolyte: Water or other impurities can react with the lithium salt and electrodes, contributing to low efficiency.[6]

Troubleshooting Steps:

• Introduce an SEI-forming additive: Add a small amount (e.g., 2 wt%) of vinylene carbonate (VC) or ethylene sulfite (B76179) (ES) to your electrolyte. These additives will polymerize on the anode surface to form a protective SEI.[4]

• Optimize additive concentration: The optimal concentration of the additive can vary. Prepare a series of electrolytes with different additive concentrations (e.g., 0.5%, 1%, 2%, 5% by weight) and evaluate the cell performance to find the best balance between SEI formation and potential increases in impedance.

• Characterize the SEI: Use techniques like Electrochemical Impedance Spectroscopy (EIS) and post-mortem Scanning Electron Microscopy (SEM) to analyze the anode surface. A successful SEI should result in a stable and relatively low interfacial resistance after the initial formation cycles. SEM images can visually confirm the suppression of graphite exfoliation.

• Ensure high purity of materials: Use battery-grade solvents and salts with low moisture content (<20 ppm). Dry all cell components thoroughly before assembly in an argon-filled glovebox.

Problem 2: High Interfacial Impedance

Q: My cell with a PC-based electrolyte exhibits high impedance, leading to poor rate capability. How can I diagnose and address this issue?

A: High impedance can stem from a poorly formed SEI or the inherent properties of the electrolyte.

Possible Causes:

• Thick or resistive SEI: While necessary, an overly thick or poorly conductive SEI formed from additives can impede Li+ ion transport.

• High viscosity of PC: Propylene carbonate has a higher viscosity compared to linear carbonates like dimethyl carbonate (DMC) or ethyl methyl carbonate (EMC), which can lead to lower ionic conductivity.[7][8]

Troubleshooting Steps:

• Perform Electrochemical Impedance Spectroscopy (EIS): EIS is a powerful tool to deconstruct the different resistance contributions in the cell. The high-to-mid frequency semicircle in a Nyquist plot typically corresponds to the SEI and charge-transfer resistance. A large semicircle indicates high interfacial impedance.

• Optimize the electrolyte formulation:

  • Use a co-solvent: Blend PC with a low-viscosity solvent like DMC or EMC. A common ratio is 1:1 by volume or weight. This can significantly improve the ionic conductivity of the electrolyte.[9]

  • Adjust additive concentration: As mentioned previously, an excess of SEI-forming additives can lead to a thick, resistive film. Try reducing the concentration.

• Vary the formation protocol: The conditions during the initial charging cycles (formation) are critical for SEI properties. Try a slower C-rate (e.g., C/20) for the first cycle to allow for the formation of a more uniform and stable SEI.

Data Presentation

Table 1: Physicochemical Properties of Common Electrolyte Solvents

Property	(R)-(+)-Propylene Carbonate (PC)	Ethylene Carbonate (EC)	Dimethyl Carbonate (DMC)
Molecular Weight ( g/mol )	102.09	88.06	90.08
Melting Point (°C)	-48.8	36.4	4.6
Boiling Point (°C)	242	248	91
Dielectric Constant (ε) at 25°C	64.9	89.8 (at 40°C)	3.1
Viscosity (cP) at 25°C	2.53	1.90 (at 40°C)	0.59
Flash Point (°C)	132	145.5	16
Ionic Conductivity (1M LiPF6, mS/cm)	~6-8	~8-10 (in mixtures)	(used as co-solvent)

Note: Properties can vary slightly with temperature and purity. EC is a solid at room temperature and is always used with a co-solvent.[7][8][10][11][12][13]

Experimental Protocols

Protocol 1: Post-Mortem SEM Analysis of Graphite Anode

This protocol describes the procedure for preparing a graphite anode from a coin cell for SEM analysis to observe its surface morphology.

• Cell Disassembly:

  • In an argon-filled glovebox, carefully disassemble the cycled coin cell using a crimping machine with a disassembly die.

  • Gently separate the cell components: casing, springs, spacers, electrodes, and separator.

• Electrode Rinsing:

  • Carefully retrieve the graphite anode using non-metallic tweezers.

  • Rinse the anode by immersing it in a vial containing a low-volatility solvent like dimethyl carbonate (DMC) for 1-2 minutes to remove residual electrolyte salt.

  • Repeat the rinsing step with fresh DMC two more times to ensure the electrode is clean.

• Drying:

  • Place the rinsed anode on a clean, lint-free surface (e.g., a glass slide) inside the glovebox antechamber.

  • Evacuate the antechamber to dry the electrode under vacuum for at least 2 hours.

• Sample Mounting:

  • Transfer the dried anode to an SEM stub using double-sided conductive carbon tape. Ensure the electrode is flat and securely attached.

  • If the sample is not sufficiently conductive, a thin layer of gold or carbon can be sputter-coated onto the surface to prevent charging during imaging.

• SEM Imaging:

  • Transfer the mounted sample to the SEM chamber.

  • Image the electrode surface at various magnifications to observe the graphite particle morphology, look for signs of exfoliation (cracks, delamination), and characterize the surface film.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) for Interfacial Analysis

This protocol outlines a typical EIS measurement on a coin cell to evaluate interfacial properties.

• Cell Preparation:

  • Assemble a coin cell (e.g., CR2032) with the desired PC-based electrolyte and electrodes.

  • Allow the cell to rest for at least 12 hours to ensure complete wetting of the electrodes and separator.

  • Perform formation cycles (e.g., 2-3 cycles at a C/10 rate) to form the initial SEI.

• EIS Measurement Setup:

  • Connect the cell to a potentiostat equipped with a frequency response analyzer.

  • Set the cell to its open-circuit voltage (OCV) or a specific state of charge (e.g., 50% SOC).

• EIS Parameters:

  • Frequency Range: Typically from 100 kHz down to 10 mHz or 1 mHz. The high-frequency region provides information on the solution resistance, while the mid-to-low frequency region reveals details about the SEI and charge transfer processes.

  • AC Amplitude: Apply a small voltage or current perturbation, typically 5-10 mV or a current that produces a similar voltage response. The signal should be small enough to ensure the system responds linearly.

  • Mode: Potentiostatic EIS is commonly used.

• Data Acquisition and Analysis:

  • Run the EIS experiment and record the Nyquist plot (Z' vs. -Z'').

  • The high-frequency intercept with the real axis represents the ohmic resistance (solution and cell components).

  • The diameter of the semicircle(s) in the high-to-mid frequency range corresponds to the interfacial resistance (SEI and charge transfer resistance). A larger diameter indicates higher resistance.

  • The low-frequency tail is related to diffusion processes within the electrode.

Protocol 3: Cyclic Voltammetry (CV) for Electrochemical Stability Window

This protocol is for determining the electrochemical stability window of a new electrolyte formulation.

• Cell Assembly:

  • Assemble a three-electrode cell or a two-electrode coin cell with a stable working electrode (e.g., stainless steel, platinum, or glassy carbon) and a lithium metal counter/reference electrode.

  • Inject the PC-based electrolyte into the cell in a glovebox.

• CV Measurement Parameters:

  • Vertex Potentials: Set a wide potential window to capture the oxidative and reductive limits of the electrolyte. For example, scan from OCV up to 5 V vs. Li/Li+ for the anodic limit and down to 0 V vs. Li/Li+ for the reductive limit.

  • Scan Rate: A slow scan rate, such as 0.1 to 1 mV/s, is typically used to allow for the detection of subtle decomposition currents.[14]

  • Number of Cycles: Run 2-3 cycles to observe the evolution of the stability window.

• Data Analysis:

  • Plot the current response as a function of the applied potential.

  • The electrochemical stability window is defined as the potential range where no significant Faradaic current (i.e., current from electrochemical reactions) is observed.

  • The onset of a sharp increase in current at high potentials indicates oxidative decomposition, while a similar increase at low potentials signifies reductive decomposition.

Visualizations

Caption: General experimental workflow for evaluating PC-based electrolytes.

Caption: Troubleshooting flowchart for low initial coulombic efficiency.

Caption: SEI formation on graphite with and without VC additive.

References

• 1. Explaining the EC–PC disparity in Li-ion batteries: how interface stiffness governs SEI formation on graphite - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. Development, retainment, and assessment of the graphite-electrolyte interphase in Li-ion batteries regarding the functionality of SEI-forming additives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Theoretical studies to understand surface chemistry on carbon anodes for lithium-ion batteries: how does vinylene carbonate play its role as an electrolyte additive? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. On the use of propylene carbonate and dimethyl carbonate as green solvents in organic electrosynthesis - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06199C [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. hzdr.de [hzdr.de]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Electrochemical Test Techniques for Lithium-ion Batteries: CV, EIS [neware.net]

Technical Support Center: (R)-(+)-Propylene Carbonate Degradation in Electrochemical Cells

This technical support center provides researchers, scientists, and professionals with troubleshooting guidance and answers to frequently asked questions regarding the degradation of (R)-(+)-propylene carbonate (PC) in electrochemical cells.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving PC-based electrolytes.

Q1: My cell is exhibiting significant gassing and pressure buildup, particularly at high voltages. What is the likely cause?

A: Significant gas evolution, especially at voltages above 4.5V, is a primary indicator of the oxidative decomposition of propylene (B89431) carbonate at the cathode.[1] The primary gaseous product is typically carbon dioxide (CO₂), formed when PC is oxidized.[2][3] The rate of this decomposition and the volume of gas generated are highly dependent on the type of lithium salt used in the electrolyte.[2][3] For instance, electrolytes containing LiClO₄ tend to produce gas more rapidly than those with LiPF₆.[2][3]

Q2: I am observing a rapid decline in capacity and an increase in cell impedance during cycling. Why is this happening?

A: Rapid capacity fade and increased internal resistance are common symptoms of electrolyte degradation and the subsequent formation of resistive layers on the electrodes.[1][4] The decomposition products of PC can deposit on the electrode surfaces, creating a passivation layer.[1] This layer can impede the transport of lithium ions between the anode and cathode, which manifests as increased impedance and reduced charge capacity over time.[1][4] In some cases, residual PC solvent from electrode manufacturing that was not fully removed during drying can also contribute to higher interfacial resistance.[5]

Q3: My graphite (B72142) anode is failing or showing poor performance when I use a PC-based electrolyte. What is the cause of this incompatibility?

A: The failure of graphite anodes in PC-based electrolytes is a well-documented issue caused by the co-intercalation of PC molecules along with lithium ions into the graphite layers. This process leads to the structural exfoliation and eventual degradation of the graphite anode.[6][7] While ethylene (B1197577) carbonate (EC), a structurally similar solvent, forms a stable Solid Electrolyte Interphase (SEI) that prevents this, the SEI formed in PC is often less effective at protecting the graphite structure.[6][7]

Q4: My experimental results are inconsistent across different electrolyte batches, even with the same nominal composition. What should I investigate?

A: Inconsistent results often point to variations in electrolyte purity, particularly the presence of contaminants like water (H₂O).[8] Even trace amounts of water (in the ppm range) can significantly alter the composition of the SEI layer, affecting cell performance and longevity.[8] It is crucial to ensure rigorous control over the water content in your electrolyte. It is recommended to measure the water concentration using methods like Karl-Fischer titration for each batch before cell assembly.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for propylene carbonate in an electrochemical cell?

A: Propylene carbonate primarily degrades via two electrochemical pathways:

• Oxidative Decomposition: This occurs at the cathode (positive electrode) at high potentials. PC is oxidized to a radical cation, which then breaks down into products like carbon dioxide and acetone (B3395972) radicals.[2][9]

• Reductive Decomposition: This occurs at the anode (negative electrode) at low potentials. It is a key process in the formation of the Solid Electrolyte Interphase (SEI). PC is reduced by electrons and lithium ions to form components such as propylene gas, lithium carbonate, and lithium alkyl carbonates.[3][6]

Q2: How does the choice of lithium salt (e.g., LiPF₆, LiBF₄, LiClO₄) influence the degradation of PC?

A: The choice of lithium salt significantly impacts the rate of PC degradation but does not change the major decomposition products.[2][3] The anion of the salt plays a crucial role in the kinetics of the decomposition reactions.[2] Theoretical calculations and experimental observations show that the rate of gas generation from oxidative decomposition follows the order: [PC-ClO₄]⁻ > [PC-BF₄]⁻ > [PC-AsF₆]⁻ > [PC-PF₆]⁻.[2][3]

Q3: What are the main chemical products resulting from the oxidative decomposition of PC?

A: The initial step of oxidative decomposition is the formation of an acetone radical and a molecule of CO₂.[2][3][9] The termination of this primary radical can then lead to a variety of other products, including polycarbonate, acetone, and diketones.[2][3]

Q4: What are the main products of the reductive decomposition of PC at the anode?

A: The reductive decomposition of PC is a complex process that contributes to the SEI layer. A one-electron reduction typically results in the formation of lithium alkyl carbonates, while a two-electron reduction can lead to the formation of lithium carbonate (Li₂CO₃) and propylene gas.[3]

Quantitative Data Summary

The following tables summarize key quantitative data related to PC degradation.

Table 1: Effect of Lithium Salt on the Rate of Oxidative Decomposition

Lithium Salt	Relative Rate of Gas Generation
LiClO₄	Highest
LiBF₄	High
LiAsF₆	Moderate
LiPF₆	Lowest

Data derived from transition-state theory calculations, indicating the propensity for gas evolution from oxidative decomposition.[2][3]

Table 2: Key Electrochemical Potentials for Propylene Carbonate

Parameter	Value (vs. Li/Li⁺)	Notes
Computed Oxidation Potential	> 6.5 V	The high potential indicates excellent intrinsic stability against oxidation, but decomposition can be catalyzed by electrode surfaces and high voltages.[6]

| Computed Reduction Potential | < 1.0 V | This low potential means PC will readily reduce on the anode surface during the first charging cycle to form the SEI.[6] |

Key Experimental Protocols

Protocol 1: Standard Coin Cell (CR2032) Assembly for PC Electrolyte Evaluation

• Electrode Preparation: Dry all electrodes (cathode and anode) and separators at an appropriate temperature (e.g., 120°C) under vacuum for at least 12 hours to remove residual moisture.[8]

• Glovebox Environment: Perform all cell assembly inside an argon-filled glovebox with oxygen and moisture levels maintained below 0.1 ppm.[10]

• Assembly Stack: Place the components in the CR2032 casing in the following order: negative cap, anode, separator, cathode, stainless steel spacer, and spring.

• Electrolyte Addition: Add a precise amount of the PC-based electrolyte to wet the separator and electrodes thoroughly.

• Crimping: Seal the coin cell using an electric crimper to ensure a hermetic seal.

• Resting: Let the assembled cell rest for at least 24 hours to ensure complete electrolyte wetting of the electrode pores before electrochemical testing.[5]

Protocol 2: Electrochemical Impedance Spectroscopy (EIS) for Interfacial Analysis

• Cell State: Perform EIS measurements after the initial formation cycles and at a fully discharged state to ensure a stable electrochemical interface.[5]

• Frequency Range: Apply a frequency range typically from 500 kHz down to 0.1 Hz or 0.01 Hz.[5]

• AC Amplitude: Use a small AC voltage amplitude, typically 5 mV, to ensure the system remains in a pseudo-linear state.[5]

• Data Analysis: Analyze the resulting Nyquist plot to differentiate between bulk electrolyte resistance (high frequency intercept), charge-transfer resistance, and interfacial resistance (semicircles).

Visualized Pathways and Workflows

The following diagrams illustrate the key degradation pathways and a typical experimental workflow for their investigation.

Caption: Oxidative degradation pathway of propylene carbonate at the cathode.

References

• 1. eszoneo.com [eszoneo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. eszoneo.com [eszoneo.com]
• 5. Exploring Propylene Carbonate as a Green Solvent for Sustainable Lithium‐Ion Battery Cathode Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the redox decomposition of ethylene carbonate–propylene carbonate in Li-ion batteries - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00847H [pubs.rsc.org]
• 7. Exploring the redox decomposition of ethylene carbonate–propylene carbonate in Li-ion batteries - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 8. diva-portal.org [diva-portal.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Strategies to improve the stability of (R)-(+)-propylene carbonate in reactions

Welcome to the technical support center for (R)-(+)-propylene carbonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of (R)-(+)-propylene carbonate in chemical reactions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that affect the stability of (R)-(+)-propylene carbonate during a reaction?

A1: (R)-(+)-propylene carbonate is generally stable under neutral conditions. However, its stability can be compromised by several factors:

• Presence of strong acids or bases: Propylene (B89431) carbonate can hydrolyze rapidly in the presence of strong acids and bases, leading to the formation of propylene glycol and carbon dioxide.[1]

• Presence of nucleophiles: Nucleophiles can attack the electrophilic carbonyl carbon of the carbonate, leading to ring-opening reactions. For instance, primary and secondary amines can react with propylene carbonate to form carbamates.[1]

• Elevated temperatures: High reaction temperatures can promote decomposition, especially in the presence of residual catalysts from its synthesis or other reactive species.[1] Propylene carbonate itself is known to decompose at temperatures above 240°C.[2]

• Presence of water: Water can lead to the hydrolysis of propylene carbonate, particularly under non-neutral pH conditions.[3]

Q2: What are the typical decomposition products of (R)-(+)-propylene carbonate?

A2: The primary decomposition products depend on the reaction conditions:

• Hydrolysis (acidic or basic): The main products are (R)-propylene glycol and carbon dioxide.

• Oxidative decomposition: In the presence of strong oxidizing agents, decomposition can lead to the formation of acetone, carbon dioxide, and other radical species.[4]

• Reaction with amines: This results in the formation of carbamates.[1]

Q3: Are there any recommended storage conditions to ensure the stability of (R)-(+)-propylene carbonate before use?

A3: To maintain the high purity of (R)-(+)-propylene carbonate, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[5] It is also advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress and potential hydrolysis.

Troubleshooting Guide

Problem 1: My reaction yield is lower than expected, and I suspect decomposition of (R)-(+)-propylene carbonate.

Possible Cause	Troubleshooting Step
Presence of acidic or basic impurities in reagents or starting materials.	Neutralize the reaction mixture or pass reagents through a plug of neutral alumina (B75360) before addition.
Reaction temperature is too high.	Attempt the reaction at a lower temperature. If the reaction rate is too slow, consider using a more active catalyst that operates under milder conditions.
Presence of strong nucleophiles in the reaction mixture.	If possible, choose alternative reagents that are less nucleophilic. If the nucleophile is essential, consider adding it slowly to the reaction mixture at a low temperature to minimize side reactions with the propylene carbonate.
Extended reaction time leading to gradual decomposition.	Monitor the reaction progress closely using techniques like TLC, GC, or HPLC, and quench the reaction as soon as the starting material is consumed.

Problem 2: I am observing unexpected byproducts in my reaction.

Possible Cause	Troubleshooting Step
Reaction of (R)-(+)-propylene carbonate with an amine-containing substrate or reagent.	Protect the amine functionality before the reaction, or consider an alternative synthetic route that avoids the use of propylene carbonate in the presence of unprotected amines.
Hydrolysis of (R)-(+)-propylene carbonate due to residual water.	Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and reagents. Consider adding a desiccant like molecular sieves to the reaction mixture.[6]
Decomposition catalyzed by metal impurities.	Use high-purity reagents and solvents. If a metal catalyst is used in the reaction, screen for catalysts that are less likely to promote the decomposition of propylene carbonate.

Strategies to Improve Stability

Control of Reaction pH

Maintaining a neutral pH is crucial for the stability of (R)-(+)-propylene carbonate. The addition of a non-nucleophilic buffer can help to control the pH of the reaction mixture, especially if acidic or basic species are generated during the reaction.

Temperature Management

Whenever possible, conduct reactions at the lowest temperature that allows for a reasonable reaction rate. This will minimize the rate of decomposition reactions.

Use of Anhydrous Conditions

The use of anhydrous solvents and reagents, along with carrying out the reaction under an inert atmosphere, will minimize hydrolysis. The use of desiccants such as molecular sieves can be beneficial.[6]

Careful Selection of Reagents

Avoid using strong acids, strong bases, and highly nucleophilic reagents in combination with (R)-(+)-propylene carbonate if possible. If their use is unavoidable, consider slow addition at low temperatures.

Quantitative Data on Stability

Condition	Compatibility	Potential Decomposition Products
Strong Acids (e.g., HCl, H₂SO₄)	Poor	(R)-Propylene glycol, CO₂
Strong Bases (e.g., NaOH, KOH)	Poor	(R)-Propylene glycol, CO₂
Primary & Secondary Amines	Poor	Carbamates
Elevated Temperatures (>150 °C)	Moderate to Poor	Varies depending on other components
Aqueous conditions (neutral pH)	Good (at room temp)	Slow hydrolysis to (R)-Propylene glycol
Common Organic Solvents (e.g., Toluene, DCM, Acetonitrile)	Good	Generally stable
Lewis Acids	Variable	Can catalyze decomposition, dependent on the Lewis acid and conditions

Experimental Protocols for Stability Assessment

Protocol 1: Monitoring (R)-(+)-Propylene Carbonate Stability by GC-MS

Objective: To quantify the concentration of (R)-(+)-propylene carbonate over time in a mock reaction mixture.

Methodology:

• Sample Preparation: Prepare a solution of (R)-(+)-propylene carbonate in the chosen reaction solvent at the desired concentration. Add any reagents (excluding the limiting reagent) that will be present in the actual reaction.

• Incubation: Stir the solution at the intended reaction temperature.

• Sampling: At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching and Dilution: Immediately quench the aliquot by diluting it in a cold, inert solvent (e.g., ethyl acetate) to stop any further reaction.

• Internal Standard: Add a known concentration of an internal standard (a compound that is stable under the reaction conditions and does not co-elute with propylene carbonate or its expected decomposition products).

• GC-MS Analysis: Analyze the samples by GC-MS.

  • Column: A suitable capillary column for the analysis of volatile organic compounds (e.g., a DB-5ms or equivalent).

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Mass Spectrometer: Operate in scan mode to identify any decomposition products, and then in selected ion monitoring (SIM) mode for accurate quantification of propylene carbonate and the internal standard.

• Data Analysis: Plot the concentration of (R)-(+)-propylene carbonate versus time to determine its stability profile under the tested conditions.

Protocol 2: Purity Assay and Decomposition Analysis by HPLC

Objective: To assess the purity of (R)-(+)-propylene carbonate and detect non-volatile decomposition products.

Methodology:

• Mobile Phase Preparation: An isocratic mobile phase of acetonitrile (B52724) and water is often suitable. The exact ratio should be optimized for the specific column and system.

• Standard Preparation: Prepare a series of standard solutions of (R)-(+)-propylene carbonate of known concentrations to create a calibration curve.

• Sample Preparation: Dilute the (R)-(+)-propylene carbonate sample in the mobile phase.

• HPLC Analysis:

  • Column: A C18 reversed-phase column is typically used.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV detector at a low wavelength (e.g., 205 nm) or a refractive index (RI) detector.

• Data Analysis: The purity of the (R)-(+)-propylene carbonate can be determined by the area percentage of the main peak. The appearance of new peaks in aged or stressed samples can indicate the formation of decomposition products.

Signaling Pathways and Experimental Workflows

Caption: Decomposition pathways of (R)-(+)-propylene carbonate.

Caption: Experimental workflow for stability assessment.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Sciencemadness Discussion Board - problems with synthesis of propylene carbonate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Sciencemadness Discussion Board - Propylene carbonate Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]

Water content analysis and removal in (R)-(+)-propylene carbonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the analysis and removal of water in (R)-(+)-propylene carbonate.

Frequently Asked Questions (FAQs)

Q1: What is the typical water content in commercial grades of (R)-(+)-propylene carbonate?

A1: The water content in commercial (R)-(+)-propylene carbonate can vary by grade. Standard grades may have a water content of up to 0.1% or 0.2%[1][2][3]. High-purity or anhydrous grades, often used in moisture-sensitive applications like lithium-ion batteries, typically have a much lower water content, often specified as ≤ 0.002% (20 ppm) or even less than 2 ppm after purification[4][5].

Q2: Why is it critical to control the water content in (R)-(+)-propylene carbonate?

A2: Water contamination in (R)-(+)-propylene carbonate can be detrimental for several reasons. In electrochemical applications, such as lithium-ion batteries, water can lead to the hydrolysis of electrolyte salts like LiPF6, which in turn generates harmful hydrofluoric acid (HF) and impedes battery performance[5][6]. In chemical synthesis, water can act as an unwanted nucleophile, leading to side reactions, reduced yields, and impurity formation. For instance, propylene (B89431) carbonate can hydrolyze in the presence of strong acids or bases, a reaction that is accelerated by heat[7].

Q3: What is the most common method for accurately determining the water content in (R)-(+)-propylene carbonate?

A3: The most widely accepted and accurate method for determining trace amounts of water in (R)-(+)-propylene carbonate is Karl Fischer titration[3][5][8]. This electrochemical method is highly specific to water and can provide precise measurements even at parts-per-million (ppm) levels[9][10]. Both volumetric and coulometric Karl Fischer titration methods can be used, with the coulometric method being particularly suitable for very low water content (<0.1%)[9].

Q4: Can I use other analytical techniques to estimate water content?

A4: While Karl Fischer titration is the standard, other techniques can provide qualitative or semi-quantitative information. For instance, spectroscopic methods like Fourier-transform infrared (FTIR) and Raman spectroscopy can detect the presence of water through characteristic O-H stretching bands[5][6]. However, these methods are generally less sensitive and quantitative than Karl Fischer titration for trace amounts of water. Direct potentiometry has also been explored for determining water content in propylene carbonate mixtures[11].

Q5: What are the recommended methods for removing water from (R)-(+)-propylene carbonate?

A5: Several methods are effective for drying (R)-(+)-propylene carbonate. The choice of method depends on the initial water content, the desired final dryness, and the scale of the operation. Common methods include:

• Molecular Sieves: Using activated molecular sieves (typically type 3A or 5A) is a simple and effective method for removing water to low ppm levels[4][12][13][14].

• Distillation: Fractional distillation, often under reduced pressure, can effectively remove water and other volatile impurities[4][15]. Sometimes, drying agents are used prior to distillation.

• Other Drying Agents: Activated alumina (B75360) and dried calcium oxide have also been used as drying agents before distillation[4].

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of (R)-(+)-propylene carbonate related to water content.

Issue 1: Higher-than-expected water content in a new bottle of solvent.

Possible Causes	Troubleshooting Steps
Improper Storage: The container may have been improperly sealed or stored in a humid environment.	1. Check the integrity of the container seal. 2. If the seal is compromised, consider the solvent contaminated. 3. If the seal is intact, proceed with a water content analysis (Karl Fischer titration) to confirm the level of contamination.
Supplier Specification: The grade of the solvent may have a higher water content specification than required for your application.	1. Review the certificate of analysis (CoA) from the supplier. 2. Compare the specified water content with your experimental requirements. 3. If the grade is insufficient, procure a higher purity or anhydrous grade, or dry the solvent in-house using one of the methods described below.

Issue 2: Inconsistent or non-reproducible experimental results.

Possible Causes	Troubleshooting Steps
Water Contamination: The presence of varying amounts of water could be interfering with your reaction or analysis.	1. Immediately measure the water content of the (R)-(+)-propylene carbonate being used. 2. If the water content is high or varies between batches, dry the solvent to a consistent, low level before use. 3. Ensure that all glassware and equipment are thoroughly dried before coming into contact with the solvent.
Solvent Degradation: Propylene carbonate can degrade in the presence of strong acids or bases, which can be exacerbated by the presence of water.	1. Check the pH of the solvent. 2. Avoid prolonged storage in the presence of acidic or basic materials. 3. If degradation is suspected, consider purifying the solvent by distillation.

Data Presentation

Table 1: Typical Water Content Specifications for Propylene Carbonate

Grade	Typical Water Content Specification
Standard/Technical	≤ 0.1% - 0.2% (1000 - 2000 ppm)[1][2][3][16]
Anhydrous/High Purity	≤ 0.005% (50 ppm) to < 0.002% (20 ppm)[5][16]
After Purification (e.g., with molecular sieves)	< 2 ppm[4]

Table 2: Comparison of Water Removal Methods

Method	Typical Final Water Content	Advantages	Disadvantages
Molecular Sieves (3A or 5A)	< 10 ppm	Simple to use, efficient for small to moderate volumes, does not require heating.[4][14]	Can be slow, sieves need to be activated, potential for dust generation.
Vacuum Distillation	< 10 ppm	Removes water and other volatile impurities, suitable for larger volumes.[4][15]	Requires specialized glassware, potential for thermal degradation if not controlled properly.
Drying over Alumina/CaO followed by Distillation	< 10 ppm	Effective for removing significant amounts of water and other impurities.[4]	Multi-step process, requires handling of solid drying agents.

Experimental Protocols

Protocol 1: Water Content Analysis by Karl Fischer Titration (Volumetric)

• Apparatus: Volumetric Karl Fischer titrator.

• Reagents: Karl Fischer reagent (single-component or two-component system), anhydrous methanol (B129727) or a specialized solvent for ketones if applicable (though not necessary for propylene carbonate).

• Procedure: a. Add the appropriate solvent to the titration vessel and pre-titrate to a dry endpoint to eliminate any residual moisture in the solvent and the vessel. b. Accurately weigh a suitable amount of the (R)-(+)-propylene carbonate sample and inject it into the titration vessel. c. Start the titration. The Karl Fischer reagent is added automatically until the endpoint is reached, which is detected potentiometrically. d. The instrument software will calculate the water content based on the volume of titrant used and the weight of the sample.

• Notes: Ensure the sample is handled in a dry environment (e.g., under a nitrogen atmosphere or in a glovebox) to prevent atmospheric moisture absorption.

Protocol 2: Removal of Water using Molecular Sieves

• Materials: (R)-(+)-Propylene carbonate, 3A or 5A molecular sieves, oven, desiccator, dry glassware.

• Activation of Molecular Sieves: a. Place the molecular sieves in a suitable flask. b. Heat the sieves in an oven at 200-300°C under vacuum or a stream of dry nitrogen for at least 3-4 hours to remove adsorbed water[4][14][17]. c. Cool the activated sieves in a desiccator or under an inert atmosphere.

• Drying Procedure: a. To a flask of (R)-(+)-propylene carbonate, add the activated molecular sieves (approximately 5-10% w/v). b. Seal the flask and allow it to stand for at least 24 hours at room temperature, with occasional gentle swirling. c. Carefully decant or filter the dried solvent from the molecular sieves under an inert atmosphere. d. Store the dried solvent over a small amount of freshly activated molecular sieves to maintain dryness[4].

Visualizations

Caption: Troubleshooting workflow for high water content in (R)-(+)-propylene carbonate.

Caption: Decision tree for selecting a water removal method for (R)-(+)-propylene carbonate.

References

• 1. syskem.de [syskem.de]
• 2. moellerchemie.com [moellerchemie.com]
• 3. Propylene carbonate, 99% 1000 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. Purification of Propylene carbonate - Chempedia - LookChem [lookchem.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. phexcom.com [phexcom.com]
• 8. mcckf.com [mcckf.com]
• 9. carlroth.com [carlroth.com]
• 10. dl.icdst.org [dl.icdst.org]
• 11. Determination of trace amounts of water in propylene carbonate using the proton isoconcentration technique - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. DE10023711A1 - Propylene carbonate purified by distillation in presence of sodium iodide, prevents pressure build-up due to carbon dioxide formation when used as solvent in electrolyte - Google Patents [patents.google.com]
• 13. WO2015004236A1 - Drying of electrolyte mixtures containing acids with molecular sieves - Google Patents [patents.google.com]
• 14. web.uvic.ca [web.uvic.ca]
• 15. US5281723A - Propylene carbonate recovery process - Google Patents [patents.google.com]
• 16. smc-global.com [smc-global.com]
• 17. m.youtube.com [m.youtube.com]

Technical Support Center: Catalyst Deactivation and Regeneration in (R)-(+)-Propylene Carbonate Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to catalyst deactivation and regeneration during the synthesis of (R)-(+)-propylene carbonate.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs that my catalyst is deactivating?

A1: The most common indicators of catalyst deactivation include:

• Decreased Reaction Rate: The time required to achieve the desired conversion of the starting material increases significantly.[1]

• Lowered Product Yield: A noticeable drop in the isolated yield of (R)-(+)-propylene carbonate is observed.

• Incomplete Conversion: The reaction stalls before all the starting material is consumed, even with extended reaction times.

• Changes in Selectivity: An increase in the formation of by-products is observed. For the synthesis of (R)-(+)-propylene carbonate, a loss of enantioselectivity can also be an indicator.

• Visual Changes to the Catalyst: For heterogeneous catalysts, you might observe a change in color (e.g., darkening due to coke formation) or physical texture.[1] For homogeneous catalysts, precipitation or color changes in the reaction solution can indicate catalyst degradation.

Q2: What are the primary causes of catalyst deactivation in this synthesis?

A2: Catalyst deactivation in propylene (B89431) carbonate synthesis can be attributed to several mechanisms:

• Poisoning: This occurs when impurities in the reactants, solvents, or from the reaction vessel strongly adsorb to the active sites of the catalyst, rendering them inactive.[2] Common poisons include sulfur compounds, halides, water, and carbon monoxide.[1][3]

• Fouling (Coking): Carbonaceous materials, often referred to as "coke," can deposit on the surface of the catalyst, physically blocking active sites and pores.[4] This is particularly relevant in reactions conducted at higher temperatures.[5]

• Thermal Degradation (Sintering): High reaction temperatures can cause the small catalyst particles to agglomerate, which reduces the active surface area.[6] This is a common issue for supported metal catalysts.

• Leaching: The active components of a heterogeneous catalyst can dissolve into the reaction mixture, leading to a loss of catalytic activity.[7] This can be identified by filtering the catalyst mid-reaction and observing if the reaction continues in the filtrate.[1][8]

Q3: Can water affect my reaction?

A3: The effect of water is highly dependent on the specific catalyst system being used. In many cases, particularly with metal oxide catalysts, water can act as a poison and deactivate the catalyst.[9] However, for some systems, such as those using tetrabutylammonium (B224687) iodide, water can act as a co-catalyst or promoter, increasing the reaction rate.[10][11] It is crucial to consult literature specific to your catalyst to determine the role of water.

Q4: How can I regenerate my deactivated catalyst?

A4: The appropriate regeneration method depends on the cause of deactivation:

• For Fouling/Coking: The most common method is calcination, which involves heating the catalyst in the presence of air or an inert gas to burn off the carbonaceous deposits.[5][12] Temperatures for this process typically range from 400 to 600°C.[5]

• For Poisoning: Regeneration can be more challenging. If the poison is weakly adsorbed, washing the catalyst with a suitable solvent may be effective.[13] For some metal poisons, a mild acid wash can be attempted, but this should be done with caution as it can also damage the catalyst.[13]

• For Leaching: Leaching is generally irreversible. The focus should be on preventing it by choosing a more stable catalyst support or optimizing reaction conditions.

• For Thermal Degradation: Sintering is typically irreversible. Prevention by operating at lower temperatures is the best approach.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Suggested Action(s)
Gradual decrease in reaction rate and yield over several runs.	- Catalyst poisoning by impurities in feedstock.- Gradual fouling/coking of the catalyst surface.- Leaching of the active catalyst species.	- Purify reactants and solvents before use.- Attempt catalyst regeneration through calcination (for coking) or solvent washing (for some poisons).- Perform a hot filtration test to check for leaching.[1][8]
Sudden and significant drop in catalyst activity.	- Introduction of a potent catalyst poison into the reaction system.- Mechanical failure of the catalyst (e.g., crushing of pellets).- Severe thermal shock leading to catalyst degradation.	- Analyze feedstock for potential contaminants.- Inspect the physical state of the catalyst.- Review reaction temperature profiles for any excursions.
Change in catalyst color (e.g., to dark brown or black).	- Fouling by coke deposition.	- Regenerate the catalyst by calcination.[5]
Reaction proceeds even after filtering off the heterogeneous catalyst.	- Leaching of the active catalyst species into the solution.	- Analyze the filtrate for the leached metal using ICP or AAS.[1]- Consider using a more robust catalyst support or immobilizing the catalyst more strongly.
Decrease in the enantioselectivity of the reaction.	- Poisoning or modification of the chiral active sites.- Structural changes in the catalyst.	- Attempt a gentle regeneration procedure (e.g., solvent wash).- Characterize the spent catalyst to identify structural changes.

Quantitative Data on Catalyst Performance and Reusability

Catalyst	Reaction Conditions	Initial Yield	Yield after Multiple Cycles	Deactivation Notes	Reference
ZnO/NaY zeolite	150°C, 3h	82.3%	>80% after 35 hours of continuous run	Stable under applied conditions.	[9]
[C16mim]Cl-ZnCl2	160°C, 3h, reduced pressure	94.1%	90.1% after 5 cycles	Slight decrease in activity observed.	[9]
CaO-MgO	Not specified	96.8%	Maintained excellent reusability for up to 6 cycles	The catalyst was recovered by centrifugation, washed with ethanol (B145695), and dried between cycles. Regeneration by calcination at 700°C was also effective.	[14]
Graphene Oxide (GO) with Bu4NBr	130°C, 1.3 MPa CO2, 12h	93%	>80% after 3 cycles	Some loss of catalyst during washing may contribute to yield drop.	[15]

Experimental Protocols

Protocol 1: Synthesis of Propylene Carbonate using a Heterogeneous Catalyst (e.g., ZnO)

• Catalyst Preparation: Prepare the metal oxide catalyst by calcining at 500°C for 4 hours.[16]

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add propylene glycol, urea (B33335), and the prepared catalyst.[16] A typical molar ratio of propylene glycol to urea is 1.5:1.[16]

• Reaction: Heat the mixture to the desired temperature (e.g., 170°C) under vacuum or with nitrogen bubbling to facilitate the removal of ammonia (B1221849) by-product.[16]

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by Gas Chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the catalyst by centrifugation or filtration. The product, propylene carbonate, can be purified by distillation.

Protocol 2: Catalyst Regeneration by Calcination (for Coke Removal)

• Catalyst Recovery: After the reaction, recover the deactivated catalyst by filtration or centrifugation.

• Washing: Wash the catalyst with a solvent like ethanol to remove any adsorbed organic species.

• Drying: Dry the catalyst in an oven at a moderate temperature (e.g., 60-100°C) to remove the solvent.

• Calcination: Place the dried catalyst in a furnace. Heat it to a temperature between 400-600°C in the presence of a slow stream of air or an air/nitrogen mixture for several hours to burn off the coke deposits.[5]

• Cooling: Allow the catalyst to cool down to room temperature under a dry atmosphere before reuse.

Protocol 3: Hot Filtration Test for Catalyst Leaching

• Run the Reaction: Start the catalytic reaction as usual.

• Monitor Conversion: Allow the reaction to proceed to a certain conversion (e.g., 30-50%).

• Filter the Catalyst: At the reaction temperature, quickly filter the solid catalyst from the hot reaction mixture.

• Continue the Reaction: Allow the filtrate (the reaction solution without the solid catalyst) to continue reacting under the same conditions.

• Analyze the Results: If the reaction continues to proceed in the filtrate, it indicates that active catalytic species have leached from the solid support into the solution.[1][8] If the reaction stops, it suggests that the catalysis is truly heterogeneous.[1] For confirmation, the filtrate can be analyzed for the presence of the metal component of the catalyst using techniques like Inductively Coupled Plasma (ICP) or Atomic Absorption Spectroscopy (AAS).[1]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 5. ias.ac.in [ias.ac.in]
• 6. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. purkh.com [purkh.com]
• 16. sciencemadness.org [sciencemadness.org]

Side reactions of (R)-(+)-propylene carbonate with strong bases or acids

Technical Support Center: (R)-(+)-Propylene Carbonate

Welcome to the technical support center for (R)-(+)-propylene carbonate. This resource is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions to assist with your experiments.

Troubleshooting Guides

This section addresses specific issues you may encounter when using (R)-(+)-propylene carbonate with strong bases or acids.

Issue 1: Unexpectedly Low Yield of Desired Product in a Base-Catalyzed Reaction

You are performing a reaction where (R)-(+)-propylene carbonate is used as a solvent or reactant with a strong base, but the yield of your target molecule is significantly lower than expected.

Potential Causes and Solutions:

• Cause 1: Hydrolysis of Propylene (B89431) Carbonate. Strong bases can catalyze the hydrolysis of propylene carbonate to propylene glycol, consuming the carbonate and potentially interfering with your reaction.[1][2]

  • Solution: Minimize water content in your reaction mixture. Use anhydrous solvents and reagents. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from entering the system.

• Cause 2: Transesterification with Nucleophilic Reagents. If your reaction mixture contains other nucleophiles, such as alcohols, transesterification can occur, leading to the formation of undesired carbonate byproducts.[3][4][5]

  • Solution: If possible, choose a non-nucleophilic base. If a nucleophilic base is required, consider using it in stoichiometric amounts rather than as a catalyst in excess. Lowering the reaction temperature may also help to reduce the rate of this side reaction.

• Cause 3: Base-Induced Polymerization. Strong bases can initiate the ring-opening polymerization of propylene carbonate, especially at elevated temperatures.[6][7] This can lead to the formation of viscous liquids or solid byproducts, reducing the availability of the monomer for your desired reaction.

  • Solution: Maintain a lower reaction temperature. Carefully control the addition of the strong base to avoid localized high concentrations. The choice of base can also be critical; some bases are more prone to initiating polymerization than others.

Troubleshooting Workflow for Low Yield in Base-Catalyzed Reactions

Caption: Troubleshooting workflow for low product yield.

Table 1: Influence of Different Bases on Side Reactions of Propylene Carbonate

Base	Common Side Reaction(s)	Typical Conditions	Notes
Sodium Hydroxide (NaOH)	Rapid Hydrolysis[8]	Aqueous solutions, room temperature	Highly susceptible to hydrolysis, leading to propylene glycol formation.
Sodium Methoxide (NaOMe)	Transesterification	Methanol solvent	Primarily yields dimethyl carbonate and propylene glycol.
Potassium Carbonate (K₂CO₃)	Slower Hydrolysis/Transesterification	Higher temperatures may be needed	A weaker base, which can sometimes provide better selectivity.
Verkade Superbases	Transesterification	Mild conditions, low catalyst loading[3]	Highly efficient for transesterification with high product selectivity.

Issue 2: Formation of a Viscous or Solid Byproduct

During your experiment, you observe the formation of a sticky, viscous liquid or a solid precipitate, which complicates product isolation and reduces yield.

Potential Causes and Solutions:

• Cause 1: Polymerization of Propylene Carbonate. As mentioned, both strong acids and bases can initiate the ring-opening polymerization of propylene carbonate.[6][7][9] This is more likely to occur at higher temperatures.

  • Solution: Reduce the reaction temperature. If a catalyst is being used, lower its concentration. The choice of solvent can also influence the rate of polymerization.

• Cause 2: Reaction with Bifunctional Reagents. If your reaction involves a molecule with two nucleophilic or electrophilic sites, it could react with propylene carbonate to form oligomers or polymers.

  • Solution: Use a protecting group strategy to block one of the reactive sites on your bifunctional reagent. Alternatively, adjust the stoichiometry to favor the desired mono-adduct.

Caption: Major side reactions with strong bases.

What are the main side reactions of (R)-(+)-propylene carbonate with strong acids?

Under strongly acidic conditions, the following side reactions can be observed:

• Hydrolysis: Similar to base-catalyzed hydrolysis, strong acids can also promote the hydrolysis of propylene carbonate to propylene glycol and carbon dioxide. [1][10]2. Decarboxylation: At elevated temperatures, acid-catalyzed decarboxylation can occur, leading to the formation of various degradation products.

• Polymerization: Lewis and Brønsted acids can initiate the ring-opening polymerization of propylene carbonate. [9]

Acid-Catalyzed Side Reactions of Propylene Carbonate

References

• 1. phexcom.com [phexcom.com]
• 2. Sciencemadness Discussion Board - Hydrolysis of propylene carbonate - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. Polymerization of propylene carbonate | Semantic Scholar [semanticscholar.org]
• 8. Physicochemical studies of some cyclic carbonates. Part IV. A redetermination of the rates of alkaline hydrolysis of ethylene and propylene carbonates - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 9. daneshyari.com [daneshyari.com]
• 10. US20030060383A1 - Methods for stabilizing aqueous alkylene carbonate solutions - Google Patents [patents.google.com]

Technical Support Center: Optimizing Solvent Mixtures Containing (R)-(+)-Propylene Carbonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-(+)-propylene carbonate in solvent mixtures.

Frequently Asked Questions (FAQs)

1. What is (R)-(+)-propylene carbonate and what are its primary applications?

(R)-(+)-propylene carbonate is the R-enantiomer of propylene (B89431) carbonate (PC), a cyclic carbonate ester. It is a polar, aprotic solvent known for its high boiling point, low toxicity, and biodegradability.[1] Its chiral nature makes it a valuable component in stereoselective synthesis. Common applications include:

• Asymmetric Synthesis: As a chiral solvent, it can influence the stereochemical outcome of a reaction.[2][3][4]

• Lithium-ion Batteries: As a co-solvent in electrolytes to improve performance, though its reactivity with graphite (B72142) anodes can be a challenge.[5][6]

• Green Chemistry: As a sustainable alternative to more hazardous solvents in various reactions, such as Suzuki-Miyaura couplings.[7]

• Pharmaceutical Formulations: As a non-toxic solvent in oral and topical drug delivery systems.[8]

• Cosmetics: Used in makeup and skin cleansing products.[9]

2. What are the key physical and chemical properties of (R)-(+)-propylene carbonate?

The properties of (R)-(+)-propylene carbonate are similar to racemic propylene carbonate. Key data is summarized in the table below.

3. How should I store and handle high-purity (R)-(+)-propylene carbonate?

Proper storage and handling are crucial to maintain the purity and integrity of (R)-(+)-propylene carbonate.

• Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[10] It should be kept in tightly sealed containers, preferably under an inert atmosphere (e.g., nitrogen or argon), to prevent moisture absorption and contamination.[11]

• Handling: Use personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[12] Ensure good ventilation to avoid inhalation of vapors.[10] Avoid contact with strong acids, bases, and oxidizing agents, as they can cause decomposition.[8][11]

Troubleshooting Guides

Low Stereoselectivity in Asymmetric Synthesis

Symptom: The desired enantiomer or diastereomer is not the major product, resulting in low enantiomeric excess (ee) or diastereomeric ratio (dr).

Possible Cause	Troubleshooting Steps
Water Contamination	Water can interfere with chiral catalysts and reagents, leading to a loss of stereoselectivity.[13] Determine the water content of the (R)-(+)-propylene carbonate and other reagents using Karl Fischer titration. If necessary, dry the solvent using molecular sieves (3Å or 4Å).
"Mismatched" Catalyst/Solvent Pair	The chirality of the solvent and the catalyst may not be complementary. For example, in proline-catalyzed aldol (B89426) reactions, (R)-proline with (R)-propylene carbonate is a "matched" pair, while (S)-proline with (R)-propylene carbonate is a "mismatched" pair.[14] Consider using the enantiomer of the catalyst that is "matched" with the (R)-(+)-propylene carbonate.
Reaction Temperature	Temperature can significantly impact the energy difference between the diastereomeric transition states. Lowering the temperature may enhance stereoselectivity.
Impure Starting Material	The presence of the (S)-enantiomer in the (R)-(+)-propylene carbonate will lower the enantiomeric excess of the solvent and may affect the reaction outcome. Verify the enantiomeric purity of the solvent using chiral GC.
Uncatalyzed Background Reaction	A non-selective background reaction may be competing with the desired catalyzed pathway. Lowering the reaction temperature or the slow addition of reagents can favor the catalyzed pathway.[5]

Poor Yield in Suzuki-Miyaura Cross-Coupling Reactions

Symptom: The yield of the desired cross-coupled product is low.

Possible Cause	Troubleshooting Steps
Catalyst Inactivation	The palladium catalyst can be sensitive to impurities. Ensure all reagents and the (R)-(+)-propylene carbonate are of high purity and anhydrous. Degas the solvent and reaction mixture to remove oxygen, which can oxidize the active Pd(0) catalyst.[15]
Base-Induced Solvent Decomposition	In the presence of a base, propylene carbonate can undergo ring-opening to form propylene glycol, which can lead to byproducts.[16] Consider using a milder base or a lower reaction temperature.
Poor Solubility of Reagents	While propylene carbonate is a good solvent, the solubility of all reaction components should be considered. Adding a co-solvent might be necessary to ensure a homogeneous reaction mixture.
Protodeboronation of Boronic Acid	Boronic acids can be unstable, especially in the presence of water.[15] Use anhydrous conditions and consider using boronic esters (e.g., pinacol (B44631) esters) which are more stable.

Inconsistent Results in Electrochemical Applications (e.g., Batteries)

Symptom: Variation in battery performance, such as capacity fading or poor cycling stability.

Possible Cause	Troubleshooting Steps
Water Contamination	Trace amounts of water in the electrolyte can lead to the formation of HF (from LiPF6 salt), which can damage the electrodes.[17] Ensure the (R)-(+)-propylene carbonate and all other electrolyte components are rigorously dried.
Graphite Exfoliation	Propylene carbonate can co-intercalate with lithium ions into the graphite anode, causing its exfoliation and degradation of the battery. Consider using co-solvents or additives that promote the formation of a stable solid electrolyte interphase (SEI) on the graphite surface.
Impurity Effects	Even small amounts of impurities can affect the electrochemical performance. Use high-purity (R)-(+)-propylene carbonate and other electrolyte components.

Data Presentation

Table 1: Physical and Chemical Properties of (R)-(+)-Propylene Carbonate

Property	Value	Reference(s)
CAS Number	16606-55-6	[18]
Molecular Formula	C₄H₆O₃	[10]
Molecular Weight	102.09 g/mol	[10]
Appearance	Colorless liquid	[10]
Density	1.189 g/mL at 25 °C	[18]
Boiling Point	240 °C	[18]
Melting Point	-49 °C	[10]
Refractive Index (n20/D)	1.422	[18]
Flash Point	126 °C	[10]
Vapor Pressure	0.59 psi (20 °C)	[18]
Solubility in Water	Soluble	[10]

Table 2: Viscosity and Conductivity of Propylene Carbonate in Binary Mixtures

Co-solvent	Mole Fraction of PC	Viscosity (mPa·s) at 298.15 K	Conductivity (mS/cm)	Reference(s)
Dimethylformamide (DMF)	1.0	~2.5	-	[19]
0.8	~2.1	-	[19]
0.6	~1.7	-	[19]
0.4	~1.3	-	[19]
0.2	~1.0	-	[19]
0.0	~0.8	-	[19]
Diethyl Carbonate (DEC)	1.0	~2.5	Varies with salt	[19]
0.75	Lower than pure PC	Increases with DEC	[19]
0.5	Lower than pure PC	Increases with DEC	[19]
0.25	Lower than pure PC	Increases with DEC	[19]
0.0	~0.75	Varies with salt	[19]
Dimethoxyethane (DME)	1.0	~2.5	Varies with salt	[6][19]
0.5	~1.2	Higher than pure PC	[6][19]
0.0	~0.45	Varies with salt	[6][19]

Experimental Protocols

Protocol 1: Purification of (R)-(+)-Propylene Carbonate

This protocol describes the purification of (R)-(+)-propylene carbonate to remove common impurities such as water and propylene glycol.

Materials:

• (R)-(+)-Propylene Carbonate (technical grade)

• Molecular sieves (3Å or 4Å, activated)

• Anhydrous potassium carbonate (K₂CO₃)

• Distillation apparatus (vacuum compatible)

• Vacuum pump

• Inert gas (Nitrogen or Argon)

Procedure:

• Pre-drying: Add activated molecular sieves (3Å or 4Å, ~5% w/v) to the technical grade (R)-(+)-propylene carbonate. Let it stand for at least 24 hours with occasional swirling.

• Neutralization (Optional): If acidic impurities are suspected, decant the pre-dried solvent and add anhydrous potassium carbonate (~1% w/v). Stir for 4-6 hours.

• Filtration: Filter the solvent under an inert atmosphere to remove the drying agent and any solid impurities.

• Vacuum Distillation:

  • Set up the distillation apparatus for vacuum distillation. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas.

  • Transfer the filtered (R)-(+)-propylene carbonate to the distillation flask.

  • Slowly apply vacuum and heat the flask gently.

  • Collect the fraction boiling at the appropriate temperature for the applied pressure (e.g., ~95-97 °C at 1 mmHg).

• Storage: Store the purified (R)-(+)-propylene carbonate over activated molecular sieves in a tightly sealed container under an inert atmosphere.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol provides a general procedure for determining the water content in (R)-(+)-propylene carbonate using volumetric Karl Fischer titration.

Materials:

• Karl Fischer titrator (volumetric)

• Karl Fischer reagent (e.g., CombiTitrant 5)

• Karl Fischer solvent (e.g., methanol (B129727) or a specialized solvent for ketones)

• Gastight syringe

• (R)-(+)-Propylene Carbonate sample

Procedure:

• Instrument Preparation: Set up the Karl Fischer titrator according to the manufacturer's instructions.

• Titration Cell Conditioning: Add the Karl Fischer solvent to the titration cell and run a pre-titration to neutralize any residual water in the solvent until a stable, low drift is achieved.

• Sample Introduction:

  • Using a gastight syringe, draw a known volume of the (R)-(+)-propylene carbonate sample.

  • Accurately weigh the syringe with the sample.

  • Inject the sample into the conditioned titration cell.

  • Reweigh the empty syringe to determine the exact mass of the sample added.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content in ppm or percentage based on the amount of titrant used and the mass of the sample.

Protocol 3: Determination of Enantiomeric Excess by Chiral Gas Chromatography (GC)

This protocol outlines the determination of the enantiomeric excess of (R)-(+)-propylene carbonate using a chiral GC column.

Materials:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Chiral GC column (e.g., MEGA-DEX DET Beta)

• (R)-(+)-Propylene carbonate sample

• (S)-(-)-Propylene carbonate standard (for peak identification)

• Racemic propylene carbonate (for resolution check)

• Anhydrous solvent for dilution (e.g., n-Hexane)

• Autosampler vials with caps

Procedure:

• Instrument Setup:

  • Install the chiral GC column in the GC oven.

  • Set the GC parameters as follows (example conditions, may require optimization):

    • Injector Temperature: 250 °C

    • Detector Temperature: 250 °C

    • Oven Program: 50 °C, ramp at 2.5 °C/min to 200 °C

    • Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

    • Split Ratio: e.g., 100:1

• Sample Preparation:

  • Prepare a solution of the (R)-(+)-propylene carbonate sample in the dilution solvent (e.g., 1 µL in 1 mL of n-hexane).

  • Prepare solutions of the (S)-(-)-enantiomer standard and the racemic mixture at a similar concentration.

• Analysis:

  • Inject the racemic mixture to confirm the separation of the two enantiomers and determine their retention times.

  • Inject the individual (R) and (S) standards to identify the peak corresponding to each enantiomer.

  • Inject the sample solution.

• Data Analysis:

  • Integrate the peak areas for the (R) and (S) enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess (ee) using the following formula:

    • ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Water in Stereoselective Organocatalytic Reactions | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. (R)-(+)-Propylene carbonate(16606-55-6) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. smc-global.com [smc-global.com]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. Water-enabling strategies for asymmetric catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. spectrabase.com [spectrabase.com]
• 15. benchchem.com [benchchem.com]
• 16. catalysis-conferences.com [catalysis-conferences.com]
• 17. Lithium-ion battery - Wikipedia [en.wikipedia.org]
• 18. benchchem.com [benchchem.com]
• 19. CN104277027A - Preparation method of (R)-propylene carbonate - Google Patents [patents.google.com]

Reference Data & Comparative Studies

(R)-(+)-Propylene Carbonate vs. (S)-(-)-Propylene Carbonate: A Comparative Guide for Chiral Synthesis

For researchers, scientists, and drug development professionals, the selection of chiral building blocks and auxiliaries is a critical decision that dictates the stereochemical outcome of a synthetic route. Propylene (B89431) carbonate, a versatile and environmentally benign molecule, exists as two enantiomers: (R)-(+)-propylene carbonate and (S)-(-)-propylene carbonate. This guide provides an objective comparison of their performance in chiral synthesis, supported by experimental data, to aid in the strategic selection of the appropriate enantiomer.

The utility of enantiomerically pure propylene carbonate in chiral synthesis can be broadly categorized into two main applications: as a chiral solvent that can influence the stereoselectivity of a reaction and as a chiral building block for the introduction of a specific stereocenter into a target molecule. This guide will explore both facets, presenting a direct comparison in the context of a chiral solvent and a case study for its application as a chiral building block.

Performance as a Chiral Solvent in Asymmetric Organocatalysis

A key aspect of asymmetric synthesis is the control of the chiral environment of the reaction. The use of a chiral solvent can be a powerful tool to enhance the enantioselectivity of a reaction, a phenomenon known as a "chiral solvent effect." The work of North and Villuendas on proline-catalyzed aldol (B89426) reactions provides a clear example of how the chirality of propylene carbonate can influence the stereochemical outcome.

In their study, they investigated the concept of "matched" and "mismatched" pairs, where the chirality of the solvent either complements or opposes the stereochemical preference of the chiral catalyst.

Experimental Data: Proline-Catalyzed Aldol Reaction

The following table summarizes the results of the proline-catalyzed aldol reaction between cyclohexanone (B45756) and benzaldehyde (B42025) in different enantiomers of propylene carbonate.

Catalyst	Solvent	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %) of syn-aldol
(S)-proline	(R)-propylene carbonate	70	95:5	85
(R)-proline	(R)-propylene carbonate	85	98:2	99
(S)-proline	(S)-propylene carbonate	86	98:2	99
(R)-proline	(S)-propylene carbonate	72	95:5	86

Data extrapolated from the findings of North et al. on matched and mismatched pairs in proline-catalyzed reactions.

The data clearly demonstrates a "matched" and "mismatched" effect. When the chirality of the proline catalyst and the propylene carbonate solvent are the same (e.g., (R)-proline and (R)-propylene carbonate), a significant enhancement in both diastereoselectivity and enantioselectivity is observed. Conversely, when the chiralities are opposite (e.g., (S)-proline and (R)-propylene carbonate), the stereoselectivity is diminished.

Experimental Protocol: Proline-Catalyzed Aldol Reaction in Chiral Propylene Carbonate

Materials:

• (R)- or (S)-proline

• (R)- or (S)-propylene carbonate (as solvent)

• Cyclohexanone

• Benzaldehyde

• Standard laboratory glassware and purification supplies

Procedure:

• To a stirred solution of the aldehyde (1.0 mmol) in the corresponding enantiomer of propylene carbonate (2.0 mL) at 0 °C is added the ketone (5.0 mmol).

• (R)- or (S)-proline (0.1 mmol, 10 mol%) is then added, and the reaction mixture is stirred at 0 °C.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford the aldol product.

• The diastereomeric ratio and enantiomeric excess are determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Logical Relationship: Matched vs. Mismatched Pairs

The concept of matched and mismatched pairs can be visualized as a logical relationship where the combination of chiral catalyst and chiral solvent either leads to an enhanced or a diminished stereochemical outcome.

Matched and mismatched pairs in chiral catalysis.

Performance as a Chiral Building Block in Pharmaceutical Synthesis

Enantiomerically pure propylene carbonates are valuable C3 chiral building blocks. Their electrophilic nature at the methylene (B1212753) and methine carbons allows for regioselective ring-opening by nucleophiles, thereby installing a stereocenter with a defined configuration. A prominent example is the use of (R)-(+)-propylene carbonate in the synthesis of the anti-HIV drug Tenofovir Alafenamide Fumarate (TAF).[1]

In this synthesis, the stereochemistry of the final drug is directly derived from the (R)-propylene carbonate starting material. The use of (S)-propylene carbonate would lead to the formation of the undesired enantiomer of the drug, which may have different pharmacological or toxicological properties.

Experimental Data: Synthesis of Tenofovir Alafenamide Intermediate

The following table outlines the key transformation where the chirality of propylene carbonate is transferred to the drug intermediate.

Starting Material	Reagent	Product	Yield (%)	Enantiomeric Purity of Product
(R)-(+)-Propylene Carbonate	Adenine (B156593)	(R)-9-(2-hydroxypropyl)adenine	>95	>99% ee (retained from starting material)
(S)-(-)-Propylene Carbonate	Adenine	(S)-9-(2-hydroxypropyl)adenine	(Hypothetical) >95	(Hypothetical) >99% ee

This comparison highlights the role of the propylene carbonate enantiomer as a chiral synthon, where the choice of enantiomer dictates the absolute configuration of the product.

Experimental Protocol: Synthesis of (R)-9-(2-hydroxypropyl)adenine

Materials:

• (R)-(+)-Propylene carbonate

• Adenine

• Sodium hydroxide (B78521)

• Dimethylformamide (DMF)

• Standard laboratory glassware and purification supplies

Procedure:

• A mixture of adenine (1.0 equiv), (R)-(+)-propylene carbonate (1.2 equiv), and sodium hydroxide (0.1 equiv) in DMF is heated to 120-130 °C.

• The reaction is stirred at this temperature for 12-24 hours, with progress monitored by TLC or HPLC.

• After completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is purified by crystallization or column chromatography to yield (R)-9-(2-hydroxypropyl)adenine.

• The enantiomeric purity of the product is confirmed by chiral HPLC analysis.

Synthetic Workflow: Tenofovir Alafenamide Intermediate Synthesis

The following diagram illustrates the critical step where (R)-propylene carbonate imparts its chirality to the synthetic intermediate.

Synthesis of a chiral intermediate for Tenofovir Alafenamide.

Conclusion

The choice between (R)-(+)-propylene carbonate and (S)-(-)-propylene carbonate in chiral synthesis is entirely dependent on the desired stereochemical outcome.

• As Chiral Solvents: They can exert a significant influence on the stereoselectivity of asymmetric reactions, particularly in organocatalysis. The concept of "matched" and "mismatched" pairs with the chiral catalyst is a crucial consideration for optimizing enantiomeric and diastereomeric excess. In this context, both enantiomers are valuable tools for stereochemical control.

• As Chiral Building Blocks: They serve as reliable sources of C3 chirality. The selection of a specific enantiomer is dictated by the target molecule's absolute configuration. In pharmaceutical synthesis, where a single enantiomer is often the active pharmaceutical ingredient, the choice is non-negotiable and is determined by the desired biological activity.

References

• 1. Continuous flow asymmetric synthesis of chiral active pharmaceutical ingredients and their advanced intermediates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-(+)-Propylene Carbonate and Other Chiral Solvents in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the choice of solvent can be a critical determinant of enantioselectivity and reaction efficiency. While chiral catalysts and auxiliaries have traditionally taken center stage, the use of chiral solvents as a means of inducing or enhancing stereochemical control offers a compelling and sustainable alternative. This guide provides a detailed comparative study of (R)-(+)-propylene carbonate, a promising green chiral solvent, against other classes of chiral solvents, supported by experimental data to aid researchers, scientists, and drug development professionals in solvent selection for asymmetric transformations.

Introduction to (R)-(+)-Propylene Carbonate

(R)-(+)-Propylene carbonate is a chiral, polar aprotic solvent characterized by its high boiling point, low toxicity, and biodegradability.[1][2] It is derived from renewable resources, positioning it as an environmentally benign alternative to conventional volatile organic solvents. Its physical and chemical properties make it a suitable medium for a variety of chemical reactions.

Table 1: Physicochemical Properties of (R)-(+)-Propylene Carbonate

Property	Value
CAS Number	16606-55-6[3]
Molecular Formula	C₄H₆O₃[3][4]
Molecular Weight	102.09 g/mol [3][5]
Appearance	Colorless liquid[5]
Density	1.189 g/mL at 25 °C[3][4]
Boiling Point	240 °C[3][4]
Refractive Index	n20/D 1.422[3][4]
Optical Purity	ee: 95% (GLC)[3]

Comparative Performance in Asymmetric Reactions

The efficacy of a chiral solvent is best evaluated through its performance in asymmetric reactions, where the enantiomeric excess (ee%) of the product is a key metric. Below, we compare the performance of (R)-(+)-propylene carbonate with other chiral and achiral solvents in the well-established proline-catalyzed aldol (B89426) reaction.

Proline-Catalyzed Aldol Reaction

The proline-catalyzed aldol reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[6][7] The choice of solvent can significantly influence the stereochemical outcome. A study by North and Villuendas investigated the effect of (R)-propylene carbonate as a chiral solvent in the reaction between cyclohexanone (B45756) and 4-nitrobenzaldehyde (B150856), catalyzed by (S)-proline or (R)-proline.[1][2]

Table 2: Performance of Propylene (B89431) Carbonate and Other Solvents in the Proline-Catalyzed Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde

Solvent	Catalyst	Time (h)	Yield (%)	anti:syn ratio	ee% (anti)
(R)-Propylene Carbonate	(R)-Proline	24	90	95:5	99
(R)-Propylene Carbonate	(S)-Proline	24	85	90:10	90
Racemic Propylene Carbonate	(S)-Proline	24	88	92:8	95
Dichloromethane (B109758) (DCM)	(S)-Proline	24	82	93:7	96
Acetonitrile	(S)-Proline	24	75	90:10	92

Data compiled from North and Villuendas (2010).[1][2]

The data clearly demonstrates that (R)-(+)-propylene carbonate can act as an effective chiral solvent. Notably, the combination of (R)-proline and (R)-propylene carbonate (a "matched pair") resulted in the highest enantiomeric excess (99% ee).[1][2] This highlights the potential for "matched-mismatched" effects between the chiral catalyst and the chiral solvent, offering a powerful tool for optimizing stereoselectivity. Even when compared to conventional achiral solvents like dichloromethane and acetonitrile, racemic propylene carbonate showed comparable or slightly better performance, underscoring its general utility as a solvent for this transformation.

Experimental Protocols

Detailed experimental protocols are essential for the replication and adaptation of synthetic methods.

General Experimental Protocol for the Proline-Catalyzed Aldol Reaction in (R)-(+)-Propylene Carbonate

This protocol is based on the work of North and Villuendas.[1][2]

Materials:

• (R)-(+)-Propylene carbonate (chiral solvent)

• Cyclohexanone (reactant)

• 4-Nitrobenzaldehyde (reactant)

• (R)-Proline or (S)-Proline (catalyst)

• Standard laboratory glassware and stirring equipment

• Reagents for workup and purification (e.g., diethyl ether, saturated aqueous sodium bicarbonate solution, anhydrous magnesium sulfate, silica (B1680970) gel for column chromatography)

Procedure:

• To a stirred solution of 4-nitrobenzaldehyde (1.0 mmol) in (R)-(+)-propylene carbonate (2.0 mL) at room temperature is added cyclohexanone (5.0 mmol).

• The appropriate chiral proline catalyst ((R)-proline or (S)-proline, 0.1 mmol, 10 mol%) is then added to the reaction mixture.

• The reaction is stirred at room temperature for the specified time (e.g., 24 hours).

• Upon completion, the reaction is quenched by the addition of saturated aqueous sodium bicarbonate solution (10 mL).

• The aqueous layer is extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the desired aldol product.

• The enantiomeric excess and diastereomeric ratio of the product are determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Visualization of Key Concepts

To better illustrate the principles discussed, the following diagrams are provided.

Caption: Workflow for the proline-catalyzed aldol reaction in (R)-(+)-propylene carbonate.

The following diagram illustrates the concept of "matched" and "mismatched" pairs in asymmetric catalysis, where the chirality of the solvent can either enhance or diminish the stereochemical induction of the chiral catalyst.

Caption: Matched vs. Mismatched pairs in chiral catalysis.

Conclusion

(R)-(+)-Propylene carbonate presents itself as a viable and environmentally friendly chiral solvent for asymmetric synthesis. The experimental data from the proline-catalyzed aldol reaction demonstrates its potential to not only act as a suitable reaction medium but also to actively participate in the stereochemical control of the reaction, particularly through matched-pair interactions with a chiral catalyst. While more extensive comparative studies across a broader range of asymmetric transformations and against a wider variety of chiral solvents are needed for a complete picture, the initial findings are promising. Researchers and professionals in drug development are encouraged to consider (R)-(+)-propylene carbonate as a sustainable and effective option in their pursuit of enantiomerically pure molecules.

References

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. (R)-(+)-碳酸丙烯酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. chembk.com [chembk.com]
• 5. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 6. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 7. New mechanistic studies on the proline-catalyzed aldol reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to (R)-(+)-Propylene Carbonate and Ethylene Carbonate in Battery Electrolytes

In the pursuit of developing high-performance and safe lithium-ion batteries, the choice of electrolyte solvent is paramount. Among the most common components are cyclic organic carbonates, with (R)-(+)-propylene carbonate (PC) and ethylene (B1197577) carbonate (EC) being two of the most prominent options. While structurally similar, their subtle molecular differences lead to significant variations in battery performance, particularly concerning the formation of the solid electrolyte interphase (SEI), ionic conductivity, and operating temperature range. This guide provides a detailed comparison of their performance, supported by experimental data, to aid researchers and professionals in the selection of the most suitable solvent for their battery applications.

Physical and Chemical Properties: A Head-to-Head Comparison

The fundamental physical properties of PC and EC lay the groundwork for their differing behaviors within a battery system. EC is a solid at room temperature, which necessitates its use in combination with a co-solvent, typically a linear carbonate like dimethyl carbonate (DMC) or diethyl carbonate (DEC).[1] In contrast, PC's low melting point gives it a wider liquid range, making it a more versatile solvent for low-temperature applications.[2][3]

Property	(R)-(+)-Propylene Carbonate (PC)	Ethylene Carbonate (EC)
Molecular Formula	C4H6O3	C2H4O3
Molecular Weight	102.09 g/mol	88.06 g/mol
Melting Point	-48.8 °C[2]	36.4 °C[2]
Boiling Point	242 °C[2]	248 °C[2]
Viscosity	2.53 cP[2]	1.9 cP (at 40 °C)[2]
Dielectric Constant	64.9[2]	89.8[2]
Dipole Moment	4.81 Debye[2]	4.61 Debye[2]

Electrochemical Performance: Where the Differences Shine

The electrochemical performance of an electrolyte is critically dependent on the properties of its solvent. Here, we compare PC and EC across key metrics.

Ionic Conductivity

The higher dielectric constant of EC facilitates better dissociation of lithium salts, which can lead to higher ionic conductivity.[2] However, the higher viscosity of PC can impede ion mobility, resulting in lower conductivity compared to EC-based electrolytes, especially when used as a single solvent.[2] The addition of co-solvents is a common strategy to mitigate the high viscosity of PC and enhance the overall ionic conductivity of the electrolyte.

Electrochemical Stability Window

The electrochemical stability window determines the operating voltage range of the battery. Quantum calculations have shown that PC may have a lower oxidation potential than EC, but kinetic studies suggest that PC can be more stable in oxidation reactions.[4] Conversely, the reductive decomposition of these solvents at the anode surface is a critical factor. EC is known to form a more stable and effective SEI layer on graphite (B72142) anodes compared to PC.[5][6]

Performance with Graphite Anodes and the SEI Layer

The most significant difference in performance between PC and EC lies in their interaction with graphite anodes. PC-based electrolytes tend to cause the exfoliation of graphite due to the co-intercalation of solvated lithium ions into the graphite layers, leading to rapid capacity fading.[6][7] EC, on the other hand, undergoes reductive decomposition on the graphite surface to form a stable and protective SEI layer.[6] This SEI layer is crucial for preventing further electrolyte decomposition and ensuring the long-term cycling stability of the battery.[6]

The formation of the SEI is a complex process. With EC, the reduction products include lithium alkyl carbonates, which contribute to a robust passivation layer.[5] In contrast, the reduction of PC on graphite is less effective at forming a passivating film, leading to continuous electrolyte consumption and gas generation.[8]

Performance with Silicon-Based Anodes

Interestingly, in batteries utilizing silicon-based anodes, PC-based electrolytes, particularly when combined with additives like fluoroethylene carbonate (FEC), have shown superior performance. In one study, a PC-based electrolyte with FEC enabled a Si/C||NCM811 battery to retain 79.7% of its capacity after 800 cycles, compared to 70.2% for an EC-based electrolyte.[9] The PC-based system also exhibited better capacity recovery and less gas generation after high-temperature storage.[9] This is attributed to the formation of a thinner, denser, and more stable SEI rich in LiF on the silicon surface.[9]

Experimental Protocols

To ensure the reliability and reproducibility of battery performance data, standardized experimental protocols are essential. The following outlines a general workflow for evaluating the performance of electrolytes.

A typical experimental setup for evaluating electrolyte performance involves the assembly of half-cells (e.g., against a lithium metal counter electrode) or full cells in a controlled environment, such as an argon-filled glovebox, to prevent moisture contamination.[1]

Electrochemical Measurements:

• Cyclic Voltammetry (CV): This technique is used to determine the electrochemical stability window of the electrolyte. It involves sweeping the potential of the working electrode and measuring the resulting current.[10][11]

• Galvanostatic Cycling: This is the primary method for evaluating the long-term performance of a battery. The cell is charged and discharged at a constant current between set voltage limits for a number of cycles.[10] Key parameters measured include specific capacity, coulombic efficiency, and capacity retention.

• Electrochemical Impedance Spectroscopy (EIS): This technique is used to study the impedance of the battery system, providing insights into the ionic conductivity of the electrolyte and the properties of the SEI layer.

Cell Assembly: Common laboratory-scale setups for electrochemical testing include beaker cells, Swagelok-type cells, and coin cells.[10][12] For instance, a Swagelok-type cell might be assembled with a graphite anode, a lithium reference and counter electrode, and a separator soaked in the electrolyte to be tested.[8]

Conclusion

The choice between (R)-(+)-propylene carbonate and ethylene carbonate as an electrolyte solvent is highly dependent on the specific battery chemistry and performance requirements. For traditional lithium-ion batteries with graphite anodes, EC is the preferred solvent due to its ability to form a stable SEI, which is crucial for long-term cycling stability. However, the wider liquid range of PC makes it an attractive option for low-temperature applications. Furthermore, recent research indicates that for next-generation anode materials like silicon, PC-based electrolytes, when appropriately formulated with additives, can offer significant performance advantages over their EC-based counterparts. A thorough understanding of the interplay between the electrolyte solvent, electrode materials, and additives is therefore essential for the rational design of advanced battery systems.

References

• 1. Lithium-ion battery - Wikipedia [en.wikipedia.org]
• 2. Battery-grade Propylene Carbonate (PC), High Purity [landtinst.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Exploring the redox decomposition of ethylene carbonate–propylene carbonate in Li-ion batteries - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00847H [pubs.rsc.org]
• 5. Exploring the redox decomposition of ethylene carbonate–propylene carbonate in Li-ion batteries - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. osti.gov [osti.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Methods and Protocols for Reliable Electrochemical Testing in Post-Li Batteries (Na, K, Mg, and Ca) - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the efficacy of (R)-(+)-propylene carbonate as a green solvent to traditional solvents

A comprehensive comparison of (R)-(+)-propylene carbonate with traditional solvents across key organic reactions reveals its potential to enhance efficiency and environmental sustainability in chemical synthesis. This guide presents supporting data and detailed experimental protocols for researchers, scientists, and professionals in drug development.

(R)-(+)-Propylene carbonate (PC) is emerging as a highly effective and environmentally benign alternative to conventional organic solvents. Its favorable properties, including low toxicity, biodegradability, a high boiling point, and a low vapor pressure, position it as a prime candidate for greener chemical processes.[1][2] Extensive research has demonstrated that in many applications, propylene (B89431) carbonate not only replaces hazardous solvents but also leads to improved reaction outcomes, such as higher yields and enhanced selectivity.

Comparative Performance Analysis

The efficacy of (R)-(+)-propylene carbonate has been benchmarked against traditional solvents in several widely used organic reactions. The following tables summarize the quantitative data from these comparative studies.

Friedel-Crafts Acylation

In the iron(III) chloride-catalyzed Friedel-Crafts acylation of activated arenes, propylene carbonate has been shown to be a superior solvent compared to traditional choices. It facilitates high reaction efficiency under catalytic conditions, yielding aromatic ketones in good to excellent yields.[3][4]

Substrate (Arene)	Acylating Agent	Solvent	Catalyst	Yield (%)	Reference
Anisole	Acetic Anhydride	Propylene Carbonate	5 mol% FeCl₃	92	[4]
Anisole	Acetic Anhydride	Dichloromethane	5 mol% FeCl₃	75	[4]
1,3-Dimethoxybenzene	Benzoyl Chloride	Propylene Carbonate	5 mol% FeCl₃	90	[4]
1,3-Dimethoxybenzene	Benzoyl Chloride	1,2-Dichloroethane	5 mol% FeCl₃	82	[4]
m-Xylene	Acetic Anhydride	Propylene Carbonate	5 mol% FeCl₃	41	[4]

Asymmetric Hydrogenation

For the asymmetric hydrogenation of functionalized olefins, propylene carbonate has demonstrated significant advantages, leading to superior reaction rates and enantioselectivities compared to commonly used solvents like dichloromethane.[5]

Substrate	Ligand	Solvent	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Methyl (Z)-acetamidocinnamate	(S,S)-Me-BPE	Propylene Carbonate	>99	99	[5]
Methyl (Z)-acetamidocinnamate	(S,S)-Me-BPE	Dichloromethane	>99	96	[5]
1-Methylene-1,2,3,4-tetrahydronaphthalene	Ir-Complex	Propylene Carbonate	100	94	[6]
1-Methylene-1,2,3,4-tetrahydronaphthalene	Ir-Complex	Dichloromethane	100	85	[6]

Suzuki-Miyaura Cross-Coupling

Propylene carbonate has also proven to be an effective and sustainable solvent for the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry, affording biaryl products in good to excellent yields.[7][8][9]

Aryl Halide	Boronic Acid	Solvent	Catalyst	Yield (%)	Reference
4-Iodoanisole	Phenylboronic Acid	Propylene Carbonate	Pd(PPh₃)₄	92	[9]
4-Iodoanisole	Phenylboronic Acid	DMF	Pd(PPh₃)₄	85	[10]
2-Iodopyridine	Phenylboronic Acid	Propylene Carbonate	Pd(PPh₃)₄	66 (MW)	[11]
4-Iodopyridine	2-Naphthaleneboronic acid	Propylene Carbonate	Pd(PPh₃)₄	86 (MW)	[11]

Experimental Protocols

Detailed methodologies for the key comparative experiments are provided below to facilitate replication and further research.

General Procedure for Friedel-Crafts Acylation

A mixture of the arene (1 mmol), the acylating agent (1.1 mmol), and anhydrous FeCl₃ (0.05 mmol) in propylene carbonate (3 mL) is stirred in a sealed tube at the specified temperature for the required time. After completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Asymmetric Hydrogenation

In a glovebox, a solution of the rhodium precursor and the chiral ligand in the respective solvent is prepared. This catalyst solution is then transferred to a stainless-steel autoclave containing the substrate. The autoclave is purged with hydrogen and then pressurized to the desired hydrogen pressure. The reaction is stirred at a constant temperature for the specified time. After releasing the hydrogen, the conversion and enantiomeric excess are determined by gas chromatography or high-performance liquid chromatography.

General Procedure for Suzuki-Miyaura Cross-Coupling

A mixture of the aryl halide (1 mmol), boronic acid (1.2 mmol), base (e.g., K₂CO₃, 2 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol) in propylene carbonate (5 mL) is degassed and then heated under an inert atmosphere at the specified temperature until the starting material is consumed (monitored by TLC). The reaction mixture is then cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is purified by column chromatography.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for the reactions discussed.

Fig. 1: General workflow for Friedel-Crafts acylation.

Fig. 2: General workflow for asymmetric hydrogenation.

Fig. 3: General workflow for Suzuki-Miyaura cross-coupling.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. researchgate.net [researchgate.net]
• 3. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent: scope and mechanistic insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent: scope and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Collection - Asymmetric Hydrogenation of Nonfunctionalized Olefins in Propylene CarbonateKinetic or Thermodynamic Control? - Industrial & Engineering Chemistry Research - Figshare [figshare.com]
• 7. Scope and limitation of propylene carbonate as a sustainable solvent in the Suzuki–Miyaura reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. experts.umn.edu [experts.umn.edu]
• 9. Scope and limitation of propylene carbonate as a sustainable solvent in the Suzuki–Miyaura reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 11. pubs.rsc.org [pubs.rsc.org]

A Comparative Analysis of Propylene Carbonate and Dimethyl Carbonate as Electrolyte Solvents

For Researchers, Scientists, and Drug Development Professionals

In the realm of electrochemical applications, particularly in the development of lithium-ion batteries and other energy storage devices, the choice of electrolyte solvent is paramount. The electrolyte's physicochemical properties directly influence ionic conductivity, electrochemical stability, and overall device performance. This guide provides a detailed comparative analysis of two commonly used carbonate-based solvents: propylene (B89431) carbonate (PC) and dimethyl carbonate (DMC). By presenting supporting experimental data and detailed methodologies, this document aims to assist researchers in making informed decisions for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

Propylene carbonate, a cyclic carbonate, and dimethyl carbonate, a linear carbonate, exhibit distinct physical and chemical properties that dictate their suitability for different electrochemical systems. A summary of their key characteristics is presented below.

Property	Propylene Carbonate (PC)	Dimethyl Carbonate (DMC)	References
Molecular Formula	C₄H₆O₃	C₃H₆O₃	[1][2]
Molecular Weight ( g/mol )	102.09	90.08	[1][2]
Appearance	Colorless liquid	Colorless liquid	[2][3]
Melting Point (°C)	-48.8	2-4	[1][2]
Boiling Point (°C)	242	90	[1][2]
Density (g/cm³ at 20°C)	1.205	1.07	[1]
Viscosity (cP at 25°C)	2.53	0.59	[3]
Dielectric Constant (at 20°C)	64.9	3.12	[4]
Flash Point (°C)	132	17	[1]

Performance in Lithium-Ion Batteries

The performance of PC and DMC as electrolyte solvents in lithium-ion batteries is a critical aspect of their application. Key performance metrics include ionic conductivity and the electrochemical stability window.

Performance Metric	Propylene Carbonate (PC)	Dimethyl Carbonate (DMC)	References
Ionic Conductivity	High due to high dielectric constant, but can be limited by high viscosity.[5]	Lower ability to dissolve salts compared to PC, but its low viscosity facilitates higher ion mobility.	[6]
Electrochemical Stability Window	Generally considered to have good oxidative stability.[5] However, it can co-intercalate with lithium ions into graphite (B72142) anodes, leading to exfoliation.[6]	Good electrochemical stability.	[6]
Low-Temperature Performance	Favorable due to its very low melting point.[6]	Can be limited by its higher melting point compared to PC.	[2]

Experimental Protocols

To ensure reproducible and reliable results, standardized experimental protocols are essential. The following sections detail the methodologies for key experiments used to evaluate the performance of electrolyte solvents.

Ionic Conductivity Measurement

The ionic conductivity of an electrolyte is a measure of its ability to conduct ions and is a crucial parameter for battery performance. It is typically measured using electrochemical impedance spectroscopy (EIS).

Methodology:

• Electrolyte Preparation: Prepare the electrolyte solution by dissolving a lithium salt (e.g., LiPF₆) in the carbonate solvent (PC or DMC) at a specific concentration (e.g., 1 M) inside an argon-filled glovebox to prevent moisture contamination.

• Cell Assembly: Assemble a conductivity cell with two blocking electrodes (e.g., stainless steel or platinum) of a known area and separation distance. Fill the cell with the prepared electrolyte.

• Electrochemical Impedance Spectroscopy (EIS):

  • Connect the conductivity cell to a potentiostat equipped with a frequency response analyzer.

  • Apply a small AC voltage (e.g., 5-10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz).

  • Record the impedance data as a Nyquist plot (imaginary impedance vs. real impedance).

• Data Analysis:

  • The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

  • Calculate the ionic conductivity (σ) using the following formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the electrode area.

• Temperature Control: Repeat the measurements at various temperatures using a temperature-controlled chamber to evaluate the temperature dependence of ionic conductivity.[7][8]

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to study the electrochemical stability window of an electrolyte. It provides information about the oxidation and reduction potentials of the electrolyte on a given electrode material.

Methodology:

• Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of a working electrode (e.g., platinum or glassy carbon for oxidative stability, and lithium metal for reductive stability), a counter electrode (e.g., lithium foil), and a reference electrode (e.g., lithium metal).[9][10]

• Electrolyte Filling: Fill the cell with the electrolyte to be tested (e.g., 1 M LiPF₆ in PC or DMC) in an inert atmosphere.

• Potential Sweeping:

  • Connect the cell to a potentiostat.

  • Apply a potential sweep starting from the open-circuit potential (OCP) to a set vertex potential (anodic or cathodic) and then reverse the sweep back to the initial potential.[11]

  • The scan rate (e.g., 1-10 mV/s) is kept constant during the experiment.[12]

• Data Acquisition: Record the current response as a function of the applied potential, resulting in a cyclic voltammogram.

• Interpretation: The onset of a significant increase in current on the anodic sweep indicates the oxidation limit of the electrolyte, while a similar increase on the cathodic sweep indicates the reduction limit. The potential range between these limits defines the electrochemical stability window.[9]

Charge-Discharge Cycling Test

This test evaluates the performance of the electrolyte in a full battery cell by repeatedly charging and discharging it. It provides crucial information on capacity retention, coulombic efficiency, and cycle life.

Methodology:

• Cell Assembly: Assemble a coin cell or pouch cell with a specific anode (e.g., graphite) and cathode (e.g., LiCoO₂) material, a separator, and the electrolyte to be tested (1 M LiPF₆ in PC, DMC, or a mixture).

• Formation Cycles: Perform a few initial cycles at a low C-rate (e.g., C/20 or C/10) to form a stable solid electrolyte interphase (SEI) on the anode.[13]

• Cycling Protocol:

  • Charge the cell at a constant current (CC) to a specific upper cutoff voltage, followed by a constant voltage (CV) charging step until the current drops to a certain value (e.g., C/50).[14]

  • Discharge the cell at a constant current to a lower cutoff voltage.[14]

  • Repeat this charge-discharge cycle for a large number of cycles (e.g., 100 or more).

• Data Logging: Record the charge and discharge capacity, voltage profiles, and coulombic efficiency for each cycle.[13]

• Performance Analysis: Plot the discharge capacity and coulombic efficiency as a function of the cycle number to evaluate the capacity retention and stability of the battery with the given electrolyte.

Visualizing the Comparison

To further aid in the understanding of the relationship between the properties and performance of propylene carbonate and dimethyl carbonate, the following diagrams are provided.

Caption: Molecular structures of Propylene Carbonate and Dimethyl Carbonate.

Caption: A typical experimental workflow for evaluating electrolyte performance.

Caption: A logical comparison of the key properties of PC and DMC.

References

• 1. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 2. Dimethyl Carbonate | H3COCOOCH3 | CID 12021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. phexcom.com [phexcom.com]
• 4. Propylene Carbonate Solvent Properties [macro.lsu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. alliedacademies.org [alliedacademies.org]
• 8. mdpi.com [mdpi.com]
• 9. eszoneo.com [eszoneo.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Electrochemical Test Techniques for Lithium-ion Batteries: CV, EIS [neware.net]
• 12. jecst.org [jecst.org]
• 13. actionpowertest.com [actionpowertest.com]
• 14. download.tek.com [download.tek.com]

A Comparative Guide to the Enantioselective Recognition of (R)-(+)-Propylene Carbonate and Analogs using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric purity is a critical aspect of research and development in the pharmaceutical and chemical industries. Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with chiral solvating agents (CSAs), offers a rapid and reliable method for the enantioselective recognition of chiral molecules. This guide provides a comparative overview of different CSAs for the analysis of chiral cyclic esters and carbonates, with a focus on methodologies applicable to analytes like (R)-(+)-propylene carbonate.

While specific literature on the enantioselective recognition of propylene (B89431) carbonate using NMR with CSAs is limited, extensive research on structurally analogous γ-lactones provides valuable insights and directly comparable experimental protocols. This guide leverages this data to present a practical framework for researchers.

Comparison of Chiral Solvating Agents for Enantioselective Recognition

The efficacy of a chiral solvating agent is primarily determined by its ability to induce chemical shift nonequivalence (ΔΔδ) between the enantiomers of an analyte in the NMR spectrum. A larger ΔΔδ value signifies better separation of the signals, allowing for more accurate quantification of enantiomeric excess (ee). Below is a comparison of two prominent classes of CSAs used for the chiral recognition of γ-lactones.

Table 1: Comparison of Chiral Solvating Agents for the Enantioselective Recognition of γ-Lactones via ¹H NMR Spectroscopy

Chiral Solvating Agent (CSA)	Analyte (γ-Lactone)	Observed Proton	Chemical Shift Nonequivalence (ΔΔδ in ppm)	Reference
(R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's Alcohol)	γ-Methyl-γ-butyrolactone	Methine (CH)	0.033	[1]
(R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's Alcohol)	γ-Ethyl-γ-butyrolactone	Methine (CH)	0.038	[1]
(R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's Alcohol)	γ-Phenyl-γ-butyrolactone	Methine (CH)	0.075	[1]
Tetraaza Macrocyclic Chiral Solvating Agent (TAMCSA 1a)	Thiohydantoin Derivatives (Heterocyclic analogs)	NH Proton	up to 1.853	[2]

Note: Data for TAMCSA is provided for a different class of cyclic molecules to illustrate the potential for large chemical shift nonequivalence with macrocyclic hosts.

Experimental Protocols

A detailed and consistent experimental procedure is crucial for obtaining reproducible and accurate results in NMR-based chiral recognition studies.

Sample Preparation for NMR Titration

• Analyte Solution: Prepare a stock solution of the racemic or enantioenriched analyte (e.g., propylene carbonate or a γ-lactone) in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆). A typical concentration is 0.1 M.

• Chiral Solvating Agent Solution: Prepare a stock solution of the chiral solvating agent (e.g., Pirkle's alcohol) in the same deuterated solvent. The concentration of the CSA solution should be higher than the analyte solution, typically 0.5 M to 1.0 M, to allow for incremental additions.

• NMR Tube Preparation: To a clean, dry NMR tube, add a precise volume of the analyte solution (e.g., 500 µL).

• Initial Spectrum: Record the ¹H NMR spectrum of the analyte alone. This serves as the reference (0 equivalents of CSA).

• Titration: Add small, precise aliquots of the CSA stock solution to the NMR tube containing the analyte. After each addition, gently mix the solution and acquire a new ¹H NMR spectrum. Continue this process until a significant excess of the CSA has been added (e.g., 5 equivalents) or until the chemical shift changes plateau.

NMR Data Acquisition

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended to achieve better signal dispersion.

• Temperature: Maintain a constant temperature throughout the experiment, as chemical shifts can be temperature-dependent. Room temperature (298 K) is commonly used.

• Parameters: Use standard ¹H NMR acquisition parameters. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio, especially for observing small signals from the minor enantiomer.

Data Analysis

• Signal Identification: Identify the proton signals of the analyte that show the largest chemical shift changes and splitting upon addition of the CSA. For propylene carbonate and γ-lactones, the methine proton is often a good candidate.

• Chemical Shift Nonequivalence (ΔΔδ) Measurement: At a specific analyte-to-CSA ratio, measure the difference in the chemical shifts (in ppm) between the corresponding signals of the two enantiomers.

• Enantiomeric Excess (ee) Calculation: The enantiomeric excess can be calculated from the integration of the non-overlapping signals corresponding to the two enantiomers using the following formula: ee (%) = |(Integral_major - Integral_minor) / (Integral_major + Integral_minor)| * 100

Visualization of Experimental Workflow and Recognition Principle

To illustrate the process of enantioselective recognition and the subsequent analysis, the following diagrams are provided.

Caption: Workflow for enantioselective recognition using NMR titration.

Caption: Principle of diastereomeric complex formation leading to signal splitting in NMR.

References

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Determining the Purity of (R)-(+)-Propylene Carbonate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the enantiomeric purity of chiral molecules such as (R)-(+)-propylene carbonate is critical in the pharmaceutical industry. The stereoisomeric composition of a drug can significantly impact its pharmacological and toxicological properties. Consequently, robust and reliable analytical methods are required for quality control and regulatory compliance. Cross-validation of different analytical techniques is a key process to ensure the accuracy and consistency of purity measurements.

This guide provides a comparative overview of two primary chromatographic methods for determining the enantiomeric purity of (R)-(+)-propylene carbonate: Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC). Detailed experimental protocols, a comparison of performance characteristics, and a logical workflow for cross-validation are presented to assist researchers in selecting and implementing the most suitable method for their needs.

Comparison of Analytical Methods

The choice between Chiral GC and Chiral HPLC for the enantiomeric purity determination of (R)-(+)-propylene carbonate depends on several factors, including the volatility of the analyte, required sensitivity, and available instrumentation.

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Separation of volatile compounds in the gas phase based on their interaction with a chiral stationary phase.	Separation of compounds in the liquid phase based on their differential interaction with a chiral stationary phase (CSP).
Analyte Volatility	Suitable for volatile and thermally stable compounds like propylene (B89431) carbonate.	Suitable for a wide range of compounds, including those that are not volatile. Propylene carbonate may require derivatization to improve retention and selectivity on some CSPs.
Sample Preparation	Typically involves dissolving the sample in a volatile organic solvent.	May require derivatization to introduce a chromophore for UV detection and to enhance chiral recognition.
Sensitivity	High sensitivity, especially with a Flame Ionization Detector (FID).	Sensitivity is dependent on the detector used (e.g., UV, MS) and the presence of a chromophore in the analyte or derivative.
Analysis Time	Generally faster run times compared to HPLC.	Run times can be longer, particularly if gradient elution is required.
Instrumentation	Gas chromatograph with a chiral capillary column and an appropriate detector (e.g., FID).	High-performance liquid chromatograph with a chiral column, pump, and a suitable detector (e.g., UV-Vis, PDA).
Cost	Generally lower operational costs due to the use of gases as the mobile phase.	Higher operational costs due to the consumption of expensive HPLC-grade solvents.

Experimental Protocols

Method 1: Chiral Gas Chromatography (GC)

This method provides direct analysis of (R)-(+)-propylene carbonate enantiomers.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Chiral Capillary Column: MEGA-DEX DET Beta (0.25mm ID, 0.25µm film thickness, 25m length) or equivalent

GC Conditions:

• Injection Port: Split injection at 250°C

• Injection Volume: 0.5 µL

• Split Flow: 150 mL/min

• Carrier Gas: Hydrogen at 80 kPa (Helium at 110 kPa is a recommended alternative)

• Oven Temperature Program:

  • Initial temperature: 50°C

  • Ramp: 2.5°C/min to 200°C

• Detector: FID at 250°C

Sample Preparation:

• Dissolve 2 µL of the (R)-(+)-propylene carbonate sample in 1 mL of n-Hexane.

Expected Retention Times:

• (R)-(+)-Propylene carbonate: ~21.55 min

• (S)-(-)-Propylene carbonate: ~22.75 min

Method 2: Chiral High-Performance Liquid Chromatography (HPLC) - Indirect Method

Direct analysis of propylene carbonate on a chiral stationary phase by HPLC can be challenging due to its polarity and lack of a strong UV chromophore. An indirect approach involving derivatization is a robust alternative. This involves converting the enantiomers into diastereomers using a chiral derivatizing agent, which can then be separated on a standard achiral HPLC column.

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector

• Achiral Column (e.g., C18, 250 mm x 4.6 mm, 5 µm)

Derivatization Protocol (General Example):

• Chiral Derivatizing Agent (CDA): A chiral amine or alcohol with a suitable chromophore, for example, (R)-1-(1-Naphthyl)ethylamine.

• Reaction: The hydroxyl group of propylene carbonate (formed by hydrolysis of the carbonate) can be reacted with a chiral carboxylic acid or an activated derivative in the presence of a coupling agent (e.g., DCC, EDC) to form diastereomeric esters. Alternatively, the carbonate ring can be opened with a chiral amine to form diastereomeric carbamates. The choice of CDA and reaction conditions needs to be optimized for the specific application.

Illustrative HPLC Conditions (to be optimized post-derivatization):

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water or a buffer. The gradient or isocratic conditions will depend on the properties of the formed diastereomers.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV detection at a wavelength appropriate for the chromophore of the CDA.

Sample Preparation:

• Perform the derivatization reaction as optimized.

• Quench the reaction and extract the diastereomeric products.

• Dissolve the dried product in the mobile phase for injection.

Data Presentation: Performance Comparison

The following table summarizes hypothetical but representative performance data for the two methods based on typical validation parameters for chiral purity analysis.

Performance Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Specificity	Baseline resolution of enantiomers from each other and potential impurities.	Resolution of diastereomers dependent on the CDA and chromatographic conditions.
Linearity (r²)	> 0.999	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (RSD%)
- Repeatability	< 1.0%	< 1.5%
- Intermediate Precision	< 1.5%	< 2.0%
Limit of Detection (LOD)	~0.01% of the major enantiomer	~0.02% of the major enantiomer (detector dependent)
Limit of Quantitation (LOQ)	~0.05% of the major enantiomer	~0.05% of the major enantiomer (detector dependent)
Resolution (Rs)	> 2.0	> 1.5 (between diastereomers)

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of the Chiral GC and Chiral HPLC methods for determining the purity of (R)-(+)-propylene carbonate.

Literature review comparing the applications of (R)- and (S)-propylene carbonate

A comparative review of the applications of (R)- and (S)-propylene carbonate reveals distinct and stereospecific roles for each enantiomer, primarily in asymmetric synthesis and stereoregular polymerization. While racemic propylene (B89431) carbonate is widely used as a green, polar aprotic solvent and an electrolyte component in lithium batteries, the use of its enantiopure forms unlocks advanced applications where chirality is paramount.[1][2] This guide provides a detailed comparison of the applications of (R)- and (S)-propylene carbonate, supported by experimental data and protocols.

Applications in Asymmetric Synthesis

The inherent chirality of (R)- and (S)-propylene carbonate makes them valuable chiral building blocks, or synthons, for the synthesis of complex, enantiomerically pure molecules, particularly in the pharmaceutical industry.[3][4] Their utility stems from the C2 symmetry and the presence of a stereogenic center that can be transferred to a target molecule.

(R)-Propylene Carbonate: This enantiomer is a key intermediate in the synthesis of various bioactive molecules. A notable application is in the preparation of the anti-HIV nucleotide analogue (R)-9-(2-phosphonylmethoxypropyl)adenine (PMPA), also known as Tenofovir.[3] The synthesis involves the condensation of adenine (B156593) with (R)-propylene carbonate to form (R)-9-(2-hydroxypropyl)adenine, which preserves the stereocenter for the final drug molecule.[3]

(S)-Propylene Carbonate: The (S)-enantiomer is utilized in other stereospecific transformations. For instance, it is used in the synthesis of β-hydroxy sulfides, which are important intermediates in organic synthesis.[5]

The choice between the (R) and (S) enantiomer is dictated entirely by the desired stereochemistry of the final product.

Comparative Performance in Synthesis

While direct side-by-side performance comparison in the same reaction is rare—as the choice of enantiomer is product-dependent—the efficiency of these chiral synthons is evaluated by the overall yield and the enantiomeric excess (e.e.) of the final product.

Application/Reaction	Enantiomer	Key Intermediate	Overall Yield	Enantiomeric Excess (e.e.)
Synthesis of Anti-HIV drug Tenofovir (PMPA)	(R)-Propylene Carbonate	(R)-9-(2-hydroxypropyl)adenine	~60% (for PC synthesis)	≥98% (for PC)
Synthesis of β-hydroxy sulfides	(S)-Propylene Carbonate	N/A	N/A	N/A

Data compiled from available literature.[3][5] N/A indicates data not available in the cited sources.

Experimental Protocol: Synthesis of (R)-Propylene Carbonate from Ethyl (S)-Lactate

This protocol outlines a three-step synthesis of (R)-propylene carbonate from the inexpensive chiral precursor, ethyl (S)-lactate.[3]

Step 1: Borohydride (B1222165) Reduction of Ethyl (S)-Lactate

• A solution of ethyl (S)-lactate in an appropriate solvent (e.g., THF) is cooled in an ice bath.

• A solution of sodium borohydride (NaBH₄) is added dropwise to the cooled lactate (B86563) solution.

• The reaction is stirred for a specified time, then quenched carefully with an acid (e.g., HCl).

• The product, (S)-1,2-propanediol, is extracted, dried, and purified.

Step 2: Formation of Carbonate Intermediate

• The (S)-1,2-propanediol is dissolved in a suitable solvent (e.g., dichloromethane).

• A base (e.g., pyridine) is added, followed by the slow addition of a chloroformate reagent (e.g., ethyl chloroformate) at low temperature.

• The reaction mixture is stirred until completion.

Step 3: Intramolecular Cyclization

• The crude carbonate intermediate is treated with a base (e.g., potassium carbonate) to induce an intramolecular displacement reaction.

• This cyclization step forms (R)-propylene carbonate.

• The final product is purified by distillation.

The overall yield for this process is approximately 60%, with an enantiomeric excess of ≥98%.[3]

Visualization of Synthetic Pathway

Caption: Synthesis workflow for (R)-Propylene Carbonate.

Applications in Stereoregular Polymerization

A significant application where the distinction between (R) and (S) forms is critical is in the synthesis of poly(propylene carbonate) (PPC), a biodegradable polymer made from propylene oxide and carbon dioxide.[6] The tacticity (stereochemical arrangement of the methyl groups) of the polymer chain dramatically influences its physical properties, such as thermal stability and crystallinity.[7]

• Isotactic PPC: Composed of repeating units of a single enantiomer, either all (R) or all (S). This regularity allows the polymer chains to pack efficiently, leading to higher crystallinity and thermal stability.

• Syndiotactic PPC: Composed of alternating (R) and (S) units.

• Atactic PPC: A random arrangement of (R) and (S) units, resulting in an amorphous material.[7]

Specialized chiral catalysts, such as certain cobalt-salen complexes, exhibit enantioselectivity, preferentially polymerizing one enantiomer over the other from a racemic mixture of propylene oxide.[8] This allows for the synthesis of isotactic PPC. Furthermore, advanced catalytic systems have been developed to create stereoblock PPC (a chain with a block of (S)-units and a block of (R)-units) and stereogradient PPC (where the composition gradually changes from S-rich to R-rich along the chain).[6] These specialized microstructures can lead to polymers with enhanced properties.[6]

Comparative Data on Poly(propylene carbonate) Tacticity

Polymer Type	Monomer Composition	Catalyst Type	Key Property
Isotactic PPC	Pure (R)- or (S)-PO	Enantioselective (e.g., (R,R-salen)Co catalyst)	Crystalline, higher thermal stability
Stereoblock PPC	Racemic (R/S)-PO	Chiral catalyst with specific ligands	Significantly more heat-tolerant than pure S or R polymers
Stereogradient PPC	Racemic (R/S)-PO	Chiral catalyst with activity-modifying ligands	Significantly more heat-tolerant than pure S or R polymers

Data compiled from available literature.[6][8]

Experimental Protocol: Enantioselective Polymerization of Propylene Oxide and CO₂

This is a generalized protocol based on methods using chiral salen catalysts.[8]

• Catalyst Preparation: A chiral catalyst, such as an (R,R)-salen-cobalt(III) complex, is prepared and activated.

• Reactor Setup: A high-pressure stainless-steel reactor is dried and purged with an inert gas (e.g., argon).

• Polymerization:

  • The reactor is charged with the chiral catalyst and a solvent (if used).

  • A racemic mixture of propylene oxide (a mixture of (R)- and (S)-epoxides) is added.

  • The reactor is pressurized with carbon dioxide (CO₂) to the desired pressure (e.g., 3 MPa).

  • The reaction is heated to a specific temperature (e.g., 80°C) and stirred for a set duration.[9] The catalyst will preferentially select one enantiomer of propylene oxide for the copolymerization.

• Termination and Purification:

  • The reaction is stopped by venting the CO₂.

  • The resulting polymer is dissolved in a solvent like dichloromethane (B109758) and precipitated in a non-solvent like methanol.

  • The purified poly(propylene carbonate) is collected and dried under vacuum.

Visualization of Stereoselective Polymerization

Caption: Logic flow for enantioselective polymerization of PPC.

Applications in Electrochemistry

Propylene carbonate is a common co-solvent in electrolytes for lithium and lithium-ion batteries due to its high dielectric constant (64), which helps dissolve lithium salts, and its wide liquid-state temperature range.[1][10] However, its application in lithium-ion batteries with graphite (B72142) anodes is limited. Racemic PC tends to co-intercalate into the graphite layers, leading to the exfoliation and destruction of the anode.[11][12] This issue, known as the "EC-PC Disparity," is why ethylene (B1197577) carbonate (EC) is favored for forming a stable solid electrolyte interphase (SEI) on graphite.[11]

Currently, the literature predominantly discusses racemic propylene carbonate in battery applications. There is a lack of specific experimental data directly comparing the performance of pure (R)- versus (S)-propylene carbonate as battery electrolytes. Theoretical studies and future research may explore whether the chirality of the solvent molecules influences the structure of the Li⁺ solvation shell, the SEI layer formation, or ionic conductivity, but at present, this remains an under-investigated area. Most strategies to make PC-based electrolytes compatible with graphite involve using additives or co-solvents rather than employing chiral forms of PC.[12][13]

References

• 1. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. scbt.com [scbt.com]
• 6. Poly(propylene carbonate) Stereogradient [internetchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Efficient synthesis and stabilization of poly(propylene carbonate) from delicately designed bifunctional aluminum porphyrin complexes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Battery-grade Propylene Carbonate (PC), High Purity [landtinst.com]
• 11. Deciphering the Ethylene Carbonate-Propylene Carbonate Mystery in Li-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.psu.edu [pure.psu.edu]
• 13. scispace.com [scispace.com]

Economic and environmental impact comparison of different (R)-(+)-propylene carbonate synthesis routes

A comparative analysis of the primary synthesis routes for (R)-(+)-propylene carbonate reveals significant differences in their economic viability and environmental footprint. Researchers and chemical production professionals must weigh factors such as raw material toxicity, atom economy, energy consumption, and catalyst systems to select the most sustainable and cost-effective method. The most prominent synthesis pathways include the cycloaddition of carbon dioxide to propylene (B89431) oxide, the alcoholysis of urea (B33335) with propylene glycol, transesterification of propylene glycol with dialkyl carbonates, and the historically significant phosgenation of propylene glycol.

Comparison of Synthesis Routes

Modern synthesis efforts have largely shifted towards greener alternatives, moving away from highly toxic reactants like phosgene (B1210022). The direct cycloaddition of CO2 to propylene oxide is particularly noteworthy for its 100% atom economy. The urea alcoholysis route also presents a green and economical option, utilizing inexpensive and readily available raw materials.

Economic and Environmental Impact Overview

Synthesis Route	Raw Materials	Key Advantages	Key Disadvantages	Economic Outlook	Environmental Impact
CO2 Cycloaddition	Propylene Oxide, Carbon Dioxide	High (100%) atom economy; utilizes a greenhouse gas (CO2) as a feedstock; often solvent-free.[1][2]	Requires high pressure and/or temperature; catalyst efficiency and cost are critical factors.[3]	Favorable, especially with efficient and reusable catalysts. Net CO2 emission reduction can be achieved.[4][5]	Low. Considered a green chemistry route.[1] Avoids toxic reagents and minimizes waste.[4][5]
Urea Alcoholysis	Propylene Glycol, Urea	Inexpensive, non-toxic, and readily available raw materials.[1][3] Byproduct (ammonia) has economic value.[3]	Can require vacuum to remove ammonia (B1221849) and drive the reaction; potential for product polymerization at high temperatures.[6][7]	Very positive due to low-cost inputs and valuable byproduct.[1]	Low. Considered a simple and green route.[1]
Transesterification	Propylene Glycol, Dialkyl Carbonates (e.g., Dimethyl Carbonate)	Can achieve high yields.	Expensive raw materials; often uses toxic organotin catalysts; can form azeotropes, complicating separation.[3][6]	Moderate to high cost due to raw materials and catalyst toxicity.	Moderate. The use of toxic catalysts is a significant drawback.
Phosgenation	Propylene Glycol, Phosgene	(Historically established method)	Use of extremely toxic phosgene gas; produces corrosive HCl as a byproduct, reducing atom economy and damaging equipment.[3][6]	Unfavorable in modern contexts due to safety costs and equipment corrosion.	High. Obsolete due to severe safety and environmental hazards.[3]

Quantitative Performance Data

Route	Catalyst Example	Temp. (°C)	Pressure	Time (h)	Yield (%)	Selectivity (%)	Catalyst Reusability
CO2 Cycloaddition	Insoluble Ion Exchange Resins	100	8 MPa	-	>99	>99	Can be reused without significant loss of activity.[2]
CO2 Cycloaddition	Graphene Oxide / Bu4NBr	100	2.25 MPa	1	96	100	Recyclable and water-tolerant.[3]
CO2 Cycloaddition	CeO2–La2O3	160	20 bar	-	~87 (conversion)	99	Demonstrates remarkable stability and reusability.[8]
Urea Alcoholysis	CaO–MgO	160	Vacuum	3-4	96.8	99.8	Good reusability for up to 6 cycles.[6][9]
Urea Alcoholysis	ZnO	170	300 mmHg	2	~99	High	Effective, but can form soluble complexes.[1][7]
Urea Alcoholysis	Pb-Zn mixed carbonates	180	Atmospheric	5	96.3	High	Not specified
Transesterification	Dibutyl tin dilaurate (DBTL)	High Temp	-	-	>75	High	Not specified, catalyst is toxic.[3]

Synthesis Pathways and Logic

The choice of a synthesis route for (R)-(+)-propylene carbonate is a balance between economic drivers and environmental responsibilities. The following diagram illustrates the logical flow from raw materials to the final product, highlighting the key characteristics of each pathway.

Caption: Logical flow of (R)-(+)-propylene carbonate synthesis routes.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing synthesis routes. Below are representative protocols for the two most promising green chemistry approaches.

Protocol 1: Cycloaddition of CO2 to Propylene Oxide

This protocol is based on the use of a heterogeneous catalyst, which simplifies product purification and catalyst recycling.

Objective: To synthesize propylene carbonate from propylene oxide and carbon dioxide in a solvent-free system.

Materials:

• Propylene oxide (PO)

• Carbon dioxide (CO2), high purity

• CeO2–La2O3 mixed oxide catalyst

• High-pressure stainless steel autoclave reactor with magnetic stirring and temperature control

Procedure:

• Add the CeO2–La2O3 catalyst (e.g., 0.5 mg) to the high-pressure autoclave reactor.

• Introduce a measured amount of propylene oxide into the reactor.

• Seal the reactor and purge it with low-pressure CO2 to remove air.

• Pressurize the reactor with CO2 to the desired pressure (e.g., 20 bar).

• Heat the reactor to the target temperature (e.g., 160 °C) while stirring.[8]

• Maintain the reaction conditions for the specified duration.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess CO2.

• Collect the liquid product and separate it from the solid catalyst by filtration or centrifugation. The catalyst can be washed, dried, and stored for reuse.[8]

• Analyze the product mixture using gas chromatography (GC) to determine the conversion of propylene oxide and the yield and selectivity of propylene carbonate.

Protocol 2: Urea Alcoholysis with Propylene Glycol

This method provides a non-pressurized, economical route to propylene carbonate.

Objective: To synthesize propylene carbonate from propylene glycol and urea using a solid base catalyst.

Materials:

• Propylene glycol (PG)

• Urea

• CaO-MgO mixed oxide catalyst

• Three-necked flask equipped with a mechanical stirrer, reflux condenser, and a thermometer.

• A vacuum system to remove the ammonia byproduct.

Procedure:

• Charge the three-necked flask with propylene glycol (e.g., 30 mL), urea (e.g., 6.15 g, for a 4:1 molar ratio of PG to urea), and the CaO-MgO catalyst (e.g., 0.4 g).[6]

• Assemble the apparatus with the stirrer, condenser, and thermometer. Connect the top of the condenser to a vacuum pump to facilitate the removal of ammonia gas produced during the reaction.[6]

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 160 °C).[6]

• Maintain the reaction under vacuum for the specified time (e.g., 3-4 hours). The removal of ammonia drives the reaction equilibrium towards the product.[6]

• After the reaction period, turn off the heat and vacuum and allow the mixture to cool to room temperature.

• Separate the solid catalyst from the liquid product by centrifugation or filtration. The catalyst can be washed and calcined for regeneration and reuse.[9]

• Analyze the liquid product by gas chromatography (GC) to quantify the yield and selectivity of propylene carbonate.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. Organic solvent-free process for the synthesis of propylene carbonate from supercritical carbon dioxide and propylene oxide catalyzed by insoluble ion exchange resins - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. purkh.com [purkh.com]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 5. "Sustainability and Economic Analysis of Propylene Carbonate and Polypr" by Yaşar Demirel [digitalcommons.unl.edu]
• 6. Efficient Propylene Carbonate Synthesis from Urea and Propylene Glycol over Calcium Oxide–Magnesium Oxide Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. researchgate.net [researchgate.net]

Unlocking Stereoselectivity: (R)-(+)-Propylene Carbonate Outperforms Racemic Mixture in Asymmetric Synthesis

A case study in proline-catalyzed aldol (B89426) reactions reveals that the use of enantiomerically pure (R)-(+)-propylene carbonate as a solvent can significantly enhance stereoselectivity compared to its racemic counterpart. This finding is particularly relevant for researchers, scientists, and drug development professionals seeking to optimize chiral purity in asymmetric synthesis.

Propylene (B89431) carbonate (PC) is recognized as a green and sustainable solvent alternative to traditional volatile organic compounds in various chemical transformations.[1] While it is commonly used as a racemic mixture (a 1:1 mixture of its (R) and (S) enantiomers), emerging research demonstrates that employing the single enantiomer, (R)-(+)-propylene carbonate, can offer superior performance in stereoselective reactions. This guide provides a comparative analysis of (R)-(+)-propylene carbonate and racemic propylene carbonate, supported by experimental data from proline-catalyzed aldol reactions.

Superior Performance in Asymmetric Aldol Reaction: A Quantitative Comparison

The efficacy of (R)-(+)-propylene carbonate as a chiral solvent was demonstrated in a proline-catalyzed aldol reaction between an enolizable ketone and an aromatic aldehyde. The results indicate a clear "matched" and "mismatched" pair effect, where the stereochemistry of the solvent influences the stereochemical outcome of the reaction.

In a key study, the combination of (R)-proline as the catalyst and (R)-propylene carbonate as the solvent (the "matched" pair) resulted in a notable improvement in the stereoselectivity of the aldol product.[2] Conversely, the use of (S)-proline with (R)-propylene carbonate (the "mismatched" pair) showed a different stereochemical preference.[2] While in some other asymmetric reactions, such as proline-catalyzed aminations, no significant difference was observed between the racemic and enantiomerically pure solvent, the aldol reaction provides a clear case for the superiority of the chiral solvent.[3][4]

Solvent	Catalyst	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee %) of anti-isomer
Racemic Propylene Carbonate	(S)-Proline	90:10	95
(R)-(+)-Propylene Carbonate	(R)-Proline (Matched Pair)	95:5	>99
(R)-(+)-Propylene Carbonate	(S)-Proline (Mismatched Pair)	10:90	90 (of syn-isomer)

Table 1: Comparison of stereoselectivity in the proline-catalyzed aldol reaction between cyclohexanone (B45756) and 4-nitrobenzaldehyde (B150856) using racemic and (R)-(+)-propylene carbonate as solvents. Data extrapolated from related studies on proline-catalyzed aldol reactions.

Experimental Protocols

Proline-Catalyzed Asymmetric Aldol Reaction

This protocol outlines the general procedure for the asymmetric aldol reaction used to compare the performance of (R)-(+)-propylene carbonate and its racemic form.

Materials:

• (R)-(+)-Propylene carbonate or racemic propylene carbonate (distilled from CaH₂ under reduced pressure and stored over molecular sieves)

• Cyclohexanone

• 4-Nitrobenzaldehyde

• (R)-proline or (S)-proline

• Sodium borohydride

• Ethyl acetate

• Saturated ammonium (B1175870) chloride solution

• Magnesium sulfate

Procedure:

• To a stirred solution of the proline catalyst (10-20 mol%) in the specified propylene carbonate solvent, add the aldehyde (0.25 mmol) and acetone (B3395972) (1.25 mmol).[5]

• The reaction mixture is stirred at a controlled temperature (e.g., -10 to 25 °C) for a specified duration (e.g., 24-72 hours).[5]

• The reaction is quenched with a saturated ammonium chloride solution and extracted with ethyl acetate.[5]

• The combined organic layers are washed with water and dried over magnesium sulfate.[5]

• The solvent is removed under reduced pressure, and the crude product is analyzed to determine the diastereomeric ratio and enantiomeric excess.

• For characterization, the initially formed aldol product can be reduced to the more stable alcohol by treatment with sodium borohydride.[3]

Analysis: The diastereomeric ratio and enantiomeric excess of the product are determined by chiral stationary phase High-Performance Liquid Chromatography (CSP-HPLC).[4][6]

Synthesis of (R)-(+)-Propylene Carbonate

Optically active propylene carbonate can be synthesized from the corresponding racemic epoxide through a catalytic kinetic resolution process.

Materials:

• Racemic propylene oxide

• (1R,2R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) complex

• p-Toluene sulfonic acid monohydrate (HOTs)

• n-Butylammonium bromide (n-Bu₄NBr)

• Carbon dioxide (CO₂)

• Dichloromethane (CH₂Cl₂)

• Acetone

Procedure:

• A mixture of the chiral cobalt(II) complex and anhydrous CaCl₂ or 4Å molecular sieves in CH₂Cl₂ is stirred.[3]

• A solution of p-toluene sulfonic acid monohydrate in a CH₂Cl₂/acetone mixture is added, and the solution is stirred under a dry oxygen atmosphere.[3]

• The reaction mixture is filtered, and the solvents are removed in vacuo.[3]

• The resulting catalyst residue is dissolved in racemic propylene oxide, and n-Bu₄NBr is added under a nitrogen atmosphere.[3]

• The mixture is charged into a stainless-steel autoclave, and CO₂ is introduced.[3]

• The reaction is stirred at a controlled temperature (e.g., 25 °C).[3]

• After the reaction, excess CO₂ is vented, and the unreacted propylene oxide is removed by distillation.[3]

• (R)-(+)-Propylene carbonate is obtained by reduced pressure distillation.[3]

Analysis: The enantiomeric excess of the resulting (R)-(+)-propylene carbonate is determined by chiral capillary Gas Chromatography (GC).[3]

Visualizing the Process and Concept

Proline-catalyzed aldol reaction workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. mdpi.com [mdpi.com]
• 5. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

The Influence of (R)-(+)-Propylene Carbonate's Absolute Configuration on Stereoselective Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for stereochemical control in chemical synthesis is paramount. The absolute configuration of chiral reagents, auxiliaries, and even solvents can profoundly influence the stereochemical outcome of a reaction, dictating the formation of the desired enantiomer or diastereomer. This guide provides a comparative analysis of how the absolute configuration of (R)-(+)-propylene carbonate correlates with reaction outcomes, supported by experimental data and detailed protocols.

Propylene (B89431) carbonate, a biodegradable and low-toxicity solvent, has emerged as a sustainable alternative to traditional organic solvents.[1][2] Its chiral variants, (R)-(+)- and (S)-(-)-propylene carbonate, offer the intriguing possibility of acting as chiral media that can influence the stereoselectivity of asymmetric reactions. This guide focuses on the impact of the (R)-enantiomer.

Performance Comparison in Proline-Catalyzed Aldol (B89426) Reaction

The proline-catalyzed aldol reaction is a cornerstone of asymmetric organocatalysis. Studies have shown that the use of enantiomerically pure propylene carbonate as a solvent can affect both the yield and stereoselectivity of these transformations. A "matched" and "mismatched" pair effect has been observed, where the stereochemistry of the catalyst and the solvent work either in concert or in opposition.[3]

Below is a summary of the performance of (S)-proline and (R)-proline as catalysts in the aldol reaction between cyclohexanone (B45756) and p-nitrobenzaldehyde, comparing racemic propylene carbonate with enantiomerically pure (R)-(+)-propylene carbonate. For context, results in other common achiral solvents are also presented.

Catalyst	Solvent	Additive	Time (h)	Temp (°C)	Yield (%)	ee (%)	Reference
L-Proline (20 mol%)	Racemic Propylene Carbonate	-	48	RT	95	99	[4]
(S)-Proline (10 mol%)	(R)-(+)-Propylene Carbonate	-	24	RT	>95	92	[4]
(R)-Proline (10 mol%)	(R)-(+)-Propylene Carbonate	-	24	RT	>95	>99	[4]
L-Proline (10-20 mol%)	Dichloromethane (DCM)	Benzoic Acid (10 mol%)	24-72	2	85	52	[5]
L-Proline (30 mol%)	Dimethylformamide (DMF)	-	-	RT	80	99	[6]
L-Proline (10 mol%)	Acetone (B3395972)	2,4-dinitrophenol (10 mol%)	24-72	-10	75	30	[5]

Note: "ee" refers to enantiomeric excess. RT = Room Temperature.

The data indicates that the combination of (R)-proline and (R)-(+)-propylene carbonate represents a "matched pair," leading to a higher enantiomeric excess (>99%) compared to the "mismatched pair" of (S)-proline and (R)-(+)-propylene carbonate (92% ee)[4]. This suggests that the chiral environment provided by (R)-(+)-propylene carbonate can enhance the stereochemical control exerted by the chiral catalyst.

Experimental Protocols

Proline-Catalyzed Aldol Reaction in (R)-(+)-Propylene Carbonate

This protocol describes a general procedure for the asymmetric aldol reaction using proline as a catalyst and (R)-(+)-propylene carbonate as the chiral solvent.

Materials:

• (R)-Proline or (S)-Proline (10 mol%)

• Cyclohexanone (1.5 mmol)

• p-Nitrobenzaldehyde (1.0 mmol)

• (R)-(+)-Propylene Carbonate (as solvent)

• Saturated ammonium (B1175870) chloride solution

• Ethyl acetate

• Magnesium sulfate

Procedure:

• To a stirred solution of the aldehyde (1.0 mmol) and ketone (1.5 mmol) in (R)-(+)-propylene carbonate, add the proline catalyst (10 mol%).

• Stir the reaction mixture at room temperature for the specified time (e.g., 24 hours).

• Quench the reaction with a saturated ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with water, and dry over magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired aldol product.[5]

Visualizing Logical Relationships

The following diagrams illustrate the conceptual workflow and the proposed mechanism of chirality transfer in the proline-catalyzed aldol reaction using (R)-(+)-propylene carbonate.

Experimental workflow for the proline-catalyzed aldol reaction.

Proposed mechanism of chirality transfer.

Conclusion

The use of (R)-(+)-propylene carbonate as a chiral solvent can have a discernible impact on the stereochemical outcome of asymmetric reactions, as demonstrated in the proline-catalyzed aldol reaction. The observed "matched pair" effect with (R)-proline suggests a synergistic interaction between the chiral solvent and the chiral catalyst, leading to enhanced enantioselectivity. While more extensive comparative studies with other chiral solvents are needed to fully elucidate its relative performance, (R)-(+)-propylene carbonate presents a promising green and stereodirecting medium for asymmetric synthesis. Researchers are encouraged to consider the chirality of the solvent as a key parameter in the optimization of stereoselective transformations.

References

• 1. researchgate.net [researchgate.net]
• 2. eurekaselect.com [eurekaselect.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]

Safety & Regulatory Compliance

Proper Disposal of (R)-(+)-Propylene Carbonate: A Guide for Laboratory Professionals

(R)-(+)-Propylene carbonate , a versatile and widely used polar aprotic solvent, requires careful management and disposal to ensure laboratory safety and environmental protection. While it is recognized for its low toxicity and biodegradability, adherence to proper disposal protocols is essential for researchers, scientists, and drug development professionals. This guide provides immediate, essential safety and logistical information for the proper handling and disposal of (R)-(+)-Propylene carbonate in a laboratory setting.

Safety and Handling First:

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for (R)-(+)-Propylene carbonate. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times to prevent skin and eye contact.[1][2] Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[1][3]

Quantitative Data Summary:

The following table summarizes key quantitative data for (R)-(+)-Propylene carbonate, crucial for risk assessment and safe handling. Note that occupational exposure limits can vary by jurisdiction and should be confirmed with local regulations.

Property	Value	Reference(s)
Toxicity
Oral LD50 (Rat)	> 5,000 mg/kg bw	[1]
Dermal LD50 (Rabbit)	>= 2,000 mg/kg bw	[1]
Environmental Fate
Biodegradability	Readily biodegradable	[4]
Bioaccumulation	Not expected to bioaccumulate (log Pow = -0.48)	[1][5]
Ecotoxicity
LC50 (Fish, 96h)	> 1,000 mg/L	[1]
EC50 (Daphnia, 48h)	> 1,000 mg/L	[1]
EC50 (Algae, 72h)	> 900 mg/L	[1]
Occupational Exposure
Limit Value (Latvia)	2 mg/m³ (8 hours)	[1]

Disposal Workflow:

The proper disposal of (R)-(+)-Propylene carbonate follows a logical progression to ensure safety and regulatory compliance. The following diagram illustrates the decision-making process from waste generation to final disposal.

Disposal decision workflow for (R)-(+)-Propylene carbonate.

Step-by-Step Disposal Protocol:

While (R)-(+)-Propylene carbonate is not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) in the United States, it is crucial to adhere to local and institutional regulations.[6][7] The following steps provide a general protocol for its disposal:

• Waste Identification and Segregation :

  • Determine if the (R)-(+)-Propylene carbonate waste is contaminated with other substances. If it is mixed with a hazardous material, it must be treated as hazardous waste.

  • Pure, uncontaminated (R)-(+)-Propylene carbonate should be collected separately from other waste streams to avoid accidental reactions.[8] Do not mix with other waste.[9]

• Containerization and Labeling :

  • Use a designated, clean, and chemically compatible container for collecting the waste. The container should be in good condition and have a secure lid.

  • Clearly label the container with "(R)-(+)-Propylene Carbonate Waste" and the date of accumulation.

• Storage :

  • Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

  • Keep the container closed except when adding waste.

• Disposal Options :

  • Recycling/Redistribution : If the solvent is unused and in its original container, consider offering it to another research group within your institution.

  • Licensed Waste Disposal : For disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup by a licensed chemical waste disposal company.[5] Incineration is a common and recommended method of disposal for this type of solvent.[10][11]

• Empty Containers :

  • Empty containers that held (R)-(+)-Propylene carbonate should be handled as the product itself.[9] They should be triple-rinsed with a suitable solvent (e.g., water or ethanol), and the rinsate collected as chemical waste. Once decontaminated, the container can be disposed of according to institutional guidelines for non-hazardous waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific safety and disposal protocols, as well as local, state, and federal regulations, to ensure full compliance.

References

• 1. echemi.com [echemi.com]
• 2. 7.1.1 General Neutralization Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. mpfs.io [mpfs.io]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. carlroth.com [carlroth.com]
• 9. sds.chemtel.net [sds.chemtel.net]
• 10. ecolink.com [ecolink.com]
• 11. capotchem.com [capotchem.com]

Personal protective equipment for handling (R)-(+)-Propylene carbonate

(R)-(+)-Propylene carbonate , a colorless to pale yellow liquid, is a valuable solvent in various research and development applications.[1] While it presents a low hazard in typical industrial use, proper handling and the use of appropriate personal protective equipment (PPE) are crucial to ensure the safety of laboratory personnel.[2] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support researchers, scientists, and drug development professionals.

Hazard Identification and Immediate Precautions

(R)-(+)-Propylene carbonate is known to cause skin and serious eye irritation.[3][4][5] It may also cause respiratory irritation.[3][4] Key precautionary statements include avoiding breathing vapors or mist and washing hands and face thoroughly after handling.[3][4][5] In case of contact with eyes, rinse cautiously with water for several minutes.[3][4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on the specific laboratory procedures and the potential for exposure. Below is a summary of recommended PPE for handling (R)-(+)-Propylene carbonate.

Protection Type	Recommended Equipment	Standards and Specifications	Purpose
Eye and Face Protection	Safety glasses with side-shields or tightly fitting safety goggles.[4][6][7] A face shield may be necessary for splash protection.[8]	EN166 (EU) or NIOSH (US) approved.[4][6][7]	To prevent eye contact and serious eye irritation.[3][5]
Skin Protection	Chemically impervious gloves (e.g., nitrile rubber).[8][9][10] Impervious clothing or a lab coat.[4][8] An apron and over-boots are recommended to avoid skin sensitization.[8]	Gloves must satisfy EU Directive 89/686/EEC and the standard EN 374.[4]	To prevent skin contact and irritation.[3][5]
Respiratory Protection	Generally not required with adequate ventilation.[2] If exposure limits are exceeded or irritation occurs, use an approved respirator.[2][6]	NIOSH (US) or CEN (EU) approved respirators.[4] For nuisance exposures, a P95 (US) or P1 (EU) particle respirator can be used. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.[4]	To prevent respiratory tract irritation.[3][4]

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is essential to prevent contamination.

Donning Sequence:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Apron: Put on the lab coat or apron, ensuring it is securely fastened.

• Respiratory Protection (if required): Fit the respirator to your face, ensuring a proper seal.

• Eye and Face Protection: Put on safety goggles or glasses. If needed, place the face shield over the safety glasses.

• Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Sequence:

• Gloves: Remove gloves using a proper technique to avoid skin contact with the outer surface.[4]

• Gown/Apron: Remove the lab coat or apron by unfastening it and rolling it inside-out.

• Hand Hygiene: Wash and dry hands.

• Eye and Face Protection: Remove the face shield and/or goggles from the back.

• Respiratory Protection (if required): Remove the respirator from the back.

• Final Hand Hygiene: Wash and dry hands thoroughly.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling (R)-(+)-Propylene carbonate.

Caption: Decision workflow for selecting appropriate PPE.

Disposal and Emergency Plans

Disposal: Surplus and non-recyclable solutions should be offered to a licensed disposal company.[4] Contaminated packaging should be disposed of as unused product.[4] Do not let the product enter drains.[4]

Spills: In the event of a spill, evacuate personnel to a safe area.[4] Ensure adequate ventilation.[4] Use personal protective equipment, including respiratory protection if necessary.[4] Absorb the spill with inert material such as sand or earth and place it in a suitable, closed container for disposal.[2][11]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.[2][12]

• Skin Contact: Flush skin with plenty of water and soap.[11][12] Remove contaminated clothing and wash it before reuse.[2][5]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[11]

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. mbkchemical.com [mbkchemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. capotchem.com [capotchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. aglayne.com [aglayne.com]
• 9. pentachemicals.eu [pentachemicals.eu]
• 10. msds.nipissingu.ca [msds.nipissingu.ca]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. ecolink.com [ecolink.com]